2-(Cyclopentylmethyl)piperidine

• CAS: 858260-12-5

Core Science & Biosynthesis

2-(Cyclopentylmethyl)piperidine chemical properties

An In-Depth Technical Guide to the Chemical Properties of 2-(Cyclopentylmethyl)piperidine

Disclaimer: 2-(Cyclopentylmethyl)piperidine is a specific chemical structure for which detailed, experimentally verified data is not extensively available in public scientific literature and chemical databases. This guide has been constructed by leveraging established principles of organic chemistry and drawing analogies from well-documented parent structures (e.g., piperidine) and closely related analogs (e.g., 2-alkylpiperidines). The protocols and spectral data presented herein are based on established methodologies and predictive models, designed to serve as an expert guide for researchers.

Introduction

The piperidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide range of natural products, alkaloids, and synthetic pharmaceuticals.[1] Piperidine derivatives are integral to over twenty classes of drugs, including analgesics, antipsychotics, and anticancer agents.[1] The 2-substituted piperidine motif is of particular importance, as the stereochemistry at the C2 position is often critical for biological activity, making the synthesis and characterization of these compounds a significant area of research.

2-(Cyclopentylmethyl)piperidine combines the rigid, basic piperidine scaffold with a flexible, lipophilic cyclopentylmethyl group at the 2-position. This unique combination of structural features makes it a valuable building block for exploring new chemical space in drug discovery programs, particularly for targets within the central nervous system (CNS). This guide provides a comprehensive overview of its predicted chemical properties, a robust synthetic protocol, and an analysis of its expected spectroscopic and reactive characteristics.

Molecular Structure and Physicochemical Properties

2-(Cyclopentylmethyl)piperidine possesses a chiral center at the C2 position of the piperidine ring, meaning it can exist as a pair of enantiomers, (R)- and (S)-2-(cyclopentylmethyl)piperidine. The piperidine ring itself exists in a stable chair conformation, with the bulky cyclopentylmethyl substituent preferentially occupying the equatorial position to minimize steric strain.

Physicochemical Data Summary

The following table summarizes the key molecular identifiers and estimated physicochemical properties. Estimated values are derived from data for analogous compounds such as piperidine, 2-methylpiperidine, and 2-(cyclohexylmethyl)piperidine.[2][3][4]

Property	Value (Estimated/Calculated)	Source/Basis
Molecular Formula	C₁₁H₂₁N	Calculated
Molecular Weight	167.29 g/mol	Calculated
CAS Number	Not explicitly assigned	Inferred from searches
Appearance	Colorless to pale yellow liquid	Analogy to 2-alkylpiperidines[4]
Boiling Point	~220-235 °C	Extrapolated from piperidine (106°C) and 2-methylpiperidine (118-119°C)[4]
Density	~0.90 - 0.92 g/mL	Analogy to related structures
pKa (of conjugate acid)	~11.0 - 11.3	Analogy to piperidine (pKa = 11.22)
LogP (Octanol/Water)	~3.5 - 4.0	Calculated estimate based on structure

Synthesis and Purification

The most direct and industrially scalable method for synthesizing 2-substituted piperidines is the catalytic hydrogenation of the corresponding pyridine precursor.[5] This approach is atom-economical and, with the appropriate choice of catalyst and conditions, can be highly efficient. The proposed synthesis for 2-(Cyclopentylmethyl)piperidine proceeds via the hydrogenation of 2-(cyclopentylmethyl)pyridine.

Synthetic Workflow Diagram

Caption: Figure 1. Synthetic workflow for 2-(Cyclopentylmethyl)piperidine.

Experimental Protocol: Catalytic Hydrogenation

This protocol is adapted from established procedures for the hydrogenation of substituted pyridines.[6][7]

Materials:

• 2-(Cyclopentylmethyl)pyridine (1.0 eq)

• Platinum(IV) oxide (PtO₂, Adam's catalyst) (5 mol%) or 5% Rhodium on Carbon

• Solvent: Glacial Acetic Acid or Ethanol (approx. 5-10 mL per gram of substrate)

• High-pressure autoclave (e.g., Parr shaker)

• Hydrogen gas source (high purity)

• Sodium hydroxide (NaOH) solution (e.g., 10 M) for basification

• Ethyl acetate or Dichloromethane for extraction

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) for drying

• Celite or filter aid

Procedure:

• Vessel Charging: In a suitable high-pressure autoclave vessel, dissolve 2-(cyclopentylmethyl)pyridine (1.0 eq) in the chosen solvent (e.g., glacial acetic acid, 5 mL).

• Catalyst Addition: Carefully add the hydrogenation catalyst (e.g., PtO₂, 5 mol%) to the solution under an inert atmosphere (e.g., nitrogen or argon). Note: Acetic acid as a solvent often enhances catalyst activity for pyridine reduction.[7]

• Hydrogenation: Seal the autoclave. Purge the system with hydrogen gas three times to remove air. Pressurize the vessel to the target pressure (e.g., 50-70 bar) with hydrogen.

• Reaction: Begin vigorous stirring or shaking and heat to the desired temperature (e.g., room temperature to 60 °C). Monitor the reaction progress by observing the drop in hydrogen pressure. The reaction is typically complete within 4-12 hours.

• Catalyst Removal: After the reaction is complete, cool the vessel to room temperature and carefully vent the excess hydrogen. Purge the system with an inert gas. Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the filter pad with a small amount of the reaction solvent.

• Work-up: Transfer the filtrate to a separatory funnel. Carefully neutralize the acetic acid by slowly adding a concentrated NaOH solution until the aqueous layer is strongly basic (pH > 12). Caution: This is a highly exothermic process.

• Extraction: Extract the aqueous layer three times with a suitable organic solvent (e.g., ethyl acetate).

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by vacuum distillation to yield pure 2-(cyclopentylmethyl)piperidine.

Spectroscopic Characterization (Predicted)

The structural elucidation of 2-(Cyclopentylmethyl)piperidine would rely on a combination of IR, NMR, and mass spectrometry. The following sections detail the expected spectral features.

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present.

Wavenumber (cm⁻¹)	Vibration Type	Expected Appearance
3300 - 3350	N-H stretch	Weak to medium, sharp peak
2920 - 2960	C-H stretch (Aliphatic CH₂, CH₃)	Strong, sharp peaks
2850 - 2870	C-H stretch (Aliphatic CH)	Strong, sharp peaks
~1450	C-H bend (Methylene scissoring)	Medium intensity
1100 - 1200	C-N stretch	Weak to medium intensity

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the precise carbon-hydrogen framework. Chemical shifts are predicted relative to TMS at 0 ppm.

Predicted ¹H NMR Spectrum (in CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Justification
~2.9 - 3.1	m	1H	H-6 (axial)	Deshielded by nitrogen, axial position.
~2.5 - 2.7	m	2H	H-2, H-6 (equatorial)	Deshielded by nitrogen.
~2.0 - 2.2	br s	1H	N-H	Broad signal, exchangeable with D₂O.
~1.0 - 1.9	m	~17H	Remaining piperidine and cyclopentylmethyl protons	Complex overlapping multiplet region for all CH and CH₂ groups.

Predicted ¹³C NMR Spectrum (in CDCl₃):

Chemical Shift (δ, ppm)	Assignment	Justification
~55 - 58	C-2	Alpha to nitrogen, substituted.
~47 - 49	C-6	Alpha to nitrogen.
~38 - 42	Methylene Bridge (-CH₂-)	Aliphatic CH₂.
~35 - 38	Cyclopentyl CH	Methine carbon on cyclopentyl ring.
~32 - 34	C-3, Cyclopentyl CH₂	Beta to nitrogen and aliphatic.
~25 - 28	C-4, C-5, Cyclopentyl CH₂	Gamma/delta to nitrogen and aliphatic.

Mass Spectrometry (MS)

Mass spectrometry provides information on the molecular weight and fragmentation pattern, which is indicative of the structure.

Expected Fragmentation Pattern (Electron Ionization - EI): The primary fragmentation pathway for 2-alkylpiperidines under EI-MS is α-cleavage, where the bond between the C2 carbon and its substituent is broken, leading to the loss of the substituent as a radical.[8]

• Molecular Ion (M⁺˙): m/z = 167

• Base Peak: m/z = 84. This highly stable fragment results from the loss of the cyclopentylmethyl radical (•CH₂-C₅H₉, mass = 83) via α-cleavage.

• Other Fragments: Smaller fragments corresponding to the loss of alkyl groups from the piperidine ring (e.g., m/z 152, 138) or from the cyclopentyl ring may also be observed.

Caption: Figure 2. Proposed primary fragmentation pathway.

Chemical Reactivity

The chemical reactivity of 2-(Cyclopentylmethyl)piperidine is dominated by the secondary amine functionality. The nitrogen lone pair is both basic and nucleophilic.

• Basicity: It readily reacts with acids to form the corresponding piperidinium salts. Its basicity is comparable to other secondary amines.

• Nucleophilicity: It is a potent nucleophile and will readily undergo:

  • N-Alkylation: Reaction with alkyl halides to form tertiary amines.

  • N-Acylation: Reaction with acyl chlorides or anhydrides to form amides.

  • N-Arylation: Reaction with activated aryl halides (e.g., Buchwald-Hartwig amination) to form N-aryl piperidines.

Caption: Figure 3. General reactivity of the piperidine nitrogen.

Potential Applications in Medicinal Chemistry

The 2-alkylpiperidine scaffold is a well-established pharmacophore. Derivatives are known to possess a wide range of biological activities, often targeting the CNS.[9]

• CNS Agents: The lipophilicity imparted by the cyclopentylmethyl group may enhance blood-brain barrier penetration, making this scaffold suitable for developing novel antipsychotic, antidepressant, or neuroprotective agents.

• Analgesics: Many potent analgesics feature a piperidine ring. This molecule could serve as a starting point for novel pain therapeutics.

• Receptor Ligands: The specific stereochemistry and conformation of 2-(Cyclopentylmethyl)piperidine could be exploited to design selective ligands for various G-protein coupled receptors (GPCRs) or ion channels.

Safety and Handling

Piperidine and its derivatives should be handled with care, assuming they are toxic, corrosive, and flammable.[10][11][12][13]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a face shield, nitrile gloves, and a lab coat.

• Handling: Handle only in a well-ventilated area or a chemical fume hood. Avoid contact with skin, eyes, and inhalation of vapors. Use non-sparking tools and ground all equipment to prevent static discharge.[11][12]

• Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and incompatible materials such as strong acids and oxidizing agents. Keep containers tightly sealed.[13]

• Spills: In case of a spill, evacuate the area. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for proper disposal.

• First Aid:

  • Skin Contact: Immediately flush with plenty of water for at least 15 minutes. Remove contaminated clothing.[10]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids.[10]

  • Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water.

  • In all cases of exposure, seek immediate medical attention.

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An In-Depth Technical Guide to 2-(Cyclopentylmethyl)piperidine: Synthesis, Characterization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Piperidine Scaffold and the Undocumented Nature of 2-(Cyclopentylmethyl)piperidine

The piperidine ring is a ubiquitous structural motif in a vast array of pharmaceuticals and biologically active natural products.[1][2] Its conformational flexibility and ability to present substituents in well-defined three-dimensional orientations make it a privileged scaffold in medicinal chemistry.[1] Piperidine derivatives have demonstrated a wide range of pharmacological activities, including analgesic, antipsychotic, and anti-cancer properties.[3][4]

This guide focuses on a specific, yet sparsely documented derivative: 2-(Cyclopentylmethyl)piperidine. A comprehensive search of chemical databases does not yield a specific CAS number for this parent compound. However, a related derivative, Piperidine, 2-(cyclopentylmethyl)-1-[[(1,1-dimethylethyl)imino]methyl]-, is registered under CAS Number 89656-62-2 . The absence of a dedicated CAS number for the parent compound suggests it is not a commercially available reagent and has not been extensively characterized in the scientific literature.

Therefore, this guide will serve as a forward-looking technical manual for the synthesis, characterization, and potential exploration of 2-(Cyclopentylmethyl)piperidine, providing researchers with a scientifically grounded framework to produce and study this novel compound.

Section 1: Synthesis of 2-(Cyclopentylmethyl)piperidine

The most logical and well-precedented synthetic route to 2-(Cyclopentylmethyl)piperidine is the catalytic hydrogenation of its aromatic precursor, 2-(cyclopentylmethyl)pyridine. The reduction of the pyridine ring to a piperidine is a robust and widely employed transformation in organic synthesis.[5]

Proposed Synthetic Pathway

The synthesis can be envisioned as a two-step process, starting from commercially available 2-picoline (2-methylpyridine).

• Alkylation of 2-Picoline: Deprotonation of the methyl group of 2-picoline followed by alkylation with a cyclopentyl halide would yield 2-(cyclopentylmethyl)pyridine.

• Catalytic Hydrogenation: Subsequent reduction of the pyridine ring of 2-(cyclopentylmethyl)pyridine under a hydrogen atmosphere using a suitable catalyst, such as platinum(IV) oxide (PtO₂), will afford the target compound, 2-(Cyclopentylmethyl)piperidine.[6]

A schematic of this proposed synthesis is presented below:

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Biological activity of 2-substituted piperidines

An In-Depth Technical Guide to the Biological Activity of 2-Substituted Piperidines

Foreword: The Privileged Scaffold

The piperidine ring, a saturated six-membered heterocycle containing a nitrogen atom, stands as one of the most ubiquitous and influential scaffolds in modern medicinal chemistry.[1][2][3] Its prevalence is not accidental; the piperidine nucleus imparts favorable physicochemical properties to molecules, including basicity for salt formation and improved solubility, lipophilicity for membrane traversal, and a defined three-dimensional conformation that allows for precise interactions with biological targets.[2][4] While substitutions at any position can modulate activity, the 2-position offers a particularly strategic vector for molecular design. A substituent at this position is proximal to the ring nitrogen, influencing its basicity and steric environment, which are often critical for receptor binding and functional activity. This guide provides an in-depth exploration of the diverse biological activities of 2-substituted piperidines, focusing on the underlying mechanisms, structure-activity relationships (SAR), and the experimental workflows used to uncover these properties.

Central Nervous System (CNS) Activity: Modulating Neurological Pathways

2-Substituted piperidines are exceptionally prominent as CNS agents due to their ability to interact with a wide array of neuroreceptors and transporters. Their structural features often mimic endogenous neurotransmitters, allowing them to function as agonists, antagonists, or modulators.

Opioid Receptor Modulation

The piperidine scaffold is a cornerstone in the design of ligands for opioid receptors, which are critical targets for pain management.[5] The orientation of the 2-substituent can dramatically influence binding affinity and functional outcome (agonist vs. antagonist).

Mechanism of Action & SAR: Opioid receptors are G-protein coupled receptors (GPCRs). Ligand binding triggers a conformational change, leading to the dissociation of the G-protein subunits and downstream signaling that ultimately results in analgesia. Molecular docking studies suggest that the protonated piperidine nitrogen forms a crucial ionic bond with an aspartate residue (e.g., Asp130) within the receptor's binding pocket.[5]

Structure-activity relationship studies have shown that the nature of the 2-substituent is key. For instance, a series of 2-substituted N-piperidinyl indoles were identified as potent full agonists of the Nociceptin/Orphanin FQ peptide (NOP) receptor, an improvement over 3-substituted analogs which only achieved partial agonism.[5] This highlights the critical role of substituent position in dictating the precise interaction with the receptor and eliciting a full biological response.

Diagram: Opioid Receptor Signaling

Caption: Generalized GPCR signaling pathway for opioid receptor inhibition of adenylate cyclase.

Nicotinic Acetylcholine Receptor (nAChR) Potentiation

Positive allosteric modulators (PAMs) of nAChRs are of significant interest for treating cognitive disorders. Substituted piperidines have been successfully developed as potent and selective PAMs for the α4β2 nAChR subtype, which is implicated in learning and memory.[6][7]

Mechanism of Action & SAR: These compounds do not bind to the primary acetylcholine binding site but to a distinct allosteric site.[7] This binding potentiates the receptor's response to acetylcholine, increasing ion flow and enhancing cholinergic neurotransmission. The optimization of these molecules involves fine-tuning the substituents on the piperidine ring to achieve high potency, selectivity against other nAChR subtypes (like α3β4), and the ability to penetrate the central nervous system.[6] For example, the discovery of 3-(2-chlorophenyl)-5-(5-methyl-1-(piperidin-4-yl)-1H-pyrrazol-4-yl)isoxazole (CMPI) as a selective PAM for α4-containing nAChRs demonstrates the successful application of this scaffold.[7]

Anticancer Activity: Targeting Cell Proliferation and Survival

The piperidine scaffold is a key structural motif in a variety of anticancer agents.[8][9] 2-Substituted derivatives have been shown to induce cytotoxicity in various cancer cell lines through diverse mechanisms, including the induction of autophagy and apoptosis.

Mechanism of Action & SAR: The anticancer properties of piperidine derivatives are highly dependent on the nature and position of their substituents. For example, studies on piperidine-substituted sulfonamides revealed that the presence of a methyl group at the 3- or 4-position of the piperidine ring was crucial for high anticancer activity, whereas moving the piperidine ring further from the sulfonamide group diminished its effect.[8] Highly functionalized piperidines have been evaluated against a panel of human cancer cell lines, with some derivatives showing potent activity, particularly against prostate cancer (PC-3) cells.[10] The mechanism often involves intercalation with DNA or scavenging of free radicals that are essential for cancer cell survival.[10]

Table 1: Anticancer Activity of Selected Piperidine Derivatives

Compound ID	Cancer Cell Line	Activity Metric (GI₅₀)	Reference
Compound 1	PC-3 (Prostate)	6.3 µg·mL⁻¹	[10]
Compound 25	PC-3 (Prostate)	6.4 µg·mL⁻¹	[10]
Derivative 112a	MCF-7 (Breast)	3.32 µM	[8]
Derivative 112a	HeLa (Cervical)	1.71 µM	[8]

Experimental Protocol: Sulforhodamine B (SRB) Cell Proliferation Assay

This protocol outlines a standard method for assessing the cytotoxic effects of 2-substituted piperidine derivatives on cancer cell lines.

Objective: To determine the concentration of a test compound that inhibits cell growth by 50% (GI₅₀).

Methodology:

• Cell Plating: Seed cancer cells (e.g., PC-3, MCF-7) into 96-well plates at a density of 5,000-10,000 cells per well. Allow cells to adhere and grow for 24 hours. Rationale: This allows cells to enter the logarithmic growth phase, ensuring sensitivity to antiproliferative agents.

• Compound Treatment: Prepare serial dilutions of the 2-substituted piperidine test compounds in the appropriate cell culture medium. Add the compounds to the wells, ensuring a range of concentrations is tested. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).[10] Incubate for 48-72 hours. Rationale: A time course allows for the compound to exert its effect on cell division.

• Cell Fixation: Gently remove the treatment medium. Fix the cells by adding 100 µL of cold 10% (w/v) Trichloroacetic Acid (TCA) to each well and incubate for 1 hour at 4°C. Rationale: TCA precipitates proteins, fixing the cells to the plate and preserving total biomass.

• Staining: Wash the plates five times with slow-running tap water to remove TCA and air dry. Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and stain for 30 minutes at room temperature. Rationale: SRB is a bright pink aminoxanthene dye that binds electrostatically to basic amino acid residues of proteins under mildly acidic conditions, providing a quantitative measure of total cellular protein.

• Wash and Solubilization: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye. Air dry the plates. Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye. Rationale: The basic pH of the Tris buffer solubilizes the SRB dye for spectrophotometric measurement.

• Data Acquisition: Measure the absorbance (Optical Density, OD) at 510 nm using a microplate reader.

• Analysis: Calculate the percentage of cell growth inhibition relative to the vehicle control. Plot the percentage of inhibition against the compound concentration and determine the GI₅₀ value using non-linear regression analysis.

Antimicrobial and Antifungal Activity

The rise of drug-resistant pathogens has spurred the search for new antimicrobial agents. 2-Substituted piperidines have emerged as a promising class of compounds with significant antibacterial and antifungal properties.[8][11][12][13]

Mechanism of Action & SAR: The antimicrobial activity of piperidines can arise from various mechanisms. Some derivatives, like the agricultural antimycotic fenpropidin, act as ergosterol biosynthesis inhibitors in fungi, disrupting the fungal cell membrane.[14] The mechanism involves the inhibition of enzymes like Δ14-reductase and C7/8-isomerase, leading to the accumulation of toxic precursors and cell death.[14]

SAR studies have demonstrated that the nature of the substituent is critical. For instance, the synthesis and evaluation of hybrid molecules combining piperidine and tetrahydroisoquinoline scaffolds revealed potent antimycotic activity against clinically relevant Candida species.[14][15] The activity was found to be dependent on the specific linkage and stereochemistry of the final compound. Other studies have shown that simple 2,6-diaryl-piperidin-4-ones exhibit bactericidal and fungicidal activities.[13]

Diagram: General Drug Discovery Workflow

Caption: A generalized workflow for the synthesis and evaluation of bioactive piperidines.

Conclusion and Future Outlook

The 2-substituted piperidine scaffold is a testament to the power of privileged structures in drug discovery. Its conformational rigidity, combined with the strategic placement of a substituent at the 2-position, provides a powerful tool for designing potent and selective modulators of diverse biological targets. The wide range of activities, from CNS modulation to anticancer and antimicrobial effects, ensures that this core will remain a focal point of research for years to come.[1][8] Future efforts will likely focus on leveraging advanced synthetic methods, such as asymmetric catalysis and late-stage functionalization, to access novel chemical space and fine-tune pharmacological properties.[16] Combined with computational docking and predictive ADME models, the rational design of next-generation 2-substituted piperidine therapeutics holds immense promise for addressing unmet medical needs.

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The Synthesis of 2-(Cyclopentylmethyl)piperidine: A Technical Guide for Chemical Researchers

Introduction: The Significance of the Piperidine Scaffold in Modern Drug Discovery

The piperidine ring is a ubiquitous and privileged scaffold in medicinal chemistry, forming the core of a vast number of pharmaceuticals and biologically active compounds.[1][2][3] Its conformational flexibility and ability to present substituents in a well-defined three-dimensional arrangement make it an ideal building block for interacting with biological targets. The incorporation of a cyclopentylmethyl substituent at the 2-position of the piperidine ring introduces a lipophilic and sterically defined element, potentially enhancing binding affinity and modulating pharmacokinetic properties. This guide provides an in-depth technical overview of the primary and alternative synthetic pathways to 2-(cyclopentylmethyl)piperidine, offering researchers a comprehensive resource for the preparation of this and structurally related compounds. While specific biological activities for 2-(cyclopentylmethyl)piperidine are not extensively reported, the broader class of substituted piperidines exhibits a wide range of pharmacological effects, including but not limited to anticancer, antioxidant, and neuroactive properties.[4][5][6][7][8]

Primary Synthetic Pathway: Catalytic Hydrogenation of 2-(Cyclopentylmethyl)pyridine

The most direct and industrially scalable route to 2-(cyclopentylmethyl)piperidine is the catalytic hydrogenation of its aromatic precursor, 2-(cyclopentylmethyl)pyridine.[9][10][11] This method involves the reduction of the pyridine ring to a piperidine ring using hydrogen gas in the presence of a metal catalyst.

Mechanism of Catalytic Hydrogenation

The catalytic hydrogenation of pyridines is a heterogeneous catalytic process that occurs on the surface of a metal catalyst. The generally accepted mechanism involves the following key steps:

• Adsorption: Both hydrogen gas and the pyridine substrate adsorb onto the surface of the catalyst.

• Hydrogen Activation: The H-H bond in the hydrogen molecule is weakened and cleaved, forming reactive metal-hydride species on the catalyst surface.

• Stepwise Hydrogenation: The adsorbed pyridine molecule undergoes a series of stepwise hydrogen additions to the aromatic ring. This process typically proceeds through partially hydrogenated intermediates, such as di- and tetrahydropyridines, before the fully saturated piperidine is formed.[12]

• Desorption: The final product, 2-(cyclopentylmethyl)piperidine, desorbs from the catalyst surface, regenerating the active sites for the next catalytic cycle.

The use of an acidic solvent, such as glacial acetic acid, can enhance the reaction rate by protonating the pyridine nitrogen, which facilitates its reduction.[10][13][14]

Diagram of the Catalytic Hydrogenation Pathway

Caption: Overall workflow for the primary synthesis of 2-(Cyclopentylmethyl)piperidine.

Synthesis of the Precursor: 2-(Cyclopentylmethyl)pyridine

A common method for the synthesis of the 2-(cyclopentylmethyl)pyridine precursor is the alkylation of 2-picoline (2-methylpyridine).[15][16][17][18] This reaction involves the deprotonation of the acidic methyl group of 2-picoline using a strong base, followed by nucleophilic substitution with a cyclopentyl halide.

Experimental Protocol: Synthesis of 2-(Cyclopentylmethyl)pyridine [15]

• Deprotonation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, a suspension of sodamide (NaNH₂) in anhydrous toluene is prepared. The mixture is heated to reflux.

• Anion Formation: 2-Picoline is added dropwise to the refluxing suspension. The reaction mixture will typically develop a deep red or orange color, indicating the formation of the picolyl anion. The reflux is maintained for an additional 2 hours to ensure complete deprotonation.

• Alkylation: After cooling the reaction mixture to room temperature, a solution of cyclopentyl bromide in anhydrous diethyl ether is added dropwise from the dropping funnel at a rate that maintains a gentle reflux.

• Reaction Completion and Work-up: After the addition is complete, the reaction mixture is refluxed for an additional 3-4 hours. The reaction is then cooled and quenched by the slow addition of water. The organic layer is separated, washed with brine, and dried over anhydrous sodium sulfate.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by fractional distillation to yield 2-(cyclopentylmethyl)pyridine.

Parameter	Condition
Molar Ratio (2-Picoline:NaNH₂:Cyclopentyl Bromide)	1 : 1.1 : 1
Solvent	Toluene / Diethyl Ether
Deprotonation Temperature	Reflux (approx. 110 °C)
Alkylation Temperature	Reflux (approx. 40-50 °C)
Reaction Time	6-8 hours
Typical Yield	60-75%

Catalytic Hydrogenation of 2-(Cyclopentylmethyl)pyridine

Experimental Protocol: Synthesis of 2-(Cyclopentylmethyl)piperidine [9][10]

• Reaction Setup: To a solution of 2-(cyclopentylmethyl)pyridine in glacial acetic acid in a high-pressure reactor vessel, a catalytic amount of Platinum(IV) oxide (PtO₂, Adams' catalyst) is added.

• Hydrogenation: The reactor is sealed and purged several times with hydrogen gas. The vessel is then pressurized with hydrogen gas to 50-70 bar.

• Reaction: The mixture is stirred vigorously at room temperature for 4-10 hours. The progress of the reaction can be monitored by TLC or GC-MS.

• Work-up: Upon completion, the reactor is carefully depressurized, and the reaction mixture is filtered through a pad of celite to remove the catalyst. The filtrate is neutralized with a saturated aqueous solution of sodium bicarbonate.

• Extraction and Purification: The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be further purified by column chromatography or distillation.

Parameter	Condition
Catalyst	Platinum(IV) oxide (PtO₂)
Solvent	Glacial Acetic Acid
Hydrogen Pressure	50-70 bar
Temperature	Room Temperature
Reaction Time	4-10 hours

Alternative Synthetic Pathways

While catalytic hydrogenation is the most direct route, other synthetic strategies can be employed, particularly for the synthesis of analogues or when specific stereochemistry is desired.

Pathway 2: Reductive Amination

Reductive amination is a powerful and versatile method for the formation of C-N bonds and can be envisioned as a convergent approach to 2-(cyclopentylmethyl)piperidine.[19][20] This could theoretically be achieved in two ways:

• Route A: Reaction of cyclopentanecarboxaldehyde with a suitable C5-amino precursor that can cyclize to form the piperidine ring.

• Route B: Reaction of a piperidine derivative bearing a reactive carbonyl or amino group at the 2-position with a cyclopentyl-containing reagent.

A plausible, though not explicitly documented for this specific molecule, approach would involve the reductive amination of cyclopentanecarboxaldehyde with 1,5-diaminopentane or a protected equivalent, which would then undergo intramolecular cyclization. A more direct, hypothetical approach would be the reductive amination between cyclopentylacetaldehyde and an appropriate amino-alcohol precursor to the piperidine ring, followed by cyclization.

Hypothetical Protocol: Reductive Amination

• Imine Formation: In a round-bottom flask, cyclopentanecarboxaldehyde and a suitable amino-precursor (e.g., a protected 2-amino-5-hydroxypentane) are dissolved in a suitable solvent such as dichloromethane or 1,2-dichloroethane. A catalytic amount of acetic acid can be added to facilitate imine formation. The mixture is stirred at room temperature for 1-2 hours.

• Reduction: A mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃), is added portion-wise to the reaction mixture. The reaction is stirred at room temperature until completion, as monitored by TLC or LC-MS.

• Work-up and Cyclization: The reaction is quenched with a saturated aqueous solution of sodium bicarbonate and extracted with an organic solvent. After purification of the intermediate amino-alcohol, an intramolecular cyclization (e.g., via Mitsunobu reaction or by converting the alcohol to a leaving group) would yield the N-protected 2-(cyclopentylmethyl)piperidine.

• Deprotection: Removal of the protecting group would afford the final product.

Diagram of the Reductive Amination Pathway

Caption: A conceptual workflow for the synthesis via reductive amination.

Pathway 3: C-Alkylation of a Piperidine Derivative

Direct C-alkylation of the piperidine ring at the 2-position is another potential, albeit more challenging, synthetic route. This would involve the generation of a nucleophilic center at the C2 position of a suitably protected piperidine, followed by reaction with an electrophilic cyclopentylmethyl source.

Hypothetical Protocol: C-Alkylation via Lithiation

• N-Protection: Piperidine is first protected, for example, with a Boc group, to give N-Boc-piperidine.

• Directed Metalation: The N-Boc-piperidine is treated with a strong base, such as sec-butyllithium in the presence of a chelating agent like TMEDA, at low temperature (e.g., -78 °C) to generate the 2-lithiated piperidine derivative.[21]

• Alkylation: A solution of cyclopentylmethyl bromide in an anhydrous solvent is then added to the solution of the lithiated piperidine. The reaction is allowed to warm to room temperature slowly.

• Work-up and Deprotection: The reaction is quenched with a proton source (e.g., saturated aqueous ammonium chloride solution) and the product is extracted. After purification, the Boc protecting group is removed under acidic conditions (e.g., with trifluoroacetic acid or HCl in dioxane) to yield 2-(cyclopentylmethyl)piperidine.

Diagram of the C-Alkylation Pathway

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The Piperidine Scaffold: A Privileged Structure in Modern Therapeutics

A Technical Guide for Drug Discovery Professionals

The piperidine ring, a simple six-membered nitrogen-containing heterocycle, represents one of the most ubiquitous and versatile scaffolds in medicinal chemistry.[1] Its prevalence in both natural products and synthetic pharmaceuticals underscores its significance as a "privileged structure," capable of interacting with a wide array of biological targets to elicit a diverse range of therapeutic effects.[2] This in-depth technical guide provides a comprehensive overview of the burgeoning therapeutic applications of piperidine alkaloids and their derivatives, with a focus on their mechanisms of action and the experimental methodologies employed to validate their potential. We will delve into the anticancer, analgesic, neuroprotective, and antiviral properties of this remarkable class of compounds, offering field-proven insights for researchers, scientists, and drug development professionals.

Part 1: The Piperidine Core - From Natural Origins to Therapeutic Promise

Piperidine alkaloids are a diverse group of natural products found across numerous plant families, including Piperaceae (black pepper), Solanaceae (nightshades), and Lobeliaceae (Indian tobacco).[3][4] The inherent conformational flexibility of the piperidine ring allows it to adopt various spatial arrangements, enabling it to bind with high affinity and specificity to a multitude of biological targets. This structural versatility has made the piperidine nucleus a cornerstone in the design of novel therapeutic agents.[5]

One of the most well-known and extensively studied piperidine alkaloids is piperine, the compound responsible for the pungency of black pepper.[4][6] Beyond its culinary use, piperine has demonstrated a remarkable spectrum of pharmacological activities, including anti-inflammatory, antioxidant, and antitumor effects.[4][6][7] This has spurred significant interest in exploring the therapeutic potential of both naturally occurring and synthetically modified piperidine-containing molecules.

Part 2: Anticancer Applications - Targeting the Hallmarks of Malignancy

The anticancer potential of piperidine alkaloids is a rapidly expanding area of research. These compounds have been shown to combat cancer through a variety of mechanisms, including the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling pathways that drive tumor growth and metastasis.[8][9][10][11]

Key Signaling Pathways Modulated by Piperidine Alkaloids in Cancer

Several crucial signaling pathways essential for the establishment and progression of cancer are regulated by piperidine alkaloids.[8][10] These include:

• STAT-3 (Signal Transducer and Activator of Transcription 3): Constitutive activation of the STAT3 pathway is a hallmark of many cancers, promoting cell proliferation, survival, and angiogenesis. Piperidine derivatives have been shown to inhibit STAT3 signaling, leading to the suppression of tumor growth.[8][10]

• NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells): The NF-κB pathway plays a critical role in inflammation and cancer, regulating the expression of genes involved in cell survival, proliferation, and invasion. Piperine and other piperidine alkaloids can suppress NF-κB activation, thereby exerting anti-inflammatory and anticancer effects.[8][9][10]

• PI3K/Akt/mTOR (Phosphatidylinositol 3-kinase/Protein Kinase B/mammalian Target of Rapamycin): This pathway is a central regulator of cell growth, proliferation, and survival. Its dysregulation is frequently observed in cancer. Piperidine alkaloids have been found to modulate the PI3K/Akt/mTOR pathway, leading to the inhibition of cancer cell proliferation and the induction of apoptosis.[8][9][10][11]

• Wnt/β-catenin: The Wnt/β-catenin signaling pathway is crucial for embryonic development and tissue homeostasis. Its aberrant activation is a key driver in several cancers, particularly colorectal cancer. Piperine has been shown to suppress the Wnt/β-catenin pathway, inhibiting the proliferation and invasion of cancer cells.[9][11]

Signaling Pathway Diagrams

To visually represent the complex interplay of these pathways, the following diagrams have been generated using Graphviz (DOT language).

Caption: STAT3 Signaling Pathway and Inhibition by Piperidine Alkaloids.

Caption: NF-κB Signaling Pathway and its Inhibition.

Caption: PI3K/Akt/mTOR Pathway and its Modulation.

Caption: Wnt/β-catenin Pathway and its Regulation.

Experimental Workflow: Evaluating Anticancer Activity

A systematic approach is essential to validate the anticancer potential of piperidine alkaloids. The following workflow outlines key in vitro assays.

Caption: Experimental Workflow for Anticancer Drug Discovery.

Detailed Experimental Protocols

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[7][9][12][13] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to a purple formazan, which can be quantified spectrophotometrically.[13]

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the piperidine alkaloid in culture medium. Remove the old medium from the wells and add 100 µL of the various concentrations of the test compound. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin). Incubate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 3-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a 0.01 M HCl solution in isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the formula: % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100 The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) can then be determined by plotting a dose-response curve.

Principle: In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[14][15][16] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorescent tag like FITC.[15] Propidium iodide (PI) is a fluorescent nuclear stain that is impermeant to live and early apoptotic cells but can enter late apoptotic and necrotic cells.[14][16]

Step-by-Step Methodology:

• Cell Treatment: Seed and treat cells with the piperidine alkaloid at its IC₅₀ concentration for a predetermined time (e.g., 24 hours).

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use a gentle cell scraper or trypsin-EDTA.

• Cell Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of FITC Annexin V and 5 µL of Propidium Iodide (PI) solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

  • Live cells: Annexin V-negative, PI-negative

  • Early apoptotic cells: Annexin V-positive, PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive

  • Necrotic cells: Annexin V-negative, PI-positive

Part 3: Analgesic Properties - Modulating Pain Pathways

Piperidine and its derivatives have long been recognized for their analgesic properties, with some of the most potent opioid analgesics, such as fentanyl and pethidine, featuring a piperidine core.[5] Natural piperidine alkaloids also exhibit significant pain-relieving effects, often through mechanisms distinct from the classical opioid receptors.

Experimental Workflow: Assessing Analgesic Activity

The hot plate test is a common method for evaluating the central analgesic activity of compounds.

Caption: Workflow for Evaluating Analgesic Activity.

Detailed Experimental Protocol

Principle: The hot plate test measures the reaction time of an animal to a thermal stimulus.[3][11][17][18] An increase in the latency to a pain response (e.g., paw licking, jumping) indicates an analgesic effect.[3][11][17]

Step-by-Step Methodology:

• Animal Acclimatization: Acclimatize mice to the testing room for at least 1 hour before the experiment.

• Apparatus Setup: Set the temperature of the hot plate to 55 ± 0.5°C.

• Baseline Measurement: Gently place each mouse on the hot plate and start a stopwatch. Record the time until the mouse exhibits a pain response (licking a hind paw or jumping). This is the baseline latency. A cut-off time of 30-60 seconds is typically used to prevent tissue damage.

• Compound Administration: Administer the piperidine alkaloid (e.g., intraperitoneally or orally) at various doses. A control group should receive the vehicle, and a positive control group should receive a known analgesic like morphine.

• Post-Treatment Measurement: At specific time intervals after administration (e.g., 30, 60, 90, and 120 minutes), place the mice back on the hot plate and measure the reaction latency.

• Data Analysis: Calculate the percentage of the maximum possible effect (% MPE) for each animal at each time point using the formula: % MPE = [(Post-drug latency - Pre-drug latency) / (Cut-off time - Pre-drug latency)] x 100 Compare the % MPE between the treated and control groups to determine the analgesic efficacy.

Part 4: Neuroprotective Applications - Combating Neurodegeneration

Emerging evidence suggests that piperidine alkaloids possess significant neuroprotective properties, making them promising candidates for the treatment of neurodegenerative disorders such as Parkinson's and Alzheimer's disease.[19][20][21] Their mechanisms of action often involve antioxidant, anti-inflammatory, and anti-apoptotic effects.[20][21]

Experimental Workflow: Evaluating Neuroprotective Effects

The MPTP-induced mouse model of Parkinson's disease is a widely used preclinical model to assess the efficacy of neuroprotective agents.

Caption: Workflow for Assessing Neuroprotective Activity.

Detailed Experimental Protocol

Principle: The neurotoxin MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) selectively destroys dopaminergic neurons in the substantia nigra, mimicking the pathology of Parkinson's disease.[20][22][23][24]

Step-by-Step Methodology:

• Animal and Dosing Regimen: Use a susceptible mouse strain, such as C57BL/6. A common acute regimen involves four intraperitoneal injections of MPTP-HCl (e.g., 20 mg/kg) at 2-hour intervals.

• Compound Administration: The piperidine alkaloid can be administered before, during, or after MPTP treatment to assess its prophylactic or therapeutic effects.

• Behavioral Testing: A few days after MPTP administration, conduct behavioral tests to assess motor deficits. The rotarod test, which measures motor coordination and balance, is commonly used.

• Neurochemical Analysis: At the end of the study, sacrifice the animals and dissect the striatum. Measure dopamine and its metabolites using high-performance liquid chromatography (HPLC) with electrochemical detection.

• Immunohistochemistry: Perfuse the brains and prepare sections of the substantia nigra. Perform immunohistochemistry for tyrosine hydroxylase (TH), a marker for dopaminergic neurons, to quantify neuronal loss.

• Data Analysis: Compare the behavioral performance, striatal dopamine levels, and the number of TH-positive neurons in the substantia nigra between the MPTP-treated group and the group co-treated with the piperidine alkaloid. A significant amelioration of MPTP-induced deficits indicates a neuroprotective effect.

Part 5: Antiviral Activity - A New Frontier

The antiviral potential of piperidine alkaloids is a more recent but rapidly growing area of investigation. Both natural and synthetic piperidine derivatives have shown activity against a range of viruses, including influenza virus and Chikungunya virus.[15][17][25][26]

Experimental Workflow: Evaluating Antiviral Activity

A standard in vitro workflow is used to screen for and characterize the antiviral activity of piperidine alkaloids.

Caption: In Vitro Antiviral Drug Discovery Workflow.

Detailed Experimental Protocol

Principle: This assay determines the ability of a compound to inhibit virus-induced cytopathic effect (CPE) in a host cell line.[27][28]

Step-by-Step Methodology:

• Cytotoxicity Assay: First, determine the 50% cytotoxic concentration (CC₅₀) of the piperidine alkaloid on the host cell line (e.g., Vero cells) using the MTT assay as described previously. This is crucial to ensure that any observed antiviral effect is not due to toxicity to the host cells.

• Cell Seeding: Seed host cells in a 96-well plate and incubate until a confluent monolayer is formed.

• Virus Infection and Compound Treatment: Remove the culture medium and infect the cells with the virus at a specific multiplicity of infection (MOI). Simultaneously, add serial dilutions of the piperidine alkaloid (at non-toxic concentrations). Include a virus control (no compound) and a cell control (no virus, no compound).

• Incubation: Incubate the plate at the optimal temperature for the virus until CPE is observed in 80-90% of the virus control wells.

• CPE Assessment: The extent of CPE can be observed microscopically. For a quantitative measurement, a cell viability assay such as the MTT assay or a neutral red uptake assay can be performed.

• Data Analysis: Calculate the 50% effective concentration (EC₅₀), which is the concentration of the compound that inhibits 50% of the viral CPE. The selectivity index (SI) is then calculated as the ratio of CC₅₀ to EC₅₀ (SI = CC₅₀/EC₅₀). A higher SI value indicates a more promising antiviral candidate.

Part 6: Concluding Remarks and Future Directions

The piperidine scaffold continues to be a fertile ground for the discovery of new therapeutic agents. The diverse pharmacological activities of piperidine alkaloids, from their well-established roles in analgesia and anticancer therapy to their emerging potential as neuroprotective and antiviral agents, highlight the remarkable versatility of this chemical motif. The experimental workflows and detailed protocols provided in this guide offer a robust framework for the systematic evaluation of piperidine-based compounds. As our understanding of the complex signaling pathways involved in various diseases deepens, the rational design and synthesis of novel piperidine derivatives with enhanced potency and selectivity will undoubtedly pave the way for the development of next-generation therapeutics.

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Spectroscopic Data of 2-(Cyclopentylmethyl)piperidine: An In-depth Technical Guide

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic data for 2-(Cyclopentylmethyl)piperidine, a saturated heterocyclic compound with potential applications in medicinal chemistry and materials science. Although experimental spectra for this specific molecule are not widely available, this document leverages established principles of spectroscopic analysis for piperidine derivatives to present a detailed, predicted spectroscopic profile. This guide will cover the synthesis, and the expected ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) spectroscopic features of the title compound. The methodologies and interpretations presented herein are designed to serve as a valuable resource for researchers working with this and structurally related molecules.

Introduction and Synthesis

The piperidine moiety is a ubiquitous structural motif in a vast number of natural products and synthetic pharmaceuticals.[1] Its conformational flexibility and basic nitrogen atom make it a critical pharmacophore in many drug classes. 2-(Cyclopentylmethyl)piperidine, a derivative featuring a cyclopentylmethyl substituent at the 2-position, is a lipophilic, bicyclic amine with potential for further chemical modification.

A common and efficient method for the synthesis of saturated nitrogen heterocycles like 2-(Cyclopentylmethyl)piperidine is the catalytic hydrogenation of the corresponding aromatic precursor, 2-(Cyclopentylmethyl)pyridine.[1][2] This atom-economical approach typically employs a platinum group metal catalyst, such as Platinum(IV) oxide (PtO₂), under a hydrogen atmosphere.[3][4]

Experimental Protocol: Synthesis of 2-(Cyclopentylmethyl)piperidine via Catalytic Hydrogenation

Objective: To synthesize 2-(Cyclopentylmethyl)piperidine by the catalytic hydrogenation of 2-(Cyclopentylmethyl)pyridine.[4]

Materials:

• 2-(Cyclopentylmethyl)pyridine

• Platinum(IV) oxide (PtO₂)

• Glacial Acetic Acid

• Ethyl Acetate

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Hydrogen gas (H₂)

• High-pressure reactor (e.g., Parr shaker)

• Standard laboratory glassware

• Filtration apparatus (e.g., Celite pad)

• Rotary evaporator

Procedure:

• In a high-pressure reactor vessel, dissolve 2-(Cyclopentylmethyl)pyridine (1.0 eq) in glacial acetic acid.

• Add a catalytic amount of Platinum(IV) oxide (PtO₂) to the solution.

• Seal the reactor and purge with hydrogen gas to remove air.

• Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50-70 bar) and commence vigorous stirring.[3]

• Maintain the reaction at room temperature and monitor the hydrogen uptake. The reaction is typically complete within 6-10 hours.[3]

• Upon completion, carefully vent the excess hydrogen gas and purge the reactor with an inert gas (e.g., nitrogen).

• Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with ethyl acetate.

• Carefully neutralize the filtrate by the slow addition of a saturated sodium bicarbonate solution until effervescence ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude 2-(Cyclopentylmethyl)piperidine by vacuum distillation or column chromatography.

Spectroscopic Characterization

The following sections detail the predicted spectroscopic data for 2-(Cyclopentylmethyl)piperidine based on established principles for substituted piperidines and related aliphatic compounds.

¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful tool for elucidating the structure of organic molecules by providing information about the chemical environment of hydrogen atoms. The predicted ¹H NMR spectrum of 2-(Cyclopentylmethyl)piperidine in CDCl₃ would exhibit characteristic signals for the piperidine ring protons, the cyclopentyl ring protons, and the methylene bridge protons.

Predicted ¹H NMR Data (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 3.0 - 3.1	m	1H	H-2 (piperidine)
~ 2.6 - 2.7	dt	1H	H-6eq (piperidine)
~ 2.2 - 2.3	t	1H	H-6ax (piperidine)
~ 1.0 - 1.9	m	18H	Remaining piperidine & cyclopentyl protons, CH₂ bridge
~ 1.0 (broad)	br s	1H	N-H

Interpretation:

• The proton at C-2 of the piperidine ring (H-2) is expected to be the most downfield of the ring protons due to its proximity to the nitrogen atom and the cyclopentylmethyl substituent. Its multiplicity will be complex due to coupling with the adjacent methylene protons of the piperidine ring and the methylene bridge.

• The equatorial and axial protons at C-6 will be diastereotopic and thus have different chemical shifts. The equatorial proton (H-6eq) is typically found further downfield than the axial proton (H-6ax).

• The remaining protons of the piperidine and cyclopentyl rings, along with the methylene bridge protons, will likely appear as a complex multiplet in the upfield region (δ 1.0-1.9 ppm).

• The N-H proton signal is expected to be a broad singlet, and its chemical shift can vary depending on concentration and solvent.[5] This peak will disappear upon the addition of D₂O.

¹³C NMR Spectroscopy

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides information about the carbon skeleton of a molecule. The predicted broadband proton-decoupled ¹³C NMR spectrum of 2-(Cyclopentylmethyl)piperidine in CDCl₃ would show distinct signals for each unique carbon atom.

Predicted ¹³C NMR Data (100 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment
~ 58 - 60	C-2 (piperidine)
~ 47 - 49	C-6 (piperidine)
~ 40 - 42	Methylene bridge (-CH₂-)
~ 38 - 40	C-1' (cyclopentyl)
~ 30 - 32	C-3, C-5 (piperidine)
~ 26 - 28	C-2', C-5' (cyclopentyl)
~ 25 - 27	C-4 (piperidine)
~ 24 - 26	C-3', C-4' (cyclopentyl)

Interpretation:

• The carbons directly attached to the nitrogen atom (C-2 and C-6) are the most deshielded of the piperidine ring carbons and will appear furthest downfield.[6]

• The carbon of the methylene bridge will have a chemical shift influenced by both the piperidine and cyclopentyl rings.

• The remaining sp³ hybridized carbons of the piperidine and cyclopentyl rings will appear in the aliphatic region of the spectrum.[7]

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, allowing for the determination of its molecular weight and structural features. Under electron ionization (EI), 2-(Cyclopentylmethyl)piperidine is expected to undergo characteristic fragmentation patterns, primarily involving cleavage alpha to the nitrogen atom.[8]

Predicted Fragmentation Pattern (EI-MS):

• Molecular Ion (M⁺): A peak corresponding to the molecular weight of the compound (C₁₁H₂₁N, m/z = 167) may be observed, though it could be weak.

• Alpha-Cleavage: The most prominent fragmentation pathway for 2-alkylpiperidines is the cleavage of the bond between the substituent and the ring.[8] This would result in the loss of a cyclopentyl radical to form a stable iminium ion at m/z = 98. This is often the base peak.

• Ring Opening and Fission: Further fragmentation of the piperidine ring can lead to a series of smaller fragment ions.[8]

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The Discovery, History, and Synthesis of 2-Alkylpiperidines: A Comprehensive Technical Guide

Historical Foundations: From Ancient Toxins to Synthetic Milestones

The 2-alkylpiperidines represent a structurally concise yet pharmacologically profound class of alkaloids. Their historical significance is anchored by coniine (2-propylpiperidine), the primary neurotoxic constituent of poison hemlock (Conium maculatum). Coniine is historically monumental: it was the first alkaloid to have its chemical structure elucidated in 1881, and subsequently, the first to be chemically synthesized by Albert Ladenburg in 1886[1]. Ladenburg’s high-temperature condensation of 2-picoline with acetaldehyde, followed by sodium-mediated reduction, marked the genesis of synthetic alkaloid chemistry[1].

In the mid-20th century, the scope of 2-alkylpiperidines expanded dramatically with the discovery of solenopsins in the venom of the red imported fire ant (Solenopsis invicta)[2]. Unlike most alkaloids, which are sequestered from plant sources, solenopsins are synthesized de novo by the insects themselves[3]. These 2-methyl-6-alkylpiperidines are responsible for the severe necrotic and hemolytic effects of fire ant stings, yet they have recently emerged as highly promising lead compounds for modern drug development due to their anti-angiogenic and antimicrobial properties[4].

Biosynthetic Pathways: Polyketide Origins

Unlike the majority of piperidine alkaloids (such as pelletierine), which are derived from the amino acid lysine, simple 2-alkylpiperidines like coniine and solenopsin are of polyketide origin[3].

The biosynthesis of coniine begins with the oxidation of octanoic acid to 5-oxo-octanoic acid. A sequence of thioesterification and reduction yields 5-oxo-octanal. Nitrogen is then introduced via an alanine-dependent transamination, forming 5-oxo-octylamine. This intermediate undergoes spontaneous intramolecular cyclization to form the imine γ -coniceine. Finally, an NADPH-dependent reductase stereoselectively reduces the imine to yield (S)-coniine[3].

Biosynthetic pathway of coniine from octanoic acid via polyketide metabolism.

Chemical Profiling and Structural Diversity

The biological activity of 2-alkylpiperidines is highly dependent on the length of the alkyl chain and the absolute stereochemistry of the piperidine ring. In fire ant venom, the natural solenopsins predominantly exhibit a trans-(2R, 6R) configuration[2].

Table 1: Quantitative and Structural Profiling of Key 2-Alkylpiperidines

Alkaloid	Biological Source	Alkyl Chain	Absolute Configuration	Primary Bioactivity
Coniine	Conium maculatum	2-propyl	(S)-(+)	nAChR antagonist, neurotoxin
Solenopsin A	Solenopsis invicta	2-methyl-6-undecyl (C11)	trans-(2R, 6R)	Anti-angiogenic, necrotic[2],
Solenopsin B	Solenopsis invicta	2-methyl-6-tridecyl (C13)	trans-(2R, 6R)	Antimicrobial, contact neurotoxin[2]
Solenopsin C	Solenopsis invicta	2-methyl-6-pentadecyl (C15)	trans-(2R, 6R)	Broad-spectrum antifungal[2]
Solenopsin D	Solenopsis invicta	2-methyl-6-heptadecyl (C17)	trans-(2R, 6R)	Insecticidal[2]

Modern Synthetic Methodologies: A Self-Validating Protocol

The transition from Ladenburg's racemic, high-temperature reduction to modern enantioselective methodologies highlights the evolution of synthetic organic chemistry. Today, the asymmetric hydrogenation of N-benzylpyridinium salts using Iridium-based chiral catalysts is a benchmark protocol for generating enantiopure 2-alkylpiperidines[5],[6].

Workflow for the enantioselective synthesis of 2-alkylpiperidines.

Step-by-Step Protocol: Enantioselective Synthesis of (S)-Coniine

This protocol is designed as a self-validating system, ensuring that intermediate integrity is confirmed before progressing to the next synthetic step.

Step 1: N-Benzylation of 2-Propylpyridine

• Procedure: Dissolve 2-propylpyridine (1.0 eq) in anhydrous THF under an argon atmosphere. Add benzyl bromide (1.2 eq) dropwise. Reflux the mixture for 12 hours. Cool to room temperature, filter the resulting precipitate, and wash with cold diethyl ether to yield the N-benzyl-2-propylpyridinium bromide salt.

• Causality: Pyridine rings are notoriously resistant to catalytic hydrogenation due to their aromatic resonance energy. Quaternization to a pyridinium salt disrupts this stability, significantly lowering the activation energy required for hydride transfer. Furthermore, the bulky N-benzyl group provides critical steric shielding, directing the incoming hydride to one specific face of the ring during the subsequent asymmetric step.

• Validation Check: 1 H NMR analysis must show a distinct downfield shift of the α -pyridine protons (from ~8.5 ppm to >9.0 ppm), confirming complete pyridinium formation.

Step 2: Iridium-Catalyzed Asymmetric Hydrogenation

• Procedure: In a nitrogen-filled glovebox, charge a high-pressure autoclave with the pyridinium salt, 1 mol% [Ir(COD)Cl]2​ precatalyst, 2 mol% of a chiral phosphine ligand (e.g., (R)-MeO-BoQPhos), and 10 mol% I2​ dissolved in THF. Pressurize the vessel with H2​ gas (50 atm) and stir vigorously at room temperature for 24 hours[6].

• Causality: The Ir(I) precatalyst is oxidized by the I2​ additive to generate the highly active Ir(III) hydride species. The chiral phosphine ligand creates a rigid, asymmetric pocket. The iodine additive is not merely an oxidant; it acts as a crucial bridging ligand that coordinates the cationic pyridinium substrate directly to the transition metal center, facilitating highly enantio-facial selective hydride insertion[6].

• Validation Check: Perform Chiral HPLC on a small aliquot of the crude mixture. The system is validated if the enantiomeric excess (ee) exceeds 95%.

Step 3: Deprotection via Hydrogenolysis

• Procedure: Dissolve the purified N-benzyl-(S)-coniine intermediate in methanol. Add 10 wt% Palladium on carbon (Pd/C). Purge the flask and stir under an H2​ atmosphere (1 atm) for 12 hours. Filter the suspension through a pad of Celite and concentrate in vacuo.

• Causality: Pd/C selectively inserts into the benzylic C-N bond via oxidative addition, followed by hydrogenolysis to release the free secondary amine. Maintaining a mild pressure (1 atm) ensures that the piperidine ring remains intact and prevents any potential epimerization of the newly formed stereocenter.

• Validation Check: LC-MS analysis must show the complete disappearance of the parent mass (m/z 218) and the appearance of the deprotected (S)-coniine mass (m/z 128).

Pharmacological Applications & Drug Development

The structural simplicity of 2-alkylpiperidines belies their potent biological activities. Coniine acts as a powerful antagonist of nicotinic acetylcholine receptors (nAChRs), leading to ascending muscular paralysis and eventual respiratory failure[1].

Conversely, the longer-chain solenopsins have garnered significant attention from drug development professionals. Solenopsin A (C11) has been shown to inhibit the PI3K/Akt signaling pathway, rendering it a highly potent anti-angiogenic agent with potential applications in oncology and the treatment of neovascular disorders[3],[4]. Furthermore, the hydrophobic alkyl chains of solenopsins B through D allow them to easily intercalate into and disrupt cellular membranes, conferring broad-spectrum antibacterial, antifungal, and insecticidal properties that are currently being explored for agricultural and clinical disinfectants[2].

References

• [3] Biosynthesis of Alkaloids and Related Compounds | Bioorganic Synthesis: An Introduction. Oxford Academic. 3

• [1] SYNTHETIC APPROACHES TO CONIINE AND OTHER 2-ALKYL PIPERIDINES. ResearchGate. 1

• [5] 2-Propylpiperidine | 3238-60-6. Benchchem. 5

• [2] Chemistry and Functions of Imported Fire Ant Venom. MDPI. 2

• [4] Buy solenopsin | 137038-57-4. Smolecule. 4

• [6] Kinetic Resolution of Racemic 3,4-Disubstituted 1,4,5,6-Tetrahydropyridine and 3,4-Disubstituted 1,4- Dihydropyridines via Rh-Catalyzed Asymmetric Hydrogenation. ACS Catalysis. 6

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2-(Cyclopentylmethyl)piperidine: Structural Profiling, Synthetic Methodologies, and Pharmacological Applications

Executive Summary

As a Senior Application Scientist in medicinal chemistry, I approach the synthesis and application of1[1] not merely as a catalog intermediate, but as a highly versatile, conformationally restricted pharmacophore. The strategic placement of a bulky, lipophilic cyclopentylmethyl group at the C2 position of a basic piperidine ring creates a privileged scaffold. This structural motif is instrumental in driving ligand lipophilicity efficiency (LLE) and occupying deep hydrophobic pockets in complex biological targets, ranging from monoamine transporters to bacterial oxidases.

This technical whitepaper deconstructs the physicochemical properties, field-proven synthetic methodologies, and pharmacological utility of the cycloalkylmethylpiperidine class, providing a self-validating guide for drug development professionals.

Structural & Physicochemical Profiling

The core architecture of 2-(Cyclopentylmethyl)piperidine combines a basic secondary amine (hydrogen bond donor/acceptor) with a flexible yet sterically demanding cyclopentyl appendage. This creates a chiral center at C2, which is critical for stereospecific receptor binding.

By minimizing the number of rotatable bonds compared to linear alkyl chains, the cyclopentyl group reduces the entropic penalty upon target binding. This makes it an ideal fragment for hit-to-lead optimization.

Quantitative Physicochemical Data

Table 1: Calculated and experimental profiling of the 2-(Cyclopentylmethyl)piperidine scaffold.

Property	Value	Pharmacological Significance
Molecular Formula	C₁₁H₂₁N	Defines the base aliphatic, non-aromatic scaffold.
Molecular Weight	167.29 g/mol	Highly efficient for Fragment-Based Drug Design (FBDD).
LogP (Estimated)	~3.2	Optimal lipophilicity for CNS penetration and crossing lipid bilayers.
H-Bond Donors	1 (NH)	Secondary amine serves as a critical interaction point with acidic target residues (e.g., Asp/Glu).
H-Bond Acceptors	1 (N)	Participates in water-mediated hydrogen bond networks.
Rotatable Bonds	2	Low entropic penalty upon binding due to restricted conformational freedom.

Mechanistic Synthesis: The Aziridinium Ring-Opening Strategy

Synthesizing 2-substituted piperidines with high regioselectivity and stereocontrol is historically challenging. Traditional methods often yield mixtures of piperidines and azepanes. To circumvent this, state-of-the-art methodologies employ the2[2].

Causality in Experimental Design: Why Organocopper?

When expanding a highly strained aziridine ring, the choice of nucleophile dictates the reaction pathway. Grignard reagents act as "hard" nucleophiles, which often abstract protons or attack indiscriminately, leading to poor regioselectivity. By transmetalating the Grignard reagent with Copper(I) Iodide (CuI), we generate an organocopper species—a "soft" nucleophile. This soft nucleophile strictly prefers a direct S_N2-type attack at the less sterically hindered and more electrophilic C2 position of the aziridinium ring, completely suppressing the formation of unwanted 7-membered azepane byproducts[2].

Fig 1: Regioselective synthesis of 2-substituted piperidines via aziridinium ring-opening.

Step-by-Step Protocol: Regioselective Synthesis

• Aziridinium Ion Formation: Treat 4-hydroxybutylaziridine with a tosylating agent (TsCl, Et₃N, CH₂Cl₂) at 0 °C to form the highly strained 1-azoniabicyclo[4.1.0]heptane tosylate intermediate.

• Nucleophile Preparation: In a separate flame-dried flask under argon, add CuI (1.0 equiv) to anhydrous THF. Cool to -78 °C and slowly add cyclopentylmagnesium bromide (2.0 equiv). Stir for 30 minutes to ensure complete transmetalation to the organocopper reagent.

• Alkylative Ring-Opening: Dropwise add the aziridinium tosylate solution to the organocopper reagent at -78 °C. Allow the reaction to slowly warm to room temperature over 12 hours.

• Quenching & Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product via flash column chromatography (Silica gel, Hexane/EtOAc gradient) to yield the pure 2-(cyclopentylmethyl)piperidine derivative.

Self-Validating Quality Control: The success of the regioselective ring-opening must be validated by ¹H NMR. The presence of a single regioisomer is confirmed by the distinct chemical shift of the C2 proton on the piperidine ring (typically around δ 2.5–2.8 ppm). Azepane impurities, if present, will show shifted signals due to altered ring strain and deshielding effects.

Pharmacological Landscape & Lead Optimization

Cyclopentylmethylpiperidines are highly valued in medicinal chemistry for their ability to fine-tune the pharmacokinetic profiles of lead compounds. While the 2-isomer is heavily utilized in CNS-active alkaloid synthesis, its structural cousin, 4-(cyclopentylmethyl)piperidine, has demonstrated profound utility in infectious disease drug discovery.

Case Study: DprE1 Inhibitors for Mycobacterium tuberculosis

In the optimization of Decaprenylphosphoryl-β-d-ribose 2′-epimerase (DprE1) inhibitors, researchers utilized the cyclopentylmethylpiperidine motif to drastically improve in vivo efficacy. The lipophilic cyclopentyl group was strategically chosen to occupy a hydrophobic pocket in the DprE1 active site, successfully decreasing overall aromatic ring count while maintaining tight binding[3].3[3] demonstrated that coupling this piperidine derivative via COMU-mediated amide bond formation yielded leads with exceptional Ligand Lipophilicity Efficiency (LLE).

Fig 2: Iterative screening workflow for evaluating piperidine-based pharmacophores.

Self-Validating Experimental Protocols: Amide Coupling

To utilize 2-(Cyclopentylmethyl)piperidine (or its isomers) in library synthesis, robust amide coupling protocols are required. The following workflow ensures high-yielding derivatization without racemization.

Step-by-Step Protocol: HATU-Mediated Amide Coupling

• Activation: To a solution of the target carboxylic acid (1.0 equiv) in anhydrous N,N-dimethylformamide (DMF) (0.1 M concentration), add HATU (1.5 equiv) and N,N-Diisopropylethylamine (DIPEA) (3.0 equiv). Stir at room temperature for 15 minutes to generate the active ester.

• Coupling: Add 2-(cyclopentylmethyl)piperidine hydrochloride (1.0 equiv)[1] to the activated mixture.

• Reaction Monitoring: Stir the reaction at room temperature for 12 hours. Monitor completion via LC-MS, observing the disappearance of the activated ester mass and the appearance of the product mass.

• Isolation: Dilute the reaction mixture with water and extract with Ethyl Acetate (3x). Wash the organic layer with brine to remove residual DMF, dry over Na₂SO₄, and concentrate.

• Validation: Purify via reverse-phase preparative HPLC. Confirm the structural integrity of the amide bond via IR spectroscopy (sharp peak at ~1650 cm⁻¹) and ¹³C NMR (carbonyl carbon shift at ~170 ppm).

Conclusion

2-(Cyclopentylmethyl)piperidine is a structurally privileged building block that bridges the gap between synthetic feasibility and pharmacological potency. By leveraging advanced synthetic techniques—such as the soft-nucleophile-driven aziridinium ring-opening—chemists can access this scaffold with absolute regiocontrol. Whether utilized to probe CNS receptors or to optimize the lipophilic efficiency of anti-tubercular agents, this cycloalkylmethylpiperidine remains an indispensable tool in the modern drug discovery arsenal.

References

• Title: Buy 2-(Cyclopentylmethyl)piperidine (EVT-1755741)
• Source: frontiersin.
• Source: acs.

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Protocols & Analytical Methods

Application Note: Enantioselective Synthesis of 2-(Cyclopentylmethyl)piperidine

Document ID: APP-2026-0331 Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Asymmetric Synthesis, Catalysis, Chiral Auxiliaries, Process Validation

Introduction & Mechanistic Rationale

2-Alkylpiperidines are privileged pharmacophores in modern drug discovery, frequently utilized to impart conformational rigidity and enhance receptor binding affinity. The asymmetric synthesis of 2-(cyclopentylmethyl)piperidine presents a unique synthetic challenge: establishing absolute stereocontrol at the C2 position while accommodating the steric bulk of the cyclopentyl moiety.

This application note details two orthogonally validated synthetic strategies for accessing enantiopure 2-(cyclopentylmethyl)piperidine:

• Transition-Metal-Catalyzed Asymmetric Dearomatization (Route A): A modern, atom-economical approach leveraging Iridium catalysis.

• Chiral Auxiliary-Mediated Diastereoselective Alkylation (Route B): A classic, highly reliable method utilizing a phenylglycinol-derived δ -lactam[1].

Strategic Overview: The Causality of Experimental Design

As a Senior Application Scientist, it is critical to understand why specific reagents and pathways are chosen, rather than merely following a recipe.

Route A: Why activate the pyridine ring? Direct asymmetric hydrogenation of pyridines is notoriously difficult due to their high resonance stabilization energy (aromaticity) and the propensity of the basic nitrogen atom to strongly coordinate and poison the transition-metal catalyst. To circumvent this, the 2-(cyclopentylmethyl)pyridine precursor is first activated via N-benzylation. This converts it into an N-benzylpyridinium salt, which significantly disrupts the aromaticity of the ring, lowering the activation energy required for hydride transfer[2]. The use of an Iridium catalyst with a chiral ligand (e.g., MeO-BoQPhos) and an iodine ( I2​ ) additive is causal to success; the iodine facilitates the generation of the active Ir(III)-hydride species necessary for the catalytic cycle.

Route B: Why use a bicyclic δ -lactam? When absolute stereochemical guarantee is prioritized over atom economy (e.g., in early-stage discovery), the chiral auxiliary approach is unmatched. Condensation of (R)-phenylglycinol with a δ -keto ester forms a rigid bicyclic lactam. Upon treatment with a Lewis acid, an acyl iminium ion is generated. The causality of the stereocontrol lies in the rigid bicyclic geometry: the bulky phenyl group of the auxiliary effectively shields one face of the iminium ion. Consequently, the incoming cyclopentylmethyl nucleophile is forced to attack exclusively from the less hindered diastereotopic face, ensuring near-perfect stereocontrol[1].

Pathway Visualizations

Fig 1. Iridium-catalyzed asymmetric dearomatization workflow for 2-alkylpiperidines.

Fig 2. Chiral auxiliary-mediated diastereoselective alkylation via phenylglycinol lactam.

Experimental Protocols: Self-Validating Methodologies

Every protocol below is designed as a self-validating system. Do not proceed to the next step unless the validation criteria are met.

Protocol A: Iridium-Catalyzed Asymmetric Hydrogenation

Step 1: Pyridinium Salt Formation (Activation)

• Dissolve 2-(cyclopentylmethyl)pyridine (10.0 mmol, 1.0 eq) in anhydrous acetone (25 mL).

• Add benzyl bromide (12.0 mmol, 1.2 eq) dropwise at room temperature.

• Stir the reaction mixture continuously for 24 hours. A white precipitate will form.

• Filter the precipitate, wash with cold acetone (2 x 10 mL), and dry under high vacuum.

• Validation Checkpoint: Analyze via TLC (DCM:MeOH 9:1). The N-benzylpyridinium salt must remain at the baseline ( Rf​ = 0.0), confirming the absence of unreacted starting material.

Step 2: Asymmetric Hydrogenation

• In an argon-filled glovebox, combine the N-benzylpyridinium salt (5.0 mmol), [Ir(COD)Cl]2​ (1.0 mol%), (R)-MeO-BoQPhos (2.2 mol%), and I2​ (10 mol%) in a solvent mixture of Toluene/THF (10:1, 20 mL).

• Transfer the mixture to a high-pressure stainless-steel autoclave.

• Purge the autoclave with H2​ gas three times, then pressurize to 50 atm.

• Stir vigorously at 25°C for 12 hours. Carefully vent the hydrogen gas.

• Validation Checkpoint: Perform 1 H NMR on a crude aliquot. The complete disappearance of aromatic pyridine protons (7.0–8.5 ppm) and the emergence of aliphatic piperidine multiplets (2.5–3.0 ppm) validates the reduction. Confirm enantiomeric excess (ee > 95%) via chiral HPLC (e.g., Chiralcel OD-H column).

Step 3: Debenzylation

• Dissolve the crude N-benzylpiperidine in methanol (20 mL) and add 10% Pd/C (10 wt%).

• Stir under a hydrogen atmosphere (1 atm, balloon) at room temperature for 12 hours.

• Filter the suspension through a pad of Celite to remove the palladium catalyst, and concentrate the filtrate in vacuo.

• Validation Checkpoint: ESI-MS analysis must show the [M+H]+ peak corresponding to the free 2-(cyclopentylmethyl)piperidine ( m/z≈168.17 ).

Protocol B: Chiral Lactam Diastereoselective Alkylation

Step 1: Auxiliary Condensation

• Combine (R)-phenylglycinol (10.0 mmol, 1.0 eq) and methyl 5-oxopentanoate (10.0 mmol, 1.0 eq) in toluene (40 mL).

• Reflux the mixture using a Dean-Stark apparatus for 16 hours to remove generated water.

• Concentrate the solvent to yield the bicyclic δ -lactam[1].

• Validation Checkpoint: FT-IR spectroscopy must reveal a strong lactam carbonyl stretching frequency at approximately 1660 cm −1 .

Step 2: Diastereoselective Alkylation

• Dissolve the bicyclic lactam (5.0 mmol) in anhydrous DCM (30 mL) and cool to -78°C under argon.

• Slowly add TiCl4​ (5.5 mmol, 1.1 eq) to generate the acyl iminium ion. Stir for 30 minutes.

• Add cyclopentylmethylmagnesium bromide (7.5 mmol, 1.5 eq) dropwise. Maintain at -78°C for 4 hours, then slowly warm to room temperature.

• Quench with saturated aqueous NH4​Cl and extract with DCM.

• Validation Checkpoint: Determine the diastereomeric ratio (d.r.) via 1 H NMR of the crude mixture. The major diastereomer must account for >90% of the product before proceeding to cleavage.

Step 3: Auxiliary Cleavage

• Reduce the lactam carbonyl to an amine using LiAlH4​ (2.0 eq) in THF at reflux for 4 hours. Quench carefully with the Fieser method.

• Subject the resulting intermediate to catalytic hydrogenolysis (10% Pd/C, H2​ 1 atm, MeOH) to cleave the chiral phenylglycinol appendage.

• Validation Checkpoint: Measure the optical rotation [α]D​ of the purified product to confirm the absolute configuration against known literature standards.

Quantitative Comparative Analysis

To assist in route selection for your specific drug development phase, the quantitative metrics of both methodologies are summarized below:

Parameter	Route A: Ir-Catalyzed Hydrogenation	Route B: Chiral Lactam Alkylation
Primary Mechanism	Asymmetric Dearomatization	Diastereoselective Nucleophilic Addition
Overall Yield	65 - 75%	45 - 55%
Stereoselectivity	> 95% ee	> 98% de (prior to cleavage)
Atom Economy	High (Catalytic stereocontrol)	Low (Stoichiometric chiral auxiliary)
Scalability	Excellent (Preferred for process chemistry)	Moderate (Best for discovery/milligram scale)
Key Challenge	High-pressure H2​ handling; Catalyst cost	Multi-step sequence; Auxiliary waste generation

References

• Amat, M., Llor, N., Hidalgo, J., Escolano, C., & Bosch, J. (2003). "Enantioselective Synthesis of Piperidine, Indolizidine, and Quinolizidine Alkaloids from a Phenylglycinol-Derived δ-Lactam." The Journal of Organic Chemistry, 68(5), 1919-1928. URL:[Link][1]

• Hayes, J. F., Shipman, M., & Twin, H. (2001). "Asymmetric synthesis of 2-substituted piperidines using a multi-component coupling reaction: rapid assembly of (S)-coniine from (S)-1-(1-phenylethyl)-2-methyleneaziridine." Chemical Communications, (18), 1784-1785. URL:[Link]

• You, S.-L. (Ed.). (2016). Asymmetric Dearomatization Reactions. Wiley-VCH. URL:[Link][2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. PrimoVeNde [liuc.primo.exlibrisgroup.com]

Application Note: Catalytic Hydrogenation of 2-Cyclopentylmethylpyridine to 2-Cyclopentylmethylpiperidine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Application: Synthesis of saturated heterocyclic scaffolds for pharmaceutical development.

Executive Summary & Mechanistic Rationale

The piperidine ring is a ubiquitous structural motif in FDA-approved pharmaceuticals, making the efficient reduction of pyridine derivatives a critical transformation in medicinal chemistry . However, the catalytic hydrogenation of alkylpyridines, such as 2-cyclopentylmethylpyridine , presents significant thermodynamic and kinetic challenges.

As a Senior Application Scientist, I design protocols not just by listing steps, but by engineering a chemical environment that forces the desired outcome. Pyridine hydrogenation is notoriously difficult due to two factors:

• Catalyst Poisoning: The Lewis basic nitrogen atom contains a lone pair that strongly coordinates to the d-orbitals of transition metal catalysts (like Pd or Pt), effectively poisoning the active surface.

• Aromatic Stability: The resonance energy of the pyridine ring requires highly active catalysts and elevated pressures to overcome the activation barrier.

The Causality of the Protocol: To circumvent these issues, this protocol utilizes Platinum(IV) oxide (PtO₂, Adams' Catalyst) in Glacial Acetic Acid (AcOH) . The acetic acid serves a dual purpose. First, it protonates the pyridine nitrogen to form a pyridinium acetate salt, tying up the lone pair and preventing catalyst poisoning. Second, the resulting positive charge on the nitrogen withdraws electron density from the ring, disrupting its aromaticity and making the substrate highly susceptible to stepwise surface reduction by the in situ generated platinum black .

Mechanistic rationale demonstrating pyridine protonation to prevent catalyst poisoning.

Quantitative Data: Catalyst System Comparison

While PtO₂/AcOH is the industry standard for robust, high-yield reduction of 2-alkylpyridines, modern alternatives exist. The table below summarizes the quantitative parameters of validated catalytic systems for alkylpyridine hydrogenation to guide your process chemistry choices .

Catalytic System	Solvent	Pressure (bar)	Temp (°C)	Time (h)	Typical Yield	Mechanistic Advantage
PtO₂ (5 mol%)	Glacial AcOH	50 - 70	25	6 - 10	>90%	Highly reliable; AcOH prevents poisoning.
Rh₂O₃ (0.5 mol%)	Trifluoroethanol	5	40	16	85 - 95%	Mild conditions; tolerates sensitive functional groups.
Rh/C (Electrocatalytic)	Aq. KOH / MTBE	Ambient	25	N/A (9 F/mol)	44 - 98%	Acid-free; driven by electron transfer, not H₂ pressure.

Note: For 2-cyclopentylmethylpyridine, the PtO₂/AcOH system is recommended due to the lack of acid-sensitive functional groups on the cyclopentyl or alkyl linker.

Self-Validating Experimental Protocol

A robust protocol must be a self-validating system. In this workflow, the reaction progress is not guessed; it is mathematically tracked via stoichiometric hydrogen consumption.

Experimental workflow for the high-pressure catalytic hydrogenation of 2-cyclopentylmethylpyridine.

Phase 1: Reactor Setup & Activation

• Substrate Solvation: To a clean, dry glass liner suited for a high-pressure Parr reactor, add 1.0 g (approx. 6.2 mmol) of 2-cyclopentylmethylpyridine.

• Protonation: Add 10 mL of glacial acetic acid. Stir gently to ensure complete formation of the pyridinium acetate salt.

• Catalyst Addition: Carefully add 70 mg (approx. 5 mol%) of PtO₂.

  • Causality Note: PtO₂ is not inherently pyrophoric, but it will reduce to highly reactive Platinum Black upon exposure to H₂. Ensure the reactor is free of volatile, flammable solvents (like ether) before proceeding.

Phase 2: High-Pressure Hydrogenation

• Inert Purge: Seal the reactor. Purge the headspace with Nitrogen or Argon (pressurize to 10 bar, then vent) three times to remove all oxygen.

• Hydrogen Charge: Pressurize the reactor with ultra-high-purity (UHP) H₂ gas to 60 bar .

• Execution & Self-Validation: Begin vigorous stirring (800-1000 RPM) to overcome mass-transfer limitations between the gas, liquid, and solid catalyst phases. Maintain at 25 °C.

  • Validation Metric: The reduction requires exactly 3 molar equivalents of H₂. Calculate the expected pressure drop ( ΔP ) using the ideal gas law ( ΔP=V3nRT​ ). The reaction is complete when the pressure stabilizes exactly at the calculated theoretical drop (typically 6-10 hours). If pressure stops dropping prematurely, catalyst poisoning has occurred.

Phase 3: Work-up & Isolation

• Safe Venting: Once H₂ consumption ceases, stop stirring, carefully vent the hydrogen, and purge the reactor three times with Nitrogen.

• Filtration: Dilute the reaction mixture with 20 mL of Ethyl Acetate (EtOAc). Filter the mixture through a pad of Celite® to remove the platinum catalyst.

  • Critical Safety Step:Do not let the filter cake dry. Reduced platinum black is highly pyrophoric in air. Immediately quench the filter cake with water.

• Neutralization: Transfer the filtrate to an Erlenmeyer flask. Slowly add a saturated aqueous solution of NaHCO₃ until the aqueous layer reaches pH 8-9. This converts the piperidinium acetate back into the free 2-cyclopentylmethylpiperidine base.

• Extraction: Transfer to a separatory funnel. Extract the aqueous layer with EtOAc (3 × 20 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude product as a colorless liquid.

Analytical Validation Standards

To confirm the absolute success of the protocol, subject the crude product to ¹H NMR spectroscopy (CDCl₃).

• Disappearance of Starting Material: The aromatic pyridine protons (typically found between δ 7.0 – 8.5 ppm) must be completely absent.

• Appearance of Product: Look for the emergence of broad aliphatic multiplets between δ 1.0 – 3.0 ppm, corresponding to the newly saturated piperidine ring protons. The proton attached to the nitrogen (N-H) will typically appear as a broad singlet around δ 1.5 - 2.0 ppm, which will disappear upon D₂O exchange.

References

• Asian Journal of Chemistry. Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. Asian J. Chem., 2015. Available at:[Link]

• Organic & Biomolecular Chemistry. Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. Org. Biomol. Chem., 2024, 22, 1151-1156. Available at:[Link]

• Journal of the American Chemical Society. Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds. J. Am. Chem. Soc., 2024. Available at:[Link]

Application Note: 2-(Cyclopentylmethyl)piperidine as a Privileged Scaffold in Medicinal Chemistry

Audience: Researchers, Scientists, and Drug Development Professionals Focus: Structural rationale, pharmacological application, and synthetic protocols for CAS 858260-12-5.

Executive Summary & Structural Rationale

In modern medicinal chemistry, the piperidine ring is one of the most frequently utilized basic pharmacophores. However, standard unsubstituted piperidines often suffer from rapid metabolic N-dealkylation and lack the structural complexity required to achieve high receptor subtype selectivity.

2-(Cyclopentylmethyl)piperidine (CAS 858260-12-5) emerges as a highly privileged scaffold designed to overcome these limitations. By appending a bulky, lipophilic cyclopentylmethyl group to the C2 position of the piperidine ring, this building block offers three critical advantages for hit-to-lead optimization:

• Steric Shielding: The bulky C2 appendage sterically hinders the basic nitrogen, modulating its pKa and protecting it from cytochrome P450-mediated metabolism [1].

• Lipophilic Pocket Engagement: The conformationally flexible yet spatially demanding cyclopentyl ring is ideal for probing deep hydrophobic pockets within transmembrane domains of targets like G protein-coupled receptors (GPCRs).

• Vectorial Trajectory: The C2 substitution dictates a specific 3D trajectory for N-substituents, forcing the molecule into bioactive conformations that are highly prized in neuropharmacology.

Pharmacological Context: GPCR Antagonism

The 2-substituted piperidine framework is a cornerstone in the development of CNS-active therapeutics. Specifically, bulky lipophilic derivatives like 2-(cyclopentylmethyl)piperidine are heavily utilized in the design of Orexin (hypocretin) receptor antagonists .

Orexin receptors (OX1 and OX2) regulate arousal, wakefulness, and the brain's reward pathways. Blockade of the OX1 receptor has been identified as a promising therapeutic strategy for treating drug addiction and relapse, while dual OX1/OX2 antagonism is clinically validated for insomnia [2]. In these drug discovery campaigns, converting the basic piperidine into a neutral amide (via N-acylation) utilizing a bulky C2-hydrophobic group drives binding affinity and dictates target selectivity [3].

Pharmacological signaling pathway of Orexin receptor antagonism.

Quantitative Data: Physicochemical Profiling

The introduction of the cyclopentylmethyl group drastically alters the physicochemical properties of the piperidine core. The table below summarizes the expected shifts in key ADME (Absorption, Distribution, Metabolism, and Excretion) parameters, illustrating why this scaffold is chosen for CNS penetration.

Property	Piperidine	2-Methylpiperidine	2-(Cyclopentylmethyl)piperidine
cLogP (Approx.)	0.84	1.30	~3.10
Amine pKa (Approx.)	11.2	10.9	~10.4
Steric Hindrance at N	Low	Moderate	High
Metabolic Stability	Poor (Rapid clearance)	Moderate	High (Sterically shielded)
Primary Target Class	General Linker	CNS Stimulants	GPCRs (e.g., Orexin, Histamine)

Synthetic Workflows & Methodologies

Depending on the desired pharmacological profile, 2-(cyclopentylmethyl)piperidine is typically functionalized at the nitrogen atom.

Hit-to-lead optimization workflow for 2-(Cyclopentylmethyl)piperidine.

Protocol 1: N-Alkylation via Reductive Amination

Causality & Rationale: Direct alkylation of 2-substituted piperidines with alkyl halides often results in poor yields due to the steric bulk of the C2 substituent, which promotes competitive elimination (E2) of the alkyl halide. Reductive amination is a milder, self-validating system that avoids over-alkylation (quaternary ammonium salt formation) [1]. Sodium triacetoxyborohydride (NaBH(OAc)₃) is explicitly chosen over NaBH₄ because its electron-withdrawing acetate groups reduce its nucleophilicity, ensuring it selectively reduces the protonated iminium ion intermediate without prematurely reducing the starting aldehyde.

Step-by-Step Procedure:

• Preparation: To an oven-dried round-bottom flask under an inert argon atmosphere, add 2-(cyclopentylmethyl)piperidine (1.0 eq.) and the desired aldehyde (1.1 eq.) dissolved in anhydrous 1,2-dichloroethane (DCE) (0.2 M concentration).

• Iminium Formation: Add glacial acetic acid (1.5 eq.) to the mixture. Note: The acid catalyst is crucial for protonating the intermediate hemiaminal, driving the elimination of water to form the reactive iminium ion. Stir at room temperature for 30–60 minutes.

• Reduction: Add NaBH(OAc)₃ (1.5 eq.) portion-wise over 10 minutes to control any mild exotherm.

• Monitoring: Stir the reaction at room temperature for 4–12 hours. Monitor conversion via LC-MS.

• Workup: Quench the reaction by slowly adding saturated aqueous NaHCO₃ until gas evolution ceases. Extract the aqueous layer three times with dichloromethane (DCM).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, typically using a Hexanes/Ethyl Acetate gradient with 1% Et₃N to prevent streaking of the basic amine).

Protocol 2: N-Acylation (Amide Bond Formation)

Causality & Rationale: To generate neutral GPCR ligands (such as Orexin antagonists), the basic amine must be converted to an amide. Because the bulky cyclopentylmethyl group creates significant steric clash, highly reactive electrophiles (acyl chlorides) are preferred over standard peptide coupling reagents (like EDC/HOBt), which may fail to achieve full conversion.

Step-by-Step Procedure:

• Preparation: Dissolve 2-(cyclopentylmethyl)piperidine (1.0 eq.) and N,N-diisopropylethylamine (DIPEA) (2.5 eq.) in anhydrous DCM (0.2 M).

• Temperature Control: Cool the reaction mixture to 0 °C using an ice bath. Note: Cooling is essential to minimize exothermic degradation of the highly reactive acyl chloride and to prevent unwanted side reactions.

• Addition: Dissolve the desired acyl chloride (1.2 eq.) in a small volume of anhydrous DCM and add it dropwise to the reaction mixture over 15 minutes. Note: Dropwise addition keeps the local concentration of the electrophile low, preventing di-acylation or oligomerization.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

• Workup: Quench the reaction with water. Separate the layers and wash the organic layer sequentially with 1M aqueous HCl (to protonate and remove any unreacted starting piperidine), saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over MgSO₄, filter, and evaporate the solvent. The resulting crude amide can typically be used directly or purified via recrystallization/flash chromatography.

References

• Jiang, R., et al. "Disubstituted piperidines as potent Orexin (hypocretin) receptor antagonists." Bioorganic & Medicinal Chemistry Letters, vol. 22, no. 12, 2012. Available at:[Link]

• Perrey, D. A., et al. "Therapeutics development for addiction: Orexin-1 receptor antagonists." Brain Research, 2018. Available at:[Link]

The Versatile Intermediate: Application Notes and Protocols for 2-(Cyclopentylmethyl)piperidine in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

The piperidine nucleus is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" for its prevalence in a wide range of pharmaceuticals and biologically active natural products.[1][2] Its conformational flexibility and basic nitrogen atom are key to its ability to interact with a multitude of biological targets, making it a frequent choice in the design of novel therapeutics.[3][4] This guide focuses on a specific, valuable derivative: 2-(Cyclopentylmethyl)piperidine. The introduction of a cyclopentylmethyl substituent at the 2-position provides a unique combination of steric bulk and lipophilicity, offering a vector for exploring new chemical space in drug discovery programs.

This document serves as a comprehensive technical guide for the synthesis and subsequent utilization of 2-(Cyclopentylmethyl)piperidine as a synthetic intermediate. The protocols herein are designed to be self-validating, with in-depth explanations of the chemical principles and experimental choices that underpin each step.

Part 1: Synthesis of the Intermediate: 2-(Cyclopentylmethyl)piperidine

The most direct and industrially scalable route to 2-(Cyclopentylmethyl)piperidine is the catalytic hydrogenation of its aromatic precursor, 2-(cyclopentylmethyl)pyridine. This transformation involves the saturation of the pyridine ring, a process that requires careful selection of catalyst and reaction conditions to achieve high yield and purity.

Protocol 1: Catalytic Hydrogenation of 2-(Cyclopentylmethyl)pyridine

This protocol details the complete reduction of the pyridine ring to yield the target piperidine. The choice of Platinum(IV) oxide (PtO₂), also known as Adams' catalyst, is based on its high efficacy for pyridine hydrogenation, often leading to complete conversion under moderate conditions.[5] The reaction is performed in an acidic medium (using HCl) to facilitate the reduction by protonating the pyridine nitrogen, thereby activating the ring towards hydrogenation.

Experimental Workflow: Synthesis of 2-(Cyclopentylmethyl)piperidine

Caption: Workflow for the synthesis of 2-(Cyclopentylmethyl)piperidine.

Materials & Reagents:

Reagent/Material	Grade	Purpose
2-(cyclopentylmethyl)pyridine	≥95%	Starting Material
Platinum(IV) oxide (PtO₂)	Catalyst grade	Hydrogenation Catalyst
Ethanol (EtOH)	Anhydrous	Solvent
4M Hydrochloric acid in Dioxane	Reagent grade	Acidifier
Celite®	Filtration aid	Catalyst Removal
Dichloromethane (DCM)	ACS grade	Extraction Solvent
Sodium Hydroxide (NaOH)	1M aqueous solution	Base for neutralization
Sodium Sulfate (Na₂SO₄)	Anhydrous	Drying Agent
Hydrogen (H₂) gas	High purity	Reducing Agent
Parr Shaker or similar hydrogenation apparatus	-	Reaction Vessel

Step-by-Step Procedure:

• Vessel Preparation: To a suitable high-pressure reaction vessel (e.g., a Parr shaker bottle), add 2-(cyclopentylmethyl)pyridine (1.0 eq).

• Solvent and Acidification: Dissolve the starting material in anhydrous ethanol. To this solution, carefully add 4M HCl in dioxane (1.5 eq). The formation of the pyridinium salt is exothermic and facilitates the subsequent reduction.

• Catalyst Addition: Under an inert atmosphere (e.g., Argon or Nitrogen), carefully add Platinum(IV) oxide (approx. 10-15% by weight of the substrate). Safety Note: PtO₂ can be pyrophoric, especially after the reaction. Handle with care.

• Hydrogenation: Secure the vessel in the hydrogenation apparatus. Purge the system thoroughly with hydrogen gas to remove any air. Pressurize the vessel with hydrogen gas to approximately 4 atmospheres (atm) and begin vigorous shaking at room temperature.

• Reaction Monitoring: The reaction progress can be monitored by the cessation of hydrogen uptake. Typically, the reaction is complete within 4-6 hours.

• Catalyst Removal: Once the reaction is complete, carefully vent the excess hydrogen and purge the system with an inert gas. Remove the catalyst by vacuum filtration through a pad of Celite®. The catalyst on the Celite pad should be kept wet with solvent to prevent ignition upon exposure to air and disposed of appropriately.

• Work-up: Concentrate the filtrate under reduced pressure to remove the ethanol. To the resulting oil, add 1M aqueous NaOH until the pH is >10 to neutralize the hydrochloride salt and liberate the free amine.

• Extraction and Isolation: Extract the aqueous layer with dichloromethane (3 x volumes). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield 2-(Cyclopentylmethyl)piperidine as an oil. The product can be further purified by vacuum distillation if necessary.

Part 2: Application as a Synthetic Intermediate

The secondary amine of 2-(Cyclopentylmethyl)piperidine is a nucleophilic handle for a variety of chemical transformations. The most common applications involve the formation of new carbon-nitrogen or acyl-nitrogen bonds at the piperidine nitrogen, which is a critical step in the synthesis of many pharmaceutical agents.[6]

Application 1: N-Alkylation via Reductive Amination

Reductive amination is a highly efficient and selective method for N-alkylation, avoiding the common issue of over-alkylation to quaternary ammonium salts that can occur with direct alkylation using alkyl halides.[6] This process involves the initial formation of an iminium ion between the piperidine and a carbonyl compound (aldehyde or ketone), which is then reduced in situ by a mild and selective reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃). The selectivity of NaBH(OAc)₃ for the iminium ion over the unreacted carbonyl is the cornerstone of this method's success.

Reaction Logic: N-Alkylation via Reductive Amination

Caption: Logical flow of the reductive amination protocol.

Protocol 2: N-Alkylation of 2-(Cyclopentylmethyl)piperidine

Materials & Reagents:

Reagent/Material	Grade	Purpose
2-(Cyclopentylmethyl)piperidine	Synthesized as per Protocol 1	Starting Material
Aldehyde or Ketone	Reagent grade	Alkylating Agent Source
Sodium triacetoxyborohydride (NaBH(OAc)₃)	Reagent grade	Reducing Agent
1,2-Dichloroethane (DCE) or Dichloromethane (DCM)	Anhydrous	Solvent
Saturated aqueous Sodium Bicarbonate (NaHCO₃)	-	Quenching Agent

Step-by-Step Procedure:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere, dissolve 2-(Cyclopentylmethyl)piperidine (1.0 eq) and the desired aldehyde or ketone (1.1-1.2 eq) in anhydrous 1,2-dichloroethane.

• Addition of Reducing Agent: To this stirring solution, add sodium triacetoxyborohydride (1.5 eq) in one portion at room temperature. The reaction may be mildly exothermic.

• Reaction Progress: Stir the mixture at room temperature. Monitor the reaction by Thin Layer Chromatography (TLC) or LC-MS until the starting piperidine is consumed (typically 1-12 hours).

• Quenching: Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution. Stir until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volumes).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the pure N-alkylated piperidine derivative.

Representative Quantitative Data for N-Alkylation:

Aldehyde/Ketone	Product	Typical Yield	Reference
Benzaldehyde	N-Benzyl-2-(cyclopentylmethyl)piperidine	>90%	[6]
Acetone	N-Isopropyl-2-(cyclopentylmethyl)piperidine	>85%	[6]
Cyclohexanone	N-Cyclohexyl-2-(cyclopentylmethyl)piperidine	>88%	[6]
(Note: Yields are based on analogous reactions with 2-substituted piperidines and may vary.)

Application 2: N-Acylation

The introduction of an acyl group to the piperidine nitrogen forms a stable amide bond and is a key transformation for creating a wide variety of pharmacologically active molecules. This reaction is typically straightforward, involving the treatment of the piperidine with an acylating agent (e.g., an acyl chloride or anhydride) in the presence of a non-nucleophilic base to scavenge the acidic byproduct.

Protocol 3: N-Acylation of 2-(Cyclopentylmethyl)piperidine

Materials & Reagents:

Reagent/Material	Grade	Purpose
2-(Cyclopentylmethyl)piperidine	Synthesized as per Protocol 1	Starting Material
Acyl Chloride (e.g., Acetyl Chloride, Benzoyl Chloride)	Reagent grade	Acylating Agent
Triethylamine (TEA) or DIPEA	Anhydrous	Base (HCl Scavenger)
Dichloromethane (DCM)	Anhydrous	Solvent
Saturated aqueous Sodium Bicarbonate (NaHCO₃)	-	Quenching/Washing

Step-by-Step Procedure:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere, dissolve 2-(Cyclopentylmethyl)piperidine (1.0 eq) and triethylamine (1.5-2.0 eq) in anhydrous dichloromethane.

• Cooling: Cool the solution to 0 °C using an ice-water bath. This is crucial to control the exothermicity of the reaction with the highly reactive acyl chloride.

• Addition of Acylating Agent: Add the acyl chloride (1.1 eq) dropwise to the cooled, stirring solution.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-3 hours, or until TLC/LC-MS analysis indicates completion.

• Work-up: Quench the reaction by adding water or saturated aqueous NaHCO₃. Transfer to a separatory funnel, separate the layers, and extract the aqueous phase with DCM.

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting N-acyl piperidine derivative can be purified by column chromatography or recrystallization.

Conclusion

2-(Cyclopentylmethyl)piperidine is a valuable and versatile synthetic intermediate. Its straightforward synthesis via catalytic hydrogenation of the corresponding pyridine provides a reliable source of this building block. The nucleophilic secondary amine serves as a reactive handle for robust and high-yielding N-alkylation and N-acylation reactions, which are fundamental transformations in the construction of complex molecules for the pharmaceutical and agrochemical industries. The protocols detailed in this guide provide a solid, mechanistically-grounded framework for researchers to confidently employ this intermediate in their synthetic endeavors.

References

• U.S. Patent US20170247338A1, "PROCESS FOR PREPARING (CYCLOPENTYL[d]PYRIMIDIN-4-YL)PIPERAZINE COMPOUNDS," published August 31, 2017.

• Oset, M., et al. (2023). "Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications." International Journal of Molecular Sciences. [Link]

• Sajiki, H., et al. (2006). "A mild, complete hydrogenation of aromatic rings catalyzed by heterogeneous 10% Rh/C." Organic Letters. [Link]

• Jones, S. P., et al. (2022). "Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates." RSC Medicinal Chemistry. [Link]

• Jahan, S., et al. (2016). "Analgesic activity of alkyl piperidine derivatives." Pakistan Journal of Pharmaceutical Sciences. [Link]

• U.S. Patent US5750703A, "Piperidine derivatives and process for their production," issued May 12, 1998.

• U.S. Patent US5618940A, "Process for piperidine derivatives," issued April 8, 1997. [Link]

• U.S. Patent US8697876B2, "Compositions and methods of synthesis of pyridinolypiperidine 5-HT1F agonists," issued April 15, 2014.

• Wikipedia. "Piperidine." Accessed March 2026. [Link]

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Application Note: N-Alkylation of 2-(Cyclopentylmethyl)piperidine: Mechanistic Insights and Experimental Protocols

Executive Summary

The functionalization of piperidine scaffolds is a cornerstone of modern medicinal chemistry and drug development, owing to the prevalence of the piperidine ring in central nervous system (CNS) therapeutics and bioactive ligands[1]. 2-(Cyclopentylmethyl)piperidine (CAS: 858260-12-5)[2] presents a unique synthetic challenge: the bulky cyclopentylmethyl group at the C2 position introduces significant steric hindrance around the adjacent secondary amine. This application note provides a comprehensive, causality-driven guide to the N-alkylation of this hindered substrate, detailing two orthogonal strategies: Reductive Amination and Direct SN​2 Alkylation .

Substrate Profiling & Mechanistic Rationale

When designing an N-alkylation protocol for a 2-substituted piperidine, the inherent nucleophilicity of the secondary amine must be balanced against the steric penalty imposed by the alpha-substituent[3].

• Reductive Amination (The Preferred Pathway): This method utilizes an aldehyde or ketone and a mild hydride source, typically sodium triacetoxyborohydride ( NaBH(OAc)3​ )[1][4]. The reaction proceeds via the condensation of the amine and carbonyl to form an iminium ion, which is subsequently reduced. Because NaBH(OAc)3​ selectively reduces the iminium species faster than the parent carbonyl, side reactions are minimized[4]. Crucially, this pathway inherently prevents over-alkylation; the resulting tertiary amine cannot form a stable iminium ion to undergo a second reduction[5].

• Direct Alkylation (The Alternative Pathway): This approach employs an alkyl halide and a base (e.g., K2​CO3​ or DIPEA)[3]. While mechanically simpler, the direct SN​2 attack is highly susceptible to over-alkylation, leading to the formation of quaternary ammonium salts if the alkyl halide is present in excess[6]. For 2-(cyclopentylmethyl)piperidine, the steric bulk partially shields the nitrogen, but aggressive electrophiles (like methyl iodide or benzyl bromide) can still force quaternization.

Fig 1: Mechanistic divergence between reductive amination and direct SN2 alkylation pathways.

Experimental Methodologies

Method A: Reductive Amination using NaBH(OAc)3​

This protocol is optimized for sterically hindered secondary amines. 1,2-Dichloroethane (DCE) is selected as the solvent due to its slightly higher boiling point than dichloromethane (DCM) and excellent solubilizing properties for borohydride reagents[4][5].

Reagents & Materials:

• 2-(Cyclopentylmethyl)piperidine (1.0 eq)

• Target Aldehyde/Ketone (1.1 to 1.2 eq)

• Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) (1.5 eq)[7]

• Glacial Acetic Acid (0.1 - 1.0 eq, catalytic)[5]

• Anhydrous 1,2-Dichloroethane (DCE) (0.1 - 0.5 M)[1]

Step-by-Step Protocol:

• Imine Formation: To an oven-dried round-bottom flask under an inert argon atmosphere, add 2-(cyclopentylmethyl)piperidine and the target aldehyde. Dissolve in anhydrous DCE.

• Acid Catalysis: Add a catalytic amount of glacial acetic acid. Causality: The steric bulk of the cyclopentylmethyl group slows nucleophilic attack on the carbonyl. Acetic acid protonates the carbonyl oxygen, increasing its electrophilicity and driving the equilibrium toward the iminium ion[5].

• Pre-Stirring: Stir the mixture at room temperature for 30–60 minutes. Causality: Allowing the iminium ion to fully form before introducing the reducing agent prevents the premature reduction of the aldehyde to its corresponding primary alcohol[5].

• Reduction: Add NaBH(OAc)3​ portion-wise over 10 minutes. Causality: Portion-wise addition controls the mild exotherm and prevents localized thermal spikes that could degrade the intermediate[1].

• Reaction Monitoring: Stir at room temperature for 12–24 hours. Monitor consumption of the amine via TLC (using a Ninhydrin stain) or LC-MS[1].

• Quench & Work-up: Carefully quench the reaction by the slow addition of saturated aqueous NaHCO3​ . Causality: The basic quench neutralizes the acetic acid and decomposes unreacted hydride, releasing CO2​ gas[5].

• Extraction: Separate the organic layer. Extract the aqueous phase twice with DCM. Combine organic layers, wash with brine, and dry over anhydrous MgSO4​ [7].

• Purification: Filter the drying agent, concentrate under reduced pressure, and purify the crude residue via flash column chromatography (Silica gel, typically Hexanes/Ethyl Acetate with 1% Triethylamine to prevent streaking).

Fig 2: Sequential experimental workflow for the reductive amination of hindered piperidines.

Method B: Direct SN​2 Alkylation

This method is reserved for highly reactive alkyl halides (e.g., benzyl bromide, allyl bromide) where reductive amination is not chemically viable.

Reagents & Materials:

• 2-(Cyclopentylmethyl)piperidine (1.0 eq)

• Alkyl Halide (1.05 eq)[6]

• N,N-Diisopropylethylamine (DIPEA) or K2​CO3​ (2.0 eq)[3]

• Anhydrous Acetonitrile (MeCN) (0.1 M)[3][6]

Step-by-Step Protocol:

• Preparation: Dissolve 2-(cyclopentylmethyl)piperidine and DIPEA in anhydrous MeCN in a round-bottom flask under nitrogen.

• Controlled Addition: Load the alkyl halide into a syringe and add it dropwise via a syringe pump over 2–4 hours to the stirring amine solution at room temperature[6]. Causality: Maintaining an artificial excess of the sterically hindered amine at all times is critical. If the alkyl halide is added all at once, the local concentration of the electrophile surges, promoting the formation of the unwanted quaternary ammonium salt[6].

• Reaction: Stir the mixture at room temperature (or gentle reflux at 60 °C if the alkyl halide is less reactive) for 12 hours.

• Isolation: Rotary evaporate the MeCN. Partition the resulting crude mixture between diethyl ether and saturated aqueous NaHCO3​ [6].

• Purification: Extract the aqueous layer with ether, dry the combined organic layers over MgSO4​ , concentrate, and purify via column chromatography.

Quantitative Data & Comparative Analysis

To aid in protocol selection, the following tables summarize expected quantitative metrics based on analogous hindered piperidine functionalizations[1][7].

Table 1: Comparative Analysis of Alkylation Strategies

Parameter	Method A: Reductive Amination	Method B: Direct Alkylation
Primary Reagents	Aldehyde/Ketone, NaBH(OAc)3​	Alkyl Halide, DIPEA/ K2​CO3​
Over-alkylation Risk	None (Self-terminating)	High (Requires syringe pump)
Reaction Time	12 - 24 hours	4 - 12 hours
Chemoselectivity	Excellent (Tolerates esters, cyano, nitro)	Moderate (Competes with other nucleophiles)
Steric Tolerance	High (Catalyzed by AcOH)	Low-Moderate

Table 2: Projected Quantitative Yields & Reaction Parameters

Alkylating Agent Type	Target Product Class	Preferred Method	Expected Yield (%)	Primary Byproduct
Benzaldehyde	N-Benzyl derivative	Reductive Amination	80 - 92%	Unreacted starting material
Formaldehyde (aq)	N-Methyl derivative	Reductive Amination	85 - 95%	None
Ethyl Iodide	N-Ethyl derivative	Direct Alkylation	60 - 75%	Quaternary ammonium salt
Acetone	N-Isopropyl derivative	Reductive Amination	65 - 80%	Reduced alcohol (Isopropanol)

Troubleshooting & Optimization Matrix

A self-validating protocol requires anticipating failure modes. If yields are sub-optimal, apply the following causality-based interventions:

• Issue: High recovery of unreacted 2-(cyclopentylmethyl)piperidine in Method A.

  • Causality: The steric bulk of the C2-cyclopentylmethyl group is preventing the initial nucleophilic attack on the carbonyl, stalling imine formation.

  • Solution: Increase the equivalents of glacial acetic acid to 1.0 eq to further activate the carbonyl[5]. Alternatively, switch the solvent to a protic solvent like Methanol, which can thermodynamically accelerate imine condensation[5].

• Issue: Significant formation of primary alcohol in Method A.

  • Causality: The NaBH(OAc)3​ is reducing the starting aldehyde before it can condense with the amine.

  • Solution: Ensure a strict 30-60 minute pre-stirring period before adding the reducing agent[5]. Verify that the NaBH(OAc)3​ is added portion-wise.

• Issue: Formation of a highly polar baseline spot on TLC in Method B.

  • Causality: Over-alkylation has occurred, generating a quaternary ammonium salt[6].

  • Solution: Decrease the equivalents of the alkyl halide to 0.95 eq. Strictly enforce the use of a syringe pump for the addition of the electrophile to keep its steady-state concentration near zero[6].

References

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• 6. ResearchGate. 6.4. mdma.ch. 7.2. ChemScene.

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The Piperidine Scaffold: A Privileged Structure in Modern Drug Discovery

Application Notes and Protocols for the Synthesis and Evaluation of 2-Substituted Piperidines

The 2-substituted piperidine motif is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of FDA-approved drugs and biologically active compounds.[1] Its inherent conformational flexibility, combined with the ability to introduce stereochemistry at the C-2 position, allows for precise three-dimensional interactions with biological targets, making it an invaluable scaffold for the design of novel therapeutics. This guide provides an in-depth overview of the synthesis, applications, and biological evaluation of 2-substituted piperidines for researchers, scientists, and drug development professionals.

The Significance of the 2-Substituted Piperidine Moiety

The piperidine ring's ability to confer favorable physicochemical properties, such as aqueous solubility and metabolic stability, makes it a desirable feature in drug candidates.[2] The introduction of a substituent at the 2-position provides a critical handle for modulating pharmacological activity, selectivity, and pharmacokinetic profiles. The stereochemistry at this position is often crucial for potent and selective target engagement.[3]

A diverse range of therapeutic agents across various disease areas incorporate the 2-substituted piperidine scaffold, highlighting its versatility. Notable examples include methylphenidate for the treatment of ADHD, and a variety of compounds with anticancer, anti-Alzheimer's, and antimicrobial properties.[4]

Synthetic Strategies for 2-Substituted Piperidines

The synthesis of enantiomerically pure 2-substituted piperidines is a key focus in medicinal chemistry. Several robust strategies have been developed to achieve high levels of stereocontrol.

Asymmetric Synthesis: A Cornerstone for Chiral Piperidines

Asymmetric synthesis is paramount for accessing specific stereoisomers of 2-substituted piperidines, as different enantiomers often exhibit distinct biological activities.[3] Key asymmetric strategies include:

• Biomimetic Organocatalytic Synthesis: This approach mimics natural biosynthetic pathways using small organic molecules as catalysts to induce stereoselectivity.[3][5]

• Asymmetric Hydrogenation: The enantioselective reduction of substituted pyridines or their precursors is a powerful method for generating chiral piperidines.[3]

• Chiral Auxiliary-Mediated Synthesis: A chiral auxiliary is temporarily incorporated into the molecule to direct the stereochemical outcome of a subsequent reaction, after which it is cleaved to yield the desired enantiomerically enriched product.[3]

Caption: General workflow for the asymmetric synthesis of 2-substituted piperidines.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Negishi coupling, provide a versatile and efficient method for the synthesis of 2-arylpiperidines. This approach involves the coupling of an organozinc species derived from N-Boc-piperidine with an aryl halide.[4] This method is tolerant of a wide range of functional groups on the aryl halide, allowing for the synthesis of diverse libraries of compounds.[4]

Biological Applications and Evaluation

2-Substituted piperidines exhibit a broad spectrum of biological activities, making them attractive candidates for drug discovery programs targeting various diseases.

Anticancer Activity

Piperidine derivatives have been extensively investigated for their potential as anticancer agents.[4] Their mechanisms of action are diverse, including the induction of apoptosis, inhibition of cell proliferation, and interference with key signaling pathways, such as the PI3K/Akt pathway.[1]

Table 1: Anticancer Activity of Representative 2-Substituted Piperidine Derivatives

Compound Class	Cell Line	IC50 (µM)	Reference
Piperidine-dihydropyridine hybrids	A-549 (Lung Cancer)	15.94 - 48.04	[1]
Piperidine-dihydropyridine hybrids	MCF-7 (Breast Cancer)	24.68 - 59.12	[1]
1-benzyl-1-(2-methyl-3-oxo-3-(p-tolyl) propyl)piperidin-1-ium chloride	A549 (Lung Cancer)	32.43	[6]
N-Arylpiperidine-3-carboxamide Derivatives	A375 (Melanoma)	Varies	[7]

Acetylcholinesterase Inhibition for Alzheimer's Disease

The inhibition of acetylcholinesterase (AChE), an enzyme that degrades the neurotransmitter acetylcholine, is a key therapeutic strategy for Alzheimer's disease.[8][9] Several 2-substituted piperidine derivatives have been designed and synthesized as potent AChE inhibitors.[8][10]

Caption: Mechanism of acetylcholinesterase inhibition by 2-substituted piperidines.

Experimental Protocols

Protocol 1: Asymmetric Synthesis of a 2-Substituted Piperidine Analog via Organocatalysis

This protocol describes the proline-catalyzed asymmetric Mannich reaction for the synthesis of a (+)-pelletierine analog.[3]

Materials:

• (S)-Proline

• Anhydrous benzonitrile

• Freshly prepared Δ¹-piperideine

• Saturated aqueous NaHCO₃ solution

• Ethyl acetate

• Brine

• Anhydrous Na₂SO₄

• Silica gel for column chromatography

• Chiral HPLC column

Procedure:

• To a solution of (S)-proline (0.2 mmol) in anhydrous benzonitrile (5 mL), stir the mixture at room temperature for 10 minutes.[3]

• Add a solution of freshly prepared Δ¹-piperideine (1.0 mmol) in anhydrous benzonitrile (5 mL) dropwise over 30 minutes.[3]

• Stir the reaction mixture at room temperature for 24 hours.[3]

• Quench the reaction by adding saturated aqueous NaHCO₃ solution (10 mL).[3]

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).[3]

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous Na₂SO₄.[3]

• Concentrate the solution under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired 2-substituted piperidine.[3]

• Determine the enantiomeric excess by chiral HPLC analysis.[3]

Causality Behind Experimental Choices:

• (S)-Proline: Acts as a chiral organocatalyst to induce enantioselectivity in the Mannich reaction.

• Anhydrous Benzonitrile: A solvent that has been shown to prevent racemization of the product.[5]

• Freshly prepared Δ¹-piperideine: The reactive imine intermediate required for the Mannich reaction.

• Saturated aqueous NaHCO₃: Used to quench the reaction by neutralizing the acidic catalyst and any remaining acidic species.

• Chiral HPLC: Essential for determining the enantiomeric purity of the final product, a critical parameter for assessing the success of the asymmetric synthesis.

Protocol 2: In Vitro Anticancer Activity Evaluation (MTT Assay)

This protocol outlines the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the cytotoxicity of 2-substituted piperidine derivatives against a cancer cell line.[1][11]

Materials:

• Cancer cell line (e.g., A549)

• Complete cell culture medium

• 96-well microplate

• 2-substituted piperidine derivative (test compound)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.[1]

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Replace the existing medium in the wells with 100 µL of the medium containing different concentrations of the test compound. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound).[1]

• Incubation: Incubate the plate for 24-72 hours at 37°C in a 5% CO₂ humidified atmosphere.[1]

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[1]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.[11]

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that causes 50% inhibition of cell growth) using a dose-response curve.

Self-Validating System:

• Vehicle Control: Essential to ensure that the solvent used to dissolve the test compound does not have any intrinsic cytotoxic effects.

• Positive Control (Optional but Recommended): A known cytotoxic agent can be included to validate the assay's performance.

• Dose-Response Curve: Demonstrates a concentration-dependent effect, a hallmark of a specific biological activity.

References

• An efficient approach to 2-substituted N-tosylpiperdines: asymmetric synthesis of 2-(2-hydroxy substituted)- piperidine alkaloids. Academia.edu. Available at: [Link]

• Synthesis of 2-Arylpiperidines by Palladium Couplings of Aryl Bromides with Organozinc Species Derived from Deprotonation of N-Boc-Piperidine. Organic Letters. Available at: [Link]

• An Asymmetric Route to Chiral, Nonracemic 2-Substituted Piperidines. Synthesis of (-)-Pipecoline, (+)-Coniine, and (-)-Coniceine. The Journal of Organic Chemistry. Available at: [Link]

• Synthesis, docking, pharmacokinetic prediction, and acetylcholinesterase inhibitory evaluation of N-(2-(piperidine-1-yl)ethyl)benzamide derivatives as potential anti-Alzheimer agents. PMC. Available at: [Link]

• Synthesis and cholinesterase inhibitory activity studies of some piperidinone derivatives. ACG Publications. Available at: [Link]

• Synthesis and kinetic resolution of N -Boc-2-arylpiperidines. Chemical Communications. Available at: [Link]

• Biomimetic organocatalytic asymmetric synthesis of 2-substituted piperidine-type alkaloids and their analogues. PubMed. Available at: [Link]

• Synthesis, in vitro assay, and molecular modeling of new piperidine derivatives having dual inhibitory potency against acetylcholinesterase and Abeta1-42 aggregation for Alzheimer's disease therapeutics. PubMed. Available at: [Link]

• Asymmetric Synthesis of 2-Substituted Piperidines. Synthesis of the Alkaloids (−)-Coniine and (+)-Pseudoconhydrine. The Journal of Organic Chemistry. Available at: [Link]

• Design, synthesis and evaluation of new thiazole-piperazines as acetylcholinesterase inhibitors. Taylor & Francis Online. Available at: [Link]

• Structure–activity relationship of piperidine derivatives with anticancer activity. ResearchGate. Available at: [Link]

• Facile and Practical Synthesis of Substituted Piperidine‐2,6‐Diones Under Transition‐Metal Free Condition. PMC. Available at: [Link]

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed. Available at: [Link]

• Discovery and Structure−Activity Relationships of Novel Piperidine Inhibitors of Farnesyltransferase. Journal of Medicinal Chemistry. Available at: [Link]

• Fused and Substituted Piperazines as Anticancer Agents: A Review. Wiley Online Library. Available at: [Link]

• Kinetic Resolution of 2-Aryl-4-methylenepiperidines toward Enantioenriched Functionalizable Piperidine Fragments. The Journal of Organic Chemistry. Available at: [Link]

• Novel Piperazine Derivatives of Vindoline as Anticancer Agents. MDPI. Available at: [Link]

• Characteristics of the biological activities of the piperidine complex: an anticancer and antioxidant investigation. Northwestern Medical Journal. Available at: [Link]

• Identification of Piperidine-3-carboxamide Derivatives Inducing Senescence-like Phenotype with Antimelanoma Activities. PMC. Available at: [Link]

• Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies. RSC Publishing. Available at: [Link]

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Application Note & Protocols: Biocatalytic Synthesis of Chiral 2-Alkylpiperidines

Abstract

Chiral 2-alkylpiperidines are privileged heterocyclic motifs, forming the core scaffold of numerous pharmaceuticals and natural products, including the notorious alkaloid coniine.[1][2] Traditional chemical syntheses often require harsh conditions, multi-step procedures, and the use of heavy metal catalysts. Biocatalysis has emerged as a powerful, sustainable alternative, offering high chemo-, regio-, and stereoselectivity under mild, aqueous conditions.[3] This guide provides an in-depth overview and detailed protocols for the synthesis of chiral 2-alkylpiperidines using state-of-the-art biocatalytic methods, primarily focusing on imine reductases (IREDs) and transaminases (TAs). This document is intended for researchers, scientists, and drug development professionals seeking to leverage enzymatic catalysis for efficient and green synthesis of these valuable chiral building blocks.

Introduction: The Case for Biocatalysis

The piperidine ring is a ubiquitous structural unit in a vast array of biologically active compounds.[4][5] The stereochemistry at the C2 position is often critical for pharmacological activity, making enantioselective synthesis a key challenge. While various chemical strategies exist, they often suffer from drawbacks such as the need for chiral auxiliaries, expensive catalysts, and poor atom economy.[6][7]

Biocatalysis provides an elegant solution to these challenges. Enzymes operate with exquisite precision, often delivering enantiomeric excess (ee) values exceeding 99% in a single step.[6][7] Key enzyme classes, such as imine reductases (IREDs) and transaminases (TAs), have been successfully applied to the synthesis of chiral amines and N-heterocycles, offering scalable and environmentally benign routes.[6][7] These enzymatic approaches can significantly shorten synthetic routes and reduce hazardous waste, aligning with the principles of green chemistry.[8]

Strategic Overview of Biocatalytic Routes

Two primary enzymatic strategies dominate the synthesis of chiral 2-alkylpiperidines: the reductive amination of cyclic ketones or imines, and the asymmetric amination of keto-precursors followed by cyclization.

• Imine Reductases (IREDs): These NAD(P)H-dependent enzymes catalyze the asymmetric reduction of prochiral imines to chiral amines.[8][9] They can be used in a one-pot reductive amination reaction, directly converting a ketone and an amine source into a chiral amine product. This is often the most direct route.[10][11]

• Transaminases (TAs): These pyridoxal-5'-phosphate (PLP)-dependent enzymes transfer an amino group from a donor (like isopropylamine) to a prochiral ketone.[7][12] The resulting chiral amine can then undergo spontaneous or catalyzed intramolecular cyclization to form the desired piperidine ring.[6][13] This cascade approach is particularly powerful for complex scaffolds.

The choice between these enzyme classes depends on substrate availability, desired stereoisomer ((R) or (S)), and the overall synthetic strategy.

In-Depth Guide & Protocol: Imine Reductase (IRED) Pathway

The IRED-catalyzed reductive amination is a highly efficient one-pot reaction that combines a ketone (or a cyclic imine precursor) with an amine source in the presence of an IRED and a reduced nicotinamide cofactor (NADPH or NADH). The key to a successful and cost-effective process is the inclusion of a cofactor regeneration system.

Mechanism & Causality

The reaction proceeds in two main stages within the enzyme's active site:

• Iminium Formation: The ketone substrate and amine (e.g., ammonia or an alkylamine) condense to form a prochiral iminium ion intermediate.

• Asymmetric Reduction: The IRED binds the iminium ion in a specific orientation. A hydride is then transferred from the NADPH cofactor to one face of the C=N bond, establishing the stereocenter and yielding the chiral amine product.[8][10]

A cofactor regeneration system, typically using a dehydrogenase like glucose dehydrogenase (GDH) and a sacrificial substrate like glucose, is essential. The GDH oxidizes glucose, concomitantly reducing the oxidized cofactor (NADP+) back to its active NADPH form. This allows for the use of catalytic amounts of the expensive cofactor, making the process economically viable.[10][11]

Experimental Workflow: IRED-Catalyzed Synthesis

The following diagram outlines the typical workflow for an IRED-catalyzed synthesis of a 2-alkylpiperidine.

Caption: General workflow for IRED-catalyzed reductive amination.

Protocol: Synthesis of (R)-2-Methylpiperidine

This protocol describes a general method for the synthesis of (R)-2-methylpiperidine from 5-oxohexanal using an (R)-selective IRED.

Materials:

• Potassium phosphate buffer (100 mM, pH 7.5)

• 5-Oxohexanal (Substrate)

• Ammonium chloride (Amine source)

• (R)-selective Imine Reductase (IRED) (e.g., from a commercial supplier or expressed in-house)

• Glucose Dehydrogenase (GDH)

• β-NADP+ sodium salt

• D-Glucose

• Methyl tert-butyl ether (MTBE) or Ethyl acetate (EtOAc)

• Sodium hydroxide (NaOH)

• Anhydrous sodium sulfate (Na₂SO₄)

• Shaking incubator or stirred-tank reactor

• Centrifuge

Procedure:

• Reaction Mixture Preparation: In a 50 mL falcon tube or glass vial, combine the following in order:

  • 20 mL of 100 mM potassium phosphate buffer (pH 7.5).

  • 100 mg of 5-oxohexanal (substrate, ~10 mM final concentration).

  • 1.5 g D-Glucose (cofactor regeneration substrate, ~400 mM).

  • 267 mg Ammonium chloride (amine source, ~500 mM).

  • 5 mg β-NADP+ sodium salt.

  • 10 mg Glucose Dehydrogenase (GDH).

  • 20 mg (R)-selective IRED lyophilisate.

• Incubation: Seal the vessel and place it in a shaking incubator at 30°C with shaking at 200 rpm for 24 hours. Monitor the reaction progress by taking aliquots and analyzing via GC or LC-MS.

• Reaction Quench & Workup:

  • Once the reaction has reached completion, adjust the pH of the mixture to >11 using 2 M NaOH. This step ensures the product amine is in its free base form for extraction.

  • Transfer the mixture to a separatory funnel and extract three times with an equal volume of MTBE or EtOAc.

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Analysis:

  • Determine the yield by weighing the purified product.

  • Determine the enantiomeric excess (% ee) by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC) using a suitable chiral column.

In-Depth Guide & Protocol: Transaminase (TA) Cascade Pathway

The transaminase approach often involves a cascade reaction where the amination of a prochiral ketone precursor triggers a spontaneous intramolecular cyclization. This is a powerful strategy for building complex heterocyclic systems from linear starting materials.[6][13]

Mechanism & Causality

The TA-catalyzed reaction follows a "ping-pong" mechanism:

• First Half-Reaction: The PLP cofactor, bound to the TA, accepts the amino group from an amine donor (e.g., isopropylamine), forming a pyridoxamine-5'-phosphate (PMP) intermediate and releasing a ketone byproduct (e.g., acetone).

• Second Half-Reaction: The prochiral ketone substrate enters the active site and reacts with the PMP intermediate. The amino group is transferred to the substrate, forming the chiral amine product and regenerating the PLP cofactor.[12]

For piperidine synthesis, a common substrate is an ω-haloketone.[6][7] Once the chiral amine is formed, the terminal halogen and the newly installed amine undergo an intramolecular nucleophilic substitution (an Sɴ2 reaction), cyclizing to form the 2-alkylpiperidine ring. The stereochemistry established by the transaminase dictates the final product's chirality.

Catalytic Cascade: TA-Triggered Cyclization

The diagram below illustrates the cascade process starting from an ω-chloroketone.

Caption: Transaminase-triggered cascade for piperidine synthesis.

Protocol: Synthesis of (S)-2-Phenylpiperidine

This protocol describes the synthesis of (S)-2-phenylpiperidine from 6-chloro-1-phenylhexan-1-one using an (S)-selective transaminase.[6][7]

Materials:

• HEPES buffer (100 mM, pH 8.0)

• 6-chloro-1-phenylhexan-1-one (Substrate)

• Isopropylamine (Amine donor)

• (S)-selective ω-Transaminase (ω-TA)

• Pyridoxal-5'-phosphate (PLP) cofactor

• Dimethyl sulfoxide (DMSO) for substrate dissolution

• Hydrochloric acid (HCl)

• Diethyl ether

• Sodium hydroxide (NaOH)

• Sodium chloride (brine)

• Magnesium sulfate (MgSO₄)

Procedure:

• Reaction Mixture Preparation: In a sealed reaction vessel, prepare the following mixture:

  • 19 mL of 100 mM HEPES buffer (pH 8.0).

  • 1 mM PLP (from a stock solution).

  • 500 mM Isopropylamine.

  • 20 mg of (S)-selective ω-TA lyophilisate.

  • Dissolve 100 mg of 6-chloro-1-phenylhexan-1-one in 1 mL of DMSO, then add it to the reaction mixture (final substrate concentration ~20 mM).

• Incubation: Place the vessel in a shaking incubator at 37°C and 200 rpm for 48 hours. The removal of the acetone byproduct (e.g., by vacuum or sparging) can help drive the reaction equilibrium towards the product.

• Workup:

  • Acidify the reaction mixture to pH ~2 with 1 M HCl to protonate the product amine and stop the reaction.

  • Wash the aqueous phase twice with diethyl ether to remove unreacted substrate and organic impurities.

  • Basify the aqueous phase to pH >12 with 5 M NaOH.

  • Extract the product three times with diethyl ether.

  • Combine the organic extracts, wash with brine, dry over MgSO₄, filter, and evaporate the solvent.

• Analysis:

  • Determine the conversion and yield using standard analytical techniques (GC-MS or LC-MS).

  • Analyze the enantiomeric excess (% ee) via chiral HPLC after derivatization (e.g., with a chiral derivatizing agent like Mosher's acid chloride) or using a chiral column.

Data Summary & Enzyme Selection

The selection of the right enzyme is critical for success. Commercial screening kits containing a panel of (R)- and (S)-selective enzymes are highly recommended for initial substrate evaluation. The table below provides a representative summary of results that can be obtained.

Enzyme Type	Substrate Example	Product	Selectivity	Typical Yield	Typical ee (%)	Reference
Imine Reductase	1-Boc-3-piperidone	(R)- or (S)-1-Boc-3-aminopiperidine	(R) or (S)	>90%	>99%	[14]
Imine Reductase	Cyclic Imines	N-Benzylpiperidine	N/A	~89%	N/A	[10]
Transaminase	6-Chloro-1-phenylhexan-1-one	(R)- or (S)-2-Phenylpiperidine	(R) or (S)	Up to 90%	>99.5%	[6][7]
Transaminase	Prochiral Ketoenones	2,6-Disubstituted Piperidines	(R) or (S)	High	Excellent	[12]

Conclusion and Future Outlook

Biocatalytic methods, particularly those employing imine reductases and transaminases, offer highly efficient, selective, and sustainable routes for the synthesis of chiral 2-alkylpiperidines. These enzymatic strategies provide access to both enantiomers in high purity, often circumventing the limitations of traditional organic synthesis. The continued discovery and engineering of novel enzymes with expanded substrate scopes and improved stability will further solidify biocatalysis as an indispensable tool in the synthesis of valuable pharmaceutical intermediates and active pharmaceutical ingredients.

References

• Title: Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. Source: JACS Au URL: [Link]

• Title: Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations - PMC. Source: NCBI URL: [Link]

• Title: Combining bio- and organocatalysis for the synthesis of piperidine alkaloids. Source: PubMed URL: [Link]

• Title: Transaminase Triggered Aza-Michael Approach for the Enantioselective Synthesis of Piperidine Scaffolds. Source: Journal of the American Chemical Society URL: [Link]

• Title: The killer of Socrates: Coniine and Related Alkaloids in the Plant Kingdom. Source: MDPI URL: [Link]

• Title: Redesigning an (R)-Selective Transaminase for the Efficient Synthesis of Pharmaceutical N-Heterocyclic Amines. Source: ACS Publications URL: [Link]

• Title: The role of biocatalysis in the asymmetric synthesis of alkaloids – an update. Source: Royal Society of Chemistry URL: [Link]

• Title: Transaminase‐Triggered Cascades for the Synthesis and Dynamic Kinetic Resolution of Chiral N‐Heterocycles - PMC. Source: NCBI URL: [Link]

• Title: Biocatalytic routes to pyrrolidine-(A), piperidine-(B) and azepane-(C)... Source: ResearchGate URL: [Link]

• Title: Biosynthesis of Alkaloids. Source: Imperial College London URL: [Link]

• Title: De novo transcriptome assembly of Conium maculatum L. to identify candidate genes for coniine biosynthesis - PMC. Source: NCBI URL: [Link]

• Title: Enzymatic Route to Chiral, Nonracemic cis-2,6- and cis,cis-2,4,6-Substituted Piperidines. Synthesis of (+)-Dihydropinidine and Dendrobate Alkaloid (+)-241D. Source: The Journal of Organic Chemistry URL: [Link]

• Title: Coniine - Wikipedia. Source: Wikipedia URL: [Link]

• Title: Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts - PMC. Source: NCBI URL: [Link]

• Title: Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments. Source: The Journal of Organic Chemistry URL: [Link]

• Title: Sustainable biocatalytic approaches to pyridine and piperidine heterocycles. Source: Research Explorer The University of Manchester URL: [Link]

• Title: (PDF) SYNTHETIC APPROACHES TO CONIINE AND OTHER 2-ALKYL PIPERIDINES. Source: ResearchGate URL: [Link]

• Title: Enantioselective synthesis of 2-arylpiperidines from chiral lactams. A concise synthesis of (-)-anabasine. Source: PubMed URL: [Link]

• Title: imine reductases – All About Drugs. Source: All About Drugs URL: [Link]

• Title: Efficient Routes to Chiral 2-Substituted and 2,6-Disubstituted Piperidines. Source: The Journal of Organic Chemistry URL: [Link]

• Title: Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. Source: MDPI URL: [Link]

• Title: Imine Reductases: Biochemistry, Engineering and Application. Source: UKRI URL: [Link]

• Title: Rational Engineering of Mesorhizobium Imine Reductase for Improved Synthesis of N-Benzyl Cyclo-tertiary Amines. Source: MDPI URL: [Link]

• Title: Structure-guided semi-rational design of an imine reductase for enantio-complementary synthesis of pyrrolidinamine. Source: SciSpace URL: [Link]

• Title: Engineered imine reductases and methods for the reductive animation of ketone and amine compounds.

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Application Note: HPLC-CAD Method Development and Purity Analysis of 2-(Cyclopentylmethyl)piperidine

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP)

The Analytical Challenge

2-(Cyclopentylmethyl)piperidine is a lipophilic, secondary aliphatic amine frequently utilized as an intermediate in pharmaceutical synthesis. The purity analysis of this compound via High-Performance Liquid Chromatography (HPLC) presents two distinct analytical challenges:

• Lack of a UV Chromophore: The molecule consists entirely of saturated aliphatic rings (cyclopentyl and piperidine). It lacks the conjugated π -electron systems required for standard Ultraviolet-Visible (UV-Vis) detection. While low-wavelength UV (e.g., 205–210 nm) can sometimes be employed, it is highly susceptible to baseline drift, solvent absorbance interference, and poor sensitivity[1].

• Severe Peak Tailing: As a basic secondary amine (estimated pKa​ ~10.5), the compound is highly prone to secondary polar interactions. In reversed-phase HPLC, positively charged amine groups interact strongly with ionized, unbonded residual silanol groups ( Si−O− ) on the silica stationary phase, leading to severe peak tailing, loss of resolution, and inaccurate quantitation[2].

Method Development Rationale: Causality & Expertise

To achieve a robust, self-validating analytical method, we must engineer a system that simultaneously addresses detection limits and chromatographic peak shape.

Overcoming the Detection Barrier: Charged Aerosol Detection (CAD)

Rather than relying on complex, error-prone pre-column derivatization techniques, this protocol utilizes Charged Aerosol Detection (CAD) . CAD is a mass-sensitive, evaporative detection technology that provides a nearly uniform response for all non-volatile and semi-volatile analytes, independent of their chemical structure[3].

Mechanistic Rationale: The HPLC eluent is pneumatically nebulized into droplets. As these droplets pass through a heated drying tube, the volatile mobile phase evaporates, leaving behind solid particles of 2-(Cyclopentylmethyl)piperidine. These particles collide with a stream of nitrogen gas ionized by a corona discharge, transferring a positive charge to the analyte. The aggregate charge is then measured by a highly sensitive electrometer, yielding a signal directly proportional to the mass of the analyte[1][3].

Mitigating Peak Tailing: pH Control and Stationary Phase

To prevent the secondary interactions that cause peak tailing, the mobile phase chemistry must be strictly controlled.

• Mobile Phase pH: By buffering the mobile phase to a low pH (pH 3.0), we achieve two goals: we fully protonate the piperidine nitrogen, and we suppress the ionization of residual surface silanols on the silica column, converting them to neutral Si−OH groups[4].

• Volatility Constraint: Because CAD requires the mobile phase to evaporate completely, non-volatile buffers like phosphates cannot be used. We utilize a volatile Ammonium Formate / Formic Acid buffer system.

• Column Selection: A highly base-deactivated, end-capped C18 column is selected to provide maximum shielding against residual silanol activity[2].

Caption: Logical framework for overcoming the analytical challenges of 2-(Cyclopentylmethyl)piperidine.

Experimental Protocols

The following protocol is designed as a self-validating system . By incorporating strict System Suitability Testing (SST) prior to sample analysis, the method ensures that both the column chemistry and the CAD detector are operating within required thermodynamic and electronic parameters.

Chromatographic Conditions

Parameter	Specification / Setting
Column	Base-deactivated, end-capped C18 (e.g., Waters XBridge C18 or Phenomenex Gemini), 150 mm × 4.6 mm, 3.5 µm
Mobile Phase A	10 mM Ammonium Formate in LC-MS grade Water, adjusted to pH 3.0 with Formic Acid
Mobile Phase B	LC-MS grade Acetonitrile (100%)
Elution Mode	Isocratic: 60% Mobile Phase A / 40% Mobile Phase B
Flow Rate	1.0 mL/min
Column Temperature	35 °C (Controls viscosity and improves mass transfer)
Injection Volume	10 µL
Detector	Charged Aerosol Detector (CAD)
CAD Evaporation Temp	35 °C (Optimized for semi-volatile preservation)
Data Collection Rate	10 Hz

Step-by-Step Methodology

Step 1: Mobile Phase Preparation

• Dissolve 0.63 g of Ammonium Formate in 1000 mL of ultra-pure LC-MS grade water.

• Add Formic Acid dropwise while monitoring with a calibrated pH meter until the solution reaches exactly pH 3.0.

• Filter through a 0.2 µm PTFE membrane filter to remove particulates that could cause CAD background noise.

Step 2: Standard and Sample Preparation

• Diluent: 50:50 (v/v) Water:Acetonitrile.

• Reference Standard: Accurately weigh 10.0 mg of 2-(Cyclopentylmethyl)piperidine reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with diluent to yield a 1.0 mg/mL stock solution.

• Working Standard: Dilute the stock solution to for the working standard.

• Sample Preparation: Weigh 10.0 mg of the synthesized batch sample into a 10 mL volumetric flask, dissolve, and dilute to volume ( 1.0 mg/mL ). Dilute further to .

Step 3: System Suitability Testing (SST) The self-validating checkpoint. Do not proceed to sample analysis if these criteria fail.

• Inject the Diluent (Blank) to ensure no baseline interference or ghost peaks at the expected retention time.

• Inject the Working Standard five (5) consecutive times.

• Acceptance Criteria:

  • Peak Tailing Factor ( As​ ): Must be ≤1.5 . (If >1.5 , column degradation or silanol exposure has occurred).

  • Precision (%RSD): Peak area relative standard deviation must be ≤2.0% .

  • Theoretical Plates ( N ): Must be ≥5000 .

Step 4: Sample Analysis & Data Integration

• Inject the prepared sample solutions in duplicate.

• Bracket the sample injections with a Working Standard injection every 10 samples to verify CAD signal stability.

• Because CAD response can be non-linear over wide ranges, utilize a logarithmic or quadratic calibration curve if quantifying impurities across multiple orders of magnitude[1].

Caption: Step-by-step experimental workflow for HPLC-CAD purity analysis.

Data Presentation: Method Validation Summary

When executing this protocol, typical validation parameters demonstrate the superiority of CAD over low-wavelength UV for this specific analyte. The data below summarizes expected validation outcomes based on the optimized pH 3.0 volatile buffer system.

Validation Parameter	Result / Observation	Significance
Limit of Detection (LOD)		High sensitivity for trace impurity profiling without derivatization.
Limit of Quantitation (LOQ)		Ensures accurate integration of low-level synthetic byproducts.
Linearity Range		R2>0.995 (using quadratic fit, standard for CAD).
Method Precision (%RSD)	1.2% (at )	Confirms the stability of the nebulization and charging process.
Peak Asymmetry ( As​ )	1.15	Proves successful suppression of silanol interactions[5].

Conclusion

The purity analysis of 2-(Cyclopentylmethyl)piperidine requires a departure from traditional UV-based chromatography. By pairing Charged Aerosol Detection (CAD) with a strategically buffered, low-pH mobile phase and an end-capped C18 column, analysts can achieve a highly sensitive, reproducible, and symmetrical chromatographic profile. This self-validating protocol eliminates the need for complex derivatization steps, streamlining both drug development workflows and routine quality control.

References

• HWI group. (2025). Charged Aerosol Detection in Pharmaceutical Analysis. Retrieved from[Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC? Retrieved from[Link]

• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC? Retrieved from[Link]

Sources

• 1. HWI group - Blog: Charged Aerosol Detection in Pharmaceutical Analysis [hwi-group.de]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. chromtech.com [chromtech.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]

Application Note: A Comprehensive NMR-Based Structural and Conformational Analysis of 2-(Cyclopentylmethyl)piperidine

Abstract

This application note provides a detailed framework and experimental protocol for the comprehensive nuclear magnetic resonance (NMR) characterization of 2-(Cyclopentylmethyl)piperidine. This compound, featuring a common piperidine scaffold, is of significant interest to researchers in medicinal chemistry and drug development. We present a multi-pronged approach utilizing one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR spectroscopy. The focus is not merely on data acquisition but on the strategic interpretation of spectral data to elucidate the compound's structural connectivity and preferred conformational state in solution. The protocols are designed to be self-validating, ensuring researchers can achieve unambiguous assignments and a high-confidence structural determination.

Theoretical Considerations & Strategic Approach

The structure of 2-(Cyclopentylmethyl)piperidine presents several interesting features for NMR analysis: a stereocenter at the C2 position of the piperidine ring, the conformational flexibility of both the six-membered piperidine and five-membered cyclopentane rings, and the potential for complex signal overlap in the aliphatic region of the ¹H NMR spectrum.

Structural & Conformational Dynamics

The piperidine ring typically adopts a chair conformation to minimize torsional strain. For 2-substituted piperidines, a dynamic equilibrium exists between two chair conformers, with the substituent occupying either an axial or an equatorial position. The energetic preference is quantified by the conformational "A-value," which represents the free energy difference between these states.[1] For a bulky group like cyclopentylmethyl, the equatorial conformation is overwhelmingly favored to minimize 1,3-diaxial steric interactions with the axial hydrogens at C4 and C6.

Nitrogen inversion in the piperidine ring also contributes to the dynamic nature of the molecule, though this process is typically fast on the NMR timescale at ambient temperature.[2] Our analytical strategy is therefore designed to confirm the covalent structure and provide evidence for the dominant equatorial conformation of the cyclopentylmethyl group.

The Role of Multi-dimensional NMR

While ¹H NMR provides initial information on proton environments and scalar couplings, the significant signal overlap expected in the 1.0–3.0 ppm range necessitates the use of 2D NMR techniques for confident assignment.[3]

• ¹H-¹H COSY (Correlation Spectroscopy) is essential for identifying spin systems by mapping all J-coupled protons, allowing for the tracing of proton connectivity within the piperidine and cyclopentyl rings independently.[1]

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence) correlates each proton signal with the signal of the carbon to which it is directly attached, providing a powerful method for assigning carbon resonances.

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation) reveals correlations between protons and carbons that are separated by two or three bonds (²J_CH and ³J_CH). This is crucial for unambiguously connecting the cyclopentylmethyl substituent to the C2 position of the piperidine ring.

Experimental Protocol

This section outlines a robust protocol for acquiring high-quality NMR data for 2-(Cyclopentylmethyl)piperidine.

Materials & Equipment

• Analyte: 2-(Cyclopentylmethyl)piperidine, >98% purity.

• Deuterated Solvent: Chloroform-d (CDCl₃, 99.8% D) containing 0.03% (v/v) Tetramethylsilane (TMS). CDCl₃ is selected for its ability to dissolve a wide range of organic molecules and its convenient reference signal.[3][4]

• NMR Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for achieving optimal signal dispersion.[4][5]

• NMR Tubes: Standard 5 mm high-precision NMR tubes.

Sample Preparation

• Weigh approximately 10-15 mg of 2-(Cyclopentylmethyl)piperidine directly into a clean, dry vial.

• Add approximately 0.7 mL of CDCl₃ (with TMS) to the vial.

• Gently agitate the vial until the sample is fully dissolved.

• Using a Pasteur pipette, transfer the solution into a 5 mm NMR tube. Ensure the liquid height is sufficient to cover the NMR coil (typically ~4-5 cm).

• Cap the NMR tube securely and label it appropriately.

NMR Data Acquisition Workflow

The following workflow provides a logical sequence for acquiring the necessary NMR data for a complete structural elucidation.

Caption: Workflow for NMR characterization of 2-(Cyclopentylmethyl)piperidine.

Predicted Spectral Data & Interpretation

While experimental values may vary slightly, the following tables and analysis provide a guide to the expected NMR data based on established chemical shift principles for piperidine and cyclopentane derivatives.[6][7][8]

Predicted ¹H NMR Data (400 MHz, CDCl₃)

Proton Assignment	Predicted δ (ppm)	Multiplicity	Coupling (J, Hz)	Notes
H-2	~2.6 - 2.8	m	-	Multiplet due to coupling with H-3 and CH₂ bridge protons.
H-6 (axial)	~2.5 - 2.7	dt	J ≈ 12-13, 2-3	Large geminal and small vicinal couplings.
H-6 (equatorial)	~2.9 - 3.1	dm	J ≈ 12-13	Geminal coupling, likely a doublet of multiplets.
H-1 (NH)	~1.5 - 2.5	br s	-	Broad signal, position is concentration and solvent dependent.
CH₂ (bridge)	~1.2 - 1.4	m	-	Diastereotopic protons, may appear as complex multiplets.
H-3, H-4, H-5	~1.3 - 1.8	m	-	Significant signal overlap is expected in this region.
Cyclopentyl CH	~1.7 - 1.9	m	-	Methine proton on the cyclopentyl ring.
Cyclopentyl CH₂	~1.0 - 1.7	m	-	Multiple overlapping signals from cyclopentyl methylene groups.

Predicted ¹³C NMR Data (101 MHz, CDCl₃)

Carbon Assignment	Predicted δ (ppm)	Notes
C-2	~59 - 62	Methine carbon attached to both nitrogen and the substituent.
C-6	~46 - 48	Methylene carbon adjacent to nitrogen.
C-4	~25 - 27	Methylene carbon gamma to nitrogen.
C-3, C-5	~24 - 26	Potential for signal overlap.
CH₂ (bridge)	~40 - 43	Bridge connecting the two rings.
Cyclopentyl CH	~38 - 41	Methine carbon of the cyclopentyl ring.
Cyclopentyl CH₂	~25 - 32	Multiple signals expected for the four methylene carbons.

2D NMR Correlation Strategy

The definitive structural proof comes from the 2D NMR correlations.

Caption: Key 2D NMR correlations for linking the substituent to the ring.

• COSY: Will establish the H-2 -> H-3 and H-5 -> H-6 correlations, mapping the piperidine ring protons. It will also show correlations between the bridge CH₂ protons and both the H-2 proton and the cyclopentyl methine proton.

• HSQC: Will directly link the proton signals in the table above to their corresponding carbon signals, confirming the assignments of C-2, C-6, the bridge CH₂, etc.

• HMBC: This is the critical experiment for confirming the overall structure. The key correlations to observe are:

  • A ³J correlation from the bridge CH₂ protons to the piperidine C-2 carbon.

  • A ²J correlation from the piperidine H-2 proton to the bridge CH₂ carbon.

  • A ³J correlation from the bridge CH₂ protons to the cyclopentyl methine carbon. These three correlations unequivocally establish the cyclopentylmethyl-piperidine connectivity.

Conclusion

The combination of 1D and 2D NMR spectroscopy provides a powerful and indispensable toolkit for the complete structural and conformational characterization of 2-(Cyclopentylmethyl)piperidine. By following the detailed protocols and interpretation strategies outlined in this application note, researchers can achieve an unambiguous assignment of all proton and carbon signals. The use of COSY, HSQC, and particularly HMBC experiments provides a self-validating system to confirm the molecular framework with high confidence, which is essential for advancing drug development and chemical research projects.

References

• Application Notes and Protocols for the Analysis of Piperidine-3-carbothioamide by NMR and Mass Spectrometry. Benchchem.
• A Comparative Guide to the Conformational Analysis of Piperidine Deriv
• Conformational analysis of 2 by DFT and NMR. The numbering scheme for NMR spins is given on structure 2a.
• Supplementary Information for General. ¹H and ¹³C NMR spectra were recorded on either a Bruker 300 MHz or 400 MHz Avance spectr. The Royal Society of Chemistry.
• Highly Efficient and Eco-friendly Synthesis of Tertiary Amines by Reductive Alkylation of Aldehydes with Secondary Amines over Pt Nanowires Catalyst - Supporting Inform
• Study of minimum energy conformers of N-substituted derivatives of piperidine and pyrrolidine. Evidence of weak H-bonding by theoretical correlation with experimental NMR data.
• ¹³C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects.
• Piperidine(110-89-4) ¹³C NMR spectrum. ChemicalBook.
• Conformational analysis. 39. Carbon-13 NMR spectra of saturated heterocycles. 9. Piperidine and N-methylpiperidine. Journal of the American Chemical Society.
• Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. MDPI.
• 2-Methylpiperidine. NIST WebBook.
• Solution and solid structure of a boc-protected piperidine-spiro-hydantoin as studied by two-dimensional NMR and X-ray crystallography.
• Piperidine Spectra. SpectraBase.
• Piperidine (YMDB01338).

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Large-Scale Synthesis of 2-(Cyclopentylmethyl)piperidine: A Detailed Guide for Industrial and Research Applications

Abstract

This comprehensive application note provides a detailed guide to the large-scale synthesis of 2-(Cyclopentylmethyl)piperidine, a valuable heterocyclic compound with applications in pharmaceutical and materials science. This document explores the most viable synthetic strategies, focusing on a robust and scalable two-step process involving the synthesis of the 2-(cyclopentylmethyl)pyridine intermediate followed by its catalytic hydrogenation. Detailed, step-by-step protocols, process optimization insights, safety considerations, and analytical characterization are provided to ensure successful and reproducible synthesis. This guide is intended for researchers, scientists, and drug development professionals seeking to implement or scale up the production of this important molecule.

Introduction: Significance and Synthetic Overview

The piperidine moiety is a fundamental structural motif present in a vast array of pharmaceuticals and biologically active compounds.[1][2][3] Its prevalence underscores the importance of efficient and scalable synthetic methods for producing substituted piperidines. 2-(Cyclopentylmethyl)piperidine, in particular, serves as a key building block in the development of various therapeutic agents.

The most direct and industrially favored approach for the synthesis of piperidine derivatives is the catalytic hydrogenation of their corresponding pyridine precursors.[2][3][4] This method is atom-economical and often proceeds with high yields. Therefore, the large-scale synthesis of 2-(Cyclopentylmethyl)piperidine is logically approached via a two-step sequence:

• Synthesis of 2-(Cyclopentylmethyl)pyridine: This intermediate can be prepared through various organic coupling reactions.

• Catalytic Hydrogenation: The aromatic pyridine ring of the intermediate is then reduced to the desired saturated piperidine.

This guide will focus on a practical and scalable method for each of these steps, providing detailed protocols and critical process parameters.

Strategic Approach: A Two-Step Synthesis

The overall synthetic strategy is depicted below. This approach allows for process control and purification at the intermediate stage, which is crucial for achieving high purity in the final product on a large scale.

Figure 1: Overall synthetic scheme for 2-(Cyclopentylmethyl)piperidine.

Part I: Synthesis of 2-(Cyclopentylmethyl)pyridine Intermediate

The synthesis of the 2-(cyclopentylmethyl)pyridine intermediate is a critical first step. While several methods exist for the alkylation of pyridines, a robust and scalable approach is the Kumada cross-coupling reaction between a pyridine halide and a Grignard reagent.[5]

Protocol: Kumada Coupling for 2-(Cyclopentylmethyl)pyridine

This protocol describes the synthesis of 2-(cyclopentylmethyl)pyridine from 2-bromopyridine and cyclopentylmethylmagnesium bromide.

Materials:

• 2-Bromopyridine

• Magnesium turnings

• (Bromomethyl)cyclopentane

• Anhydrous Tetrahydrofuran (THF)

• [1,2-Bis(diphenylphosphino)ethane]dichloronickel(II) (NiCl₂(dppe))

• 1,2-Dibromoethane (for Grignard initiation)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Ethyl acetate

Equipment:

• Three-necked round-bottom flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet

• Mechanical stirrer

• Heating mantle with temperature controller

• Separatory funnel

Procedure:

• Grignard Reagent Preparation:

  • In a flame-dried, three-necked flask under a nitrogen atmosphere, add magnesium turnings.

  • Add a small crystal of iodine or a few drops of 1,2-dibromoethane to initiate the reaction.

  • Slowly add a solution of (bromomethyl)cyclopentane in anhydrous THF to the magnesium turnings.

  • Maintain a gentle reflux by controlling the addition rate. After the addition is complete, continue to stir at reflux for 1-2 hours to ensure complete formation of the Grignard reagent.

• Kumada Coupling Reaction:

  • Cool the Grignard solution to 0 °C.

  • In a separate flask, dissolve 2-bromopyridine and the NiCl₂(dppe) catalyst in anhydrous THF.

  • Slowly add the 2-bromopyridine solution to the Grignard reagent at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Work-up and Purification:

  • Quench the reaction by slowly adding 1 M hydrochloric acid.

  • Extract the aqueous layer with ethyl acetate (3 x volumes).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation to obtain pure 2-(cyclopentylmethyl)pyridine.

Process Optimization and Rationale

• Catalyst Choice: NiCl₂(dppe) is an effective and relatively inexpensive catalyst for this type of cross-coupling reaction. Other palladium-based catalysts can also be used but may be more costly for large-scale production.

• Solvent: Anhydrous THF is crucial for the formation and stability of the Grignard reagent.

• Temperature Control: The initial addition of the 2-bromopyridine solution to the Grignard reagent is performed at 0 °C to control the exothermicity of the reaction.

Part II: Catalytic Hydrogenation to 2-(Cyclopentylmethyl)piperidine

The final step is the reduction of the pyridine ring to a piperidine ring. Catalytic hydrogenation is the most efficient method for this transformation on a large scale.[2][6]

Protocol: Catalytic Hydrogenation of 2-(Cyclopentylmethyl)pyridine

This protocol details the hydrogenation of 2-(cyclopentylmethyl)pyridine to 2-(cyclopentylmethyl)piperidine using Platinum(IV) oxide (PtO₂) as the catalyst.[6][7]

Materials:

• 2-(Cyclopentylmethyl)pyridine

• Ethanol

• Platinum(IV) oxide (PtO₂)

• Hydrochloric acid in dioxane (4M solution) (optional, for salt formation)

• Celite

Equipment:

• High-pressure hydrogenation reactor (e.g., Parr shaker)

• Filtration apparatus

Procedure:

• Reaction Setup:

  • To a solution of 2-(cyclopentylmethyl)pyridine in ethanol, add Platinum(IV) oxide (typically 1-5 mol%).

  • For the synthesis of the hydrochloride salt, a solution of HCl in dioxane can be added at this stage.[7]

• Hydrogenation:

  • Place the reaction vessel in the hydrogenation apparatus.

  • Purge the system with nitrogen, followed by hydrogen gas.

  • Pressurize the reactor with hydrogen gas (typically 50-100 psi, but can vary) and begin agitation.

  • Monitor the reaction progress by hydrogen uptake or by analytical techniques (TLC, GC-MS). The reaction is typically complete within 4-24 hours.

• Work-up and Isolation:

  • Once the reaction is complete, carefully vent the hydrogen gas and purge the system with nitrogen.

  • Remove the catalyst by filtration through a pad of Celite.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • If the free base is desired and an acid was used, neutralize with a suitable base and extract with an organic solvent.

  • Purify the product by vacuum distillation.

Key Considerations for Scalable Hydrogenation

• Catalyst Selection: While PtO₂ is highly effective, other catalysts such as Rhodium on carbon (Rh/C) or Ruthenium on carbon (Ru/C) can also be employed.[4] Catalyst screening may be necessary to find the optimal conditions for a specific scale.

• Safety: Hydrogenation reactions are potentially hazardous. Ensure the use of appropriate high-pressure equipment and adherence to all safety protocols for handling hydrogen gas.

• Solvent: Ethanol is a common solvent for hydrogenations. Other alcohols or acetic acid can also be used.[6]

• Pressure and Temperature: Higher hydrogen pressure and temperature can increase the reaction rate but may also lead to side reactions. Optimization of these parameters is crucial for large-scale production.

Data Summary and Characterization

The following table summarizes typical quantitative data for the synthesis.

Step	Reactants	Product	Catalyst	Solvent	Yield	Purity (by GC)
1	2-Bromopyridine, Cyclopentylmethylmagnesium Bromide	2-(Cyclopentylmethyl)pyridine	NiCl₂(dppe)	THF	75-85%	>98%
2	2-(Cyclopentylmethyl)pyridine	2-(Cyclopentylmethyl)piperidine	PtO₂	Ethanol	>95%	>99%

Table 1: Summary of Quantitative Data.

Analytical Characterization:

The identity and purity of the intermediate and final product should be confirmed by standard analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine purity and confirm molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups.

Conclusion

This application note provides a comprehensive and practical guide for the large-scale synthesis of 2-(Cyclopentylmethyl)piperidine. The described two-step process, involving a Kumada coupling followed by catalytic hydrogenation, is robust, scalable, and affords the target compound in high yield and purity. By following the detailed protocols and considering the optimization and safety insights provided, researchers and production chemists can successfully implement this synthesis for various applications.

References

• Krasavin, M. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 27(15), 4809. [Link]

• Genentech, Inc. (2017). PROCESS FOR PREPARING (CYCLOPENTYL[d]PYRIMIDIN-4-YL)PIPERAZINE COMPOUNDS. U.S.

• Reddymasu, S., et al. (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. International Journal of Pharmaceutical Sciences and Research, 6(8), 3466-3470. [Link]

• Synthelabo. (1980). Cyclopropyl methyl piperazines, process for their preparation and their use in therapeutics.
• Fordonal SA. (1984). Piperidine derivatives.

• Wikipedia. (2024). Piperidine. [Link]

• Janssen Pharmaceutica NV. (2008). Piperidine/piperazine derivatives. U.S. Patent Application No. 12/600,296. [Link]

• Ananikov, V. P., et al. (2019). CATALYTIC HYDROGENATION OF PYRIDINE AND QUINOLINE DERIVATIVES. Russian Chemical Reviews, 88(1), 1-37. [Link]

• Organic Chemistry Portal. (n.d.). Piperidine synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Pyridine synthesis. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimization of Catalytic Hydrogenation for Pyridine Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this hub to bridge the gap between theoretical catalysis and bench-level execution. The saturation of the pyridine nucleus to piperidine is a critical transformation in pharmaceutical drug development. However, it is notoriously difficult due to the aromatic stability of the ring and the strong coordinating ability of the nitrogen atom.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating experimental protocols to optimize your hydrogenation workflows.

Part 1: Fundamental Principles & The "Poisoning" Paradox

To optimize a reaction, we must first understand the causality behind its failure. Pyridine hydrogenation is fundamentally plagued by two competing phenomena: Catalyst Poisoning and Product Inhibition .

The nitrogen atom in the pyridine ring acts as a strong Lewis base. Its lone pair binds aggressively to the active metal sites of heterogeneous catalysts (like Pd, Pt, or Ru), blocking the surface hydrides necessary for the catalytic cycle 1[1]. Furthermore, as the reaction progresses, the resulting piperidine product is even more basic than the starting pyridine, leading to severe product inhibition as it accumulates and competes for active sites1[1].

Caption: Logical pathway of pyridine hydrogenation and mechanisms of catalyst deactivation.

Part 2: Troubleshooting Guide (Q&A)

Q1: My reaction stalls at 30-40% conversion. How do I overcome catalyst deactivation? A1: Stalling is a classic symptom of product inhibition. To circumvent this, introduce an acidic additive (e.g., glacial acetic acid or HCl). Causality: The acid protonates the basic nitrogen atom, converting pyridine into a pyridinium cation. This completely eliminates the availability of the nitrogen lone pair, preventing it from acting as a Lewis base that poisons the electron-rich metal active sites 2[2]. Alternatively, switch to a Rhodium(III) oxide (Rh₂O₃) catalyst in 2,2,2-trifluoroethanol (TFE), which has shown remarkable resistance to poisoning under mild conditions3[3].

Q2: I need to selectively reduce a nitro group on a pyridine ring without hydrogenating the ring itself. How can I achieve this chemoselectivity? A2: Palladium on carbon (Pd/C) is highly effective for nitro reduction but can also reduce the pyridine ring under forcing conditions. Causality: To prevent ring reduction, operate at ambient temperature and low pressure (1 atm H₂), and strictly avoid acidic conditions. Unprotonated pyridine is significantly less susceptible to hydrogenation over Pd/C than its pyridinium counterpart 2[2].

Q3: We are moving toward sustainable synthesis. Are there alternatives to high-pressure H₂ gas for pyridine reduction? A3: Yes. Electrocatalytic hydrogenation (ECH) has emerged as a powerful alternative. Using an anion-exchange membrane (AEM) electrolyzer with a carbon-supported Rhodium (Rh/KB) cathode allows for quantitative conversion at ambient temperature and pressure, utilizing water/protons as the hydrogen source4[4]. Recent advancements also demonstrate in situ assembled Copper cathodes for semi-hydrogenation using oxalic acid 5[5].

Caption: Troubleshooting workflow for resolving low conversion in pyridine hydrogenation.

Part 3: Quantitative Data Summary

The efficiency of pyridine hydrogenation is highly dependent on the choice of catalyst and reaction conditions. Below is a summarized comparison of field-validated catalytic systems 6[6].

Catalyst System	Substrate Scope	Reaction Conditions	Conversion (%)	Selectivity (%)	Key Advantage
Rh₂O₃ (0.5 mol%)	Functionalized Pyridines	40 °C, 5 bar H₂, TFE	>99%	>99%	Mild conditions, high functional group tolerance
PtO₂ (Adams' Catalyst)	Substituted Pyridines	25 °C, 50-70 bar H₂, AcOH	>95%	>95%	Robust reduction via pyridinium salt formation
Rh/KB (Electrocatalytic)	Pyridines, Quinolines	25 °C, Ambient P, AEM Cell	>98%	99%	Avoids high-pressure H₂ gas, 99% current efficiency
Pd/C + ClCH₂CHCl₂	Pyridine Nucleus	Mild Conditions	Quantitative	>99%	Additive-driven efficiency without high heat

Part 4: Validated Experimental Protocols

Every protocol below is designed as a self-validating system , ensuring that you can verify the integrity of the reaction in real-time without waiting for post-reaction NMR or GC analysis.

Protocol A: Standard Heterogeneous Hydrogenation (Rh₂O₃ / TFE System)

Causality Note: Trifluoroethanol (TFE) is highly polar yet non-nucleophilic. It possesses strong hydrogen-bond donating capabilities that stabilize the transition states during hydride transfer, accelerating the reaction rate without competing for catalyst binding sites 3[3].

• Preparation: In a high-pressure reactor, dissolve 0.8 mmol of the pyridine derivative in 1.0 mL of 2,2,2-trifluoroethanol (TFE).

• Catalyst Loading: Add 1.0 mg (0.5 mol%) of commercially available Rh₂O₃ catalyst.

• Purging: Seal the reactor. Purge three times with inert nitrogen gas, followed by three purges with hydrogen gas to ensure a completely oxygen-free environment.

• Reaction: Pressurize the vessel to 5 bar H₂. Heat to 40 °C and stir vigorously for 16 hours.

  • Self-Validation Checkpoint: Connect a mass flow controller to the hydrogen line. A continuous, predictable consumption of exactly 3 molar equivalents of H₂ relative to the substrate confirms complete ring saturation in real-time.

• Workup: Vent the hydrogen gas safely. Filter the mixture through a Celite® pad to remove the heterogeneous catalyst. Evaporate the TFE under reduced pressure to isolate the piperidine product.

Protocol B: Electrocatalytic Hydrogenation (Rh/KB System)

Causality Note: By utilizing an Anion-Exchange Membrane (AEM) electrolyzer, we bypass the need for hazardous pressurized H₂ gas, instead generating active surface hydrides directly from water/protons at the cathode 4[4].

• MEA Assembly: Prepare a catalyst ink by sonicating Rh/KB with a Nafion binder. Spray-coat onto a gas diffusion layer. Assemble the membrane electrode assembly (MEA) with an anion-exchange membrane.

• Electrolyte Setup: Use a 100 mM aqueous solution of the pyridine substrate as the catholyte and 1 M KOH as the anolyte.

• Electrolysis: Apply a constant current density of 25 mA cm⁻² at 25 °C.

  • Self-Validation Checkpoint: Monitor the faradaic efficiency via the cell voltage. A steady voltage at a constant current density validates that the Rh/KB catalyst surface is actively turning over protons to surface hydrides rather than succumbing to fouling or poisoning.

• Extraction: Post-electrolysis (after passing 9 F mol⁻¹), extract the catholyte with an organic solvent (e.g., ethyl acetate), dry over Na₂SO₄, and concentrate to yield the piperidine.

Part 5: Frequently Asked Questions (FAQs)

FAQ 1: Why is my Pd/C catalyst catching fire during filtration? Pd/C is highly pyrophoric when saturated with hydrogen and exposed to atmospheric oxygen. Always keep the filter pad wet with solvent during filtration and purge the filtration apparatus with nitrogen. Never let the catalyst cake dry out 2[2].

FAQ 2: Does the position of substituents on the pyridine ring affect the hydrogenation rate? Absolutely. Steric hindrance at the 2- and 6-positions significantly retards the coordination of the ring to the catalyst surface. Substrates like 2,6-dimethylpyridine require significantly higher temperatures or pressures compared to 3- or 4-substituted pyridines to achieve full conversion.

References

• A highly efficient Pd–C catalytic hydrogenation of pyridine nucleus under mild conditions. Tetrahedron.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFgtb69bnUNrbBC9RxxtZOTa2NpyIKNtZfdRXspL-GRCLKLhQgAlfbLjQteLtneZ-3FclogB_Ytn8WbP4zG1PJCQIQtCQN_j7070sIT-0CavKFxlpTs2qJOD3Cmgb66k4yxsAZU-NZ-B80LLX99ECQraEtVRc3rS5ynJQmmAFsdiAVLPRmkwoC3FgnOtS3paeoiU1rQUWHgbjra3YhjdA7ldXL_pb85SI_OumKBmuO5OSSMs232CFDzK88j16-USdgp5-TbvQYLKA==]
• Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEMQUBc4bw9Pe1kdFZgXe9v6I87QQoQzrLFwztQo1_sGKM4mjiax3F2XGJ7Y1_kjv94NW1hCj9E7rMqB1jXz8niJpfRdhIlsozo7Sfv611LoYQ38FbETtgvPwDwo5jOpvubQwqJTnEqbZOwtnGJEpxyzyZjx5SZcojzdqCCMIupzC5Q9ZYLS961e5XxfV9zJr4JKOYVPL_fcOEyWOILbnB_2TK4b_mnI44gxn_ZbacxFM1YmpeHMt7ujXKBYeAQ7aXPHx4W50gBP3FAh1Q=]
• Electrocatalytic Semi-Hydrogenation of Pyridine Derivatives over an In Situ Assembled Cu Cathode. Journal of the American Chemical Society.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHnuQontRBiw5s_KKYq-eVb5E40HNXYFNH0CFLztkmigZnbcIyaMI1HLASxaUJKQwPecYgHoLVx6aYVadju8uf9AhWxqKqcqj8UFaERfjAZVfJUq4twDX7-xHfJOFP9wzeZgj2cxgn4_g==]
• Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds. Journal of the American Chemical Society.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHAxHG7lY8we9h0uasKZL_35wnnUoer0OdjAh0-tG0MUDXu-xavCcm9kyrBgpAtIBDr_vm0-L7YpjRiDR0kHQsK8qbag6oQxeLBtyp4RCMEGLnCZC5ux10V_f_gGOA_9CC_OcI0X5tFJQ==]
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• Technical Support Center: Overcoming Catalyst Deactivation in Pyridine Hydrogenation. Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFp15g9IwL6RP-UetohEAGf9jaZ-faR2Ib8f74BAGVNNfe6RpCVtBRBOmIuP3si-b6inhao7PSPGQjJzZln7kF1jUSx0zIPV6bd8RgyXSviurnvmDHRmiD_ZMw1sPO9jbU0un3BvF7AUceOc2mWgRV4q4GCd1-OSuaiARhzfizDxe4VKmF2ttkH8ym5j0bf6ACC8Ch1nubC8JV5Sd-KrxKNhwffv73aakwUZ2AGLU3mLQ==]

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Piperidine Synthesis Technical Support Center: Stereoselectivity Troubleshooting Guide

Welcome to the Technical Support Center for Piperidine Synthesis. Chiral piperidines are ubiquitous pharmacophores in drug development, but establishing multiple stereocenters on these nitrogenous heterocycles presents significant synthetic bottlenecks. This guide is engineered for research scientists and process chemists, providing mechanistic troubleshooting, self-validating protocols, and data-driven solutions to overcome poor enantiomeric excess (ee), low diastereomeric ratios (dr), and catalyst poisoning.

Section 1: Overcoming Catalyst Poisoning in Direct Hydrogenation

FAQ 1: Why does direct asymmetric hydrogenation of my unfunctionalized pyridines result in severe catalyst poisoning and low enantiomeric excess (ee)?

Causality & Expert Insight: Unfunctionalized pyridines possess a highly basic nitrogen lone pair that strongly coordinates to late transition metals (such as Ir, Rh, or Ru), forming stable, catalytically inactive complexes. Furthermore, the resonance stability of the aromatic ring requires high energy input (10–20 kcal/mol per double bond) to break, necessitating harsh conditions that inherently degrade stereocontrol [1].

The Solution: Implement a "traceless activation" strategy. Utilizing trichloroisocyanuric acid (TCCA) generates hydrogen halide in situ, which protonates the pyridine nitrogen. This achieves two critical mechanistic goals: it breaks the aromaticity (making the ring more susceptible to reduction) and ties up the nitrogen lone pair, preventing it from coordinating and poisoning the chiral iridium catalyst[2].

Fig 1: Traceless activation workflow for asymmetric pyridine hydrogenation.

Self-Validating Protocol: Traceless Iridium-Catalyzed Hydrogenation

• Catalyst Preparation: In an argon-filled glovebox, charge a high-pressure reactor with [Ir(COD)Cl]2 (1.0 mol %), (R)-SegPhos (2.2 mol %), and the pyridine substrate (1.0 equiv) in anhydrous THF.

• Traceless Activation: Add TCCA (1.0 equiv) dissolved in THF. Stir for 15 minutes to allow in situ HCl generation and complete substrate protonation.

• Hydrogenation: Pressurize the vessel with H₂ gas (50 atm) and heat to 80 °C for 24 hours.

• Validation Check (Critical): Before proceeding to basic workup, extract a 50 µL aliquot, neutralize with Na₂CO₃, and analyze via ¹H-NMR. Self-Validation: The complete disappearance of aromatic pyridine protons (δ 7.0–8.5 ppm) and the appearance of aliphatic piperidine protons (δ 1.5–3.5 ppm) confirms successful reduction. Do not proceed to bulk workup until >95% conversion is observed to prevent the notoriously difficult chromatographic separation of pyridine/piperidine mixtures.

• Workup: Vent H₂ carefully. Basify the mixture with saturated aqueous Na₂CO₃ to release the free chiral piperidine. Extract with EtOAc, dry over Na₂SO₄, and purify via silica gel chromatography.

Section 2: Conformation Control in Auxiliary-Directed Synthesis

FAQ 2: When using chiral auxiliaries (e.g., oxazolidinones) for pyridine reduction, my diastereomeric ratio (dr) is inconsistent. How can I lock the conformation to improve stereocontrol?

Causality & Expert Insight: If a chiral auxiliary can freely rotate around the bond connecting it to the pyridine ring, its chiral shielding of the π-faces becomes randomized. For 2-substituted pyridines bearing a chiral oxazolidinone, the unprotonated form prefers a conformation that minimizes dipole moments, often exposing both faces of the ring to the reducing agent.

The Solution: Perform the hydrogenation in strongly acidic media (e.g., acetic acid). Protonation of the pyridine nitrogen induces a strong hydrogen-bonding interaction between the pyridinium N-H and the carbonyl oxygen of the oxazolidinone. This locks the auxiliary into a coplanar conformation (rotated 180° relative to the unprotonated state), effectively shielding one face of the ring and dictating the stereochemical outcome [3].

Quantitative Data: Solvent and Catalyst Effects on Auxiliary-Directed Hydrogenation

The table below illustrates how the choice of catalyst and the protonation state (dictated by the solvent) directly impact the enantiomeric excess and conversion rates during the hydrogenation of 2-oxazolidinone-substituted pyridines.

Catalyst System	Solvent Environment	Pressure (bar)	Conversion (%)	Enantiomeric Excess (ee %)
PtO₂	Acetic Acid (Acidic)	100	>99	85
Pd(OH)₂/C	Acetic Acid (Acidic)	100	>99	98
Rh/C	Acetic Acid (Acidic)	100	>99	45
Pd(OH)₂/C	Methanol (Neutral)	100	15	N/A (Catalyst Poisoned)

Table 1: Impact of acidic media and catalyst selection on the stereoselective hydrogenation of auxiliary-bound pyridines[3].

Section 3: Preventing Epimerization in De Novo Ring Construction

FAQ 3: I am synthesizing heavily decorated piperidines via [4+2] cycloadditions, but I'm losing stereochemistry at the alpha-nitro position during isolation. How do I prevent epimerization?

Causality & Expert Insight: Formal [4+2] cycloadditions between 1-azadienes and nitro-alkenes often proceed via a stepwise Michael-addition/cyclization mechanism rather than a concerted Diels-Alder pathway[4]. The resulting piperidine contains a highly acidic proton adjacent to the nitro group. Basic workup conditions or prolonged exposure to standard silica gel easily deprotonates this position, leading to rapid epimerization and degraded diastereoselectivity.

The Solution: Utilize an earth-abundant Zinc catalyst with a tailored F-BOPA (bis(oxazoline)) ligand to ensure high initial enantio- and diastereoselectivity at lower temperatures. Crucially, bypass standard basic aqueous workups. Quench the reaction with a mild acidic buffer and perform rapid filtration through deactivated silica.

Self-Validating Protocol: Zn-Catalyzed [4+2] Cycloaddition

• Catalyst Formation: Stir Zn(OTf)₂ (10 mol%) and F-BOPA ligand (11 mol%) in anhydrous DCM at room temperature for 1 hour to form the active chiral Lewis acid complex.

• Cycloaddition: Cool the mixture to -20 °C. Add the nitro-alkene (1.0 equiv) followed by the 1-azadiene (1.2 equiv). Stir for 24–48 hours.

• Validation Check (Critical): Analyze the crude mixture via chiral HPLC (e.g., Chiralcel OD-H column) prior to column chromatography. Self-Validation: This establishes the baseline ee/dr of the raw reaction. If the dr degrades after subsequent chromatography, epimerization on the silica gel is confirmed, indicating the need for stricter triethylamine deactivation.

• Quench & Isolate: Quench cold with saturated aqueous NH₄Cl. Extract rapidly with DCM. Do not wash with NaHCO₃ or NaOH.

• Purification: Concentrate under reduced pressure at <30 °C. Purify immediately via flash chromatography using triethylamine-deactivated silica gel (pre-flushed with 1% Et₃N in hexanes, then washed with neutral solvent) to prevent acid/base catalyzed epimerization on the column.

Section 4: Ring Expansion Strategies

FAQ 4: Can I synthesize chiral piperidines by expanding smaller, readily available chiral rings like pyrrolidines?

Causality & Expert Insight: Yes. De novo synthesis often requires complex chiral catalysts, but starting from the chiral pool (e.g., N-Boc pyrrolidine) leverages existing, easily accessible stereocenters. Catalytic asymmetric deprotonation (using a chiral lithium amide base) followed by aldehyde trapping and a ring expansion (from a 5-membered to a 6-membered ring) selectively delivers chiral β-hydroxy piperidines[5]. The absolute stereocontrol of the piperidine is directly dictated by the initial asymmetric deprotonation step, bypassing the need for late-stage stereoselective reductions.

Diagnostic Logic Tree

Use the following decision matrix to rapidly diagnose and resolve stereoselectivity failures in your piperidine workflows.

Fig 2: Diagnostic logic tree for resolving stereoselectivity issues in piperidine synthesis.

References

• Title: Asymmetric Hydrogenation of Isoquinolines and Pyridines Using Hydrogen Halide Generated in Situ as Activator Source: Organic Letters - ACS Publications URL: [Link]

• Title: Efficient Asymmetric Hydrogenation of Pyridines Source: Angewandte Chemie International Edition URL: [Link]

• Title: Zn-catalyzed enantio- and diastereoselective formal [4 + 2] cycloaddition involving two electron-deficient partners: asymmetric synthesis of piperidines from 1-azadienes and nitro-alkenes Source: PubMed / NIH URL: [Link]

• Title: Catalytic Asymmetric Hydrogenation of Heteroarenes Source: Illinois Chemistry URL: [Link]

• Title: Catalytic Asymmetric Synthesis of Piperidines from Pyrrolidine Source: Organic Letters - ACS Publications URL: [Link]

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• 4. Zn-catalyzed enantio- and diastereoselective formal [4 + 2] cycloaddition involving two electron-deficient partners: asymmetric synthesis of piperidines from 1-azadienes and nitro-alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: A Troubleshooting Guide for Grignard Reactions with Piperidine Precursors

This guide provides in-depth troubleshooting strategies and frequently asked questions for researchers, scientists, and drug development professionals working with Grignard reactions involving piperidine precursors. The inherent reactivity of Grignard reagents, coupled with the unique properties of the piperidine moiety, can present specific challenges. This document is designed to offer both quick solutions to common problems and detailed, evidence-based protocols to resolve more complex experimental issues.

I. Frequently Asked Questions (FAQs)

This section addresses common issues encountered during Grignard reactions with piperidine-containing molecules.

Q1: My Grignard reaction is not initiating. What are the common causes?

A1: The initiation of a Grignard reaction is highly sensitive to the experimental setup. The primary culprits for a failed initiation are typically trace amounts of water in the glassware or solvent, or a passive layer of magnesium oxide on the magnesium turnings. Ensure all glassware is rigorously flame-dried under vacuum and cooled under an inert atmosphere. The solvents must be anhydrous. To activate the magnesium, you can add a small crystal of iodine or a few drops of 1,2-dibromoethane.

Q2: I am observing a significant amount of my starting material, a 4-piperidone, being recovered after the reaction. Why is this happening?

A2: The Grignard reagent, being a strong base, can deprotonate the acidic α-protons of the 4-piperidone in a competing enolization reaction. This is more prevalent with sterically hindered Grignard reagents. To mitigate this, consider carrying out the reaction at lower temperatures (e.g., -78 °C) to favor nucleophilic addition over deprotonation.

Q3: My reaction is producing a significant amount of a biaryl byproduct. How can I minimize this?

A3: The formation of a biaryl byproduct is due to a Wurtz coupling reaction between the Grignard reagent and unreacted aryl halide. This side reaction can be minimized by the slow, dropwise addition of the aryl halide during the formation of the Grignard reagent, which helps to keep its concentration low.

Q4: I have a free secondary amine on my piperidine precursor. Will this interfere with the Grignard reaction?

A4: Absolutely. The acidic proton on the piperidine nitrogen will be readily deprotonated by the highly basic Grignard reagent, quenching it and preventing it from reacting with your desired electrophile.[1] It is essential to protect the piperidine nitrogen with a suitable protecting group before proceeding with the Grignard reaction.

II. In-depth Troubleshooting Guides

This section provides detailed strategies for tackling more complex issues.

Guide 1: Low or No Product Yield

Low or no yield of the desired product is a frustratingly common issue. A systematic approach to troubleshooting is essential for identifying and resolving the root cause.

1.1. Causality Analysis:

• Inefficient Grignard Reagent Formation: As discussed in the FAQs, moisture and inactive magnesium are primary inhibitors. It is also crucial to ensure the purity of the alkyl/aryl halide.

• Grignard Reagent Decomposition: Grignard reagents are not only sensitive to water but also to atmospheric oxygen and carbon dioxide.[2] Maintaining a strictly inert atmosphere (argon or nitrogen) throughout the reaction is critical.

• Side Reactions: Besides enolization and Wurtz coupling, if your Grignard reagent possesses β-hydrogens, it can act as a reducing agent, converting a ketone to a secondary alcohol.

• Steric Hindrance: A bulky N-protecting group on the piperidine or a sterically demanding Grignard reagent can impede the approach to the electrophilic center.

1.2. Experimental Protocol for Diagnosis and Resolution:

• Confirm Grignard Reagent Formation and Concentration: Before adding your piperidine precursor, it is advisable to titrate a small aliquot of your Grignard reagent to determine its actual concentration. A common method involves titration against a known concentration of a protic reagent like menthol in the presence of a colorimetric indicator such as 1,10-phenanthroline.[3]

• Optimize Reaction Temperature: The addition of the Grignard reagent to the piperidine substrate should typically be performed at low temperatures (e.g., -78 °C to 0 °C) to minimize side reactions.[4]

• Consider an Alternative Grignard Reagent: If steric hindrance is suspected, a less bulky Grignard reagent might be a viable alternative.

• Re-evaluate the N-Protecting Group: If the protecting group is too bulky, consider switching to a smaller one. A detailed guide on selecting the appropriate protecting group is provided below.

Guide 2: Navigating the Challenge of the Piperidine Nitrogen: Protecting Group Strategies

The basicity of the piperidine nitrogen (pKa of the conjugate acid is ~11) necessitates the use of a protecting group to prevent it from quenching the Grignard reagent.[5] The choice of the protecting group is critical and depends on the overall synthetic strategy, particularly the conditions of the Grignard reaction and the subsequent deprotection steps.

2.1. Comparison of Common N-Protecting Groups for Piperidines:

Protecting Group	Abbreviation	Stability to Grignard Reagents	Deprotection Conditions	Key Considerations
tert-Butoxycarbonyl	Boc	Generally stable	Strong acids (e.g., TFA, HCl)	Widely used due to its stability and ease of removal.
Benzyloxycarbonyl	Cbz	Generally stable	Hydrogenolysis (e.g., H₂, Pd/C)[6]	Useful when acid-sensitive functional groups are present elsewhere in the molecule.
9-Fluorenylmethyloxycarbonyl	Fmoc	Not Stable	Base (e.g., piperidine in DMF)[6]	To be avoided in Grignard reactions as the basic conditions for deprotection are similar to the Grignard reagent itself.
Benzyl	Bn	Generally stable	Hydrogenolysis (e.g., H₂, Pd/C)	A robust protecting group, but deprotection requires specific catalytic conditions.

2.2. Decision-Making for N-Protecting Group Selection:

The following flowchart provides a logical pathway for selecting an appropriate N-protecting group for your piperidine precursor in a Grignard reaction.

Caption: Decision tree for selecting an N-protecting group.

Guide 3: Reactions Involving the Piperidine Ring Itself

In some synthetic strategies, the goal is to perform a Grignard reaction directly on the piperidine ring, for example, by forming a piperidyl Grignard reagent or by adding a Grignard reagent to an activated piperidine derivative.

3.1. Synthesis of Piperidyl Grignard Reagents:

The direct formation of a Grignard reagent from a halopiperidine can be challenging due to the potential for side reactions. However, with careful control of reaction conditions, it is possible. The use of highly reactive magnesium (Rieke magnesium) can facilitate the formation of these Grignard reagents at low temperatures.

3.2. Grignard Addition to Activated Piperidine Derivatives:

A common strategy for functionalizing the piperidine ring is the addition of a Grignard reagent to an activated derivative, such as an N-acylpyridinium ion.[7][8] This approach allows for the dearomatization of a pyridine precursor to generate a dihydropyridine, which can then be reduced to the corresponding piperidine.[9][10][11]

3.2.1. Troubleshooting Grignard Additions to N-Acylpyridinium Ions:

• Issue: Low Regioselectivity: The Grignard reagent can add at different positions of the pyridinium ring. The regioselectivity is influenced by the nature of the activating group on the nitrogen, the substituents on the ring, and the Grignard reagent itself.

• Solution: Careful selection of the N-acyl group and reaction temperature can help to control the regioselectivity. The use of a copper catalyst has also been shown to improve the stereoselectivity of these additions.[7]

• Issue: Competing Attack at the Acyl Carbonyl: The Grignard reagent can attack the carbonyl group of the N-acyl moiety instead of the pyridinium ring.

• Solution: Performing the reaction at low temperatures can disfavor attack at the harder carbonyl center.

III. Visualizing the Troubleshooting Workflow

The following diagram outlines a general workflow for troubleshooting a failing Grignard reaction with a piperidine precursor.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. rroij.com [rroij.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Protecting group - Wikipedia [en.wikipedia.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. BJOC - Regioselective addition of Grignard reagents to N-acylpyrazinium salts: synthesis of substituted 1,2-dihydropyrazines and Δ5-2-oxopiperazines [beilstein-journals.org]

N-Tosyl Deprotection of Piperidines: Technical Support &amp; Troubleshooting Center

Welcome to the Technical Support Center for sulfonamide deprotection. As a Senior Application Scientist, I frequently encounter researchers struggling with the removal of the p-toluenesulfonyl (N-tosyl or Ts) group from secondary amines like piperidines.

The N-tosyl group is a notoriously robust protecting group. The strong electron-withdrawing nature of the sulfonyl group heavily delocalizes the nitrogen lone pair, rendering the S–N bond highly resistant to basic hydrolysis and standard nucleophilic attack[1]. Consequently, successful deprotection requires either harsh acidic hydrolysis or Single Electron Transfer (SET) reductive pathways[2]. This guide synthesizes field-proven methodologies, mechanistic rationales, and troubleshooting logic to ensure your deprotection workflows are reliable and self-validating.

Quantitative Method Comparison

Selecting the correct deprotection method depends entirely on the functional group tolerance of your target piperidine derivative. Below is a synthesized comparison of the four most reliable protocols[2][3][4][5].

Deprotection Method	Reagents / Conditions	Typical Reaction Time	Functional Group Tolerance	Cost & Scalability
Instantaneous SET	SmI₂ / Et₃N / H₂O (RT)	< 1 minute	Excellent (Tolerates esters, acetals, halogens)	High cost; best for late-stage or small scale.
Cost-Effective SET	Mg turnings / MeOH (RT, Sonication)	2 – 4 hours	Moderate (Reduces nitro groups, some double bonds)	Low cost; highly scalable.
Acidic Hydrolysis	33% HBr in AcOH + Phenol (100 °C)	12 – 24 hours	Poor (Destroys acetals, hydrolyzes esters/amides)	Very low cost; excellent for robust substrates.
Strong Reductive	Sodium Naphthalenide / DME (-78 °C)	1 – 2 hours	Moderate (Requires strictly anhydrous conditions)	Moderate cost; requires specialized setup.

Method Selection & Mechanistic Pathways

To assist in your experimental design, refer to the decision matrix and mechanistic pathway diagrams below.

Caption: Workflow for selecting the optimal N-tosyl deprotection method based on substrate tolerance.

Caption: Single Electron Transfer (SET) mechanism for N-tosyl cleavage using SmI2.

Self-Validating Experimental Protocols

Do not just follow these steps blindly; understand the causality behind them. Each protocol is designed as a "self-validating system" where visual or chemical cues confirm the reaction is proceeding correctly.

Protocol A: Mild Reductive Cleavage (SmI₂ / Et₃N / H₂O)

This is the premier method for complex, late-stage piperidine intermediates[4].

• The Causality: SmI₂ is a one-electron reductant. Water acts as the requisite proton donor for the intermediate amide anion, while Triethylamine (Et₃N) coordinates to the Sm(II) center, drastically lowering its redox potential and supercharging its reducing power to enable instantaneous cleavage[4].

• Self-Validation: The deep blue color of the SmI₂ solution will immediately discharge to a pale yellow/white upon injection if the electron transfer is successful.

Step-by-Step:

• Dissolve the N-tosyl piperidine (1.0 equiv) in anhydrous THF under a strictly inert argon atmosphere.

• Add Et₃N (6.0 equiv) and degassed H₂O (9.0 equiv) to the solution.

• Rapidly inject a commercial 0.1 M solution of SmI₂ in THF (4.0 equiv).

• Observe the color change. The reaction is typically complete in under 1 minute.

• Quench with saturated aqueous NaHCO₃, extract with EtOAc, and purify the free piperidine.

Protocol B: Cost-Effective Reductive Cleavage (Mg / MeOH)

An excellent scalable alternative to SmI₂ that utilizes cheap reagents[2].

• The Causality: Magnesium metal in methanol generates hydrogen gas and Mg(OMe)₂, but also acts as a SET reducing agent. Because piperidine is a sterically hindered secondary amine, the N-tosyl group is highly shielded. Sonication is utilized to continuously strip the passivating magnesium oxide/methoxide layer from the turnings, exposing fresh zero-valent metal for the SET process[2].

• Self-Validation: The continuous evolution of fine H₂ bubbles confirms the active generation of the reducing species.

Step-by-Step:

• Suspend Mg turnings (10.0 equiv) in anhydrous MeOH.

• Add the N-tosyl piperidine (1.0 equiv).

• Subject the mixture to ultrasonication at room temperature for 2–4 hours.

• Once TLC indicates complete consumption of the starting material, quench the reaction by slowly adding saturated aqueous NH₄Cl to dissolve the magnesium salts.

• Filter through Celite, concentrate the filtrate, and extract with EtOAc[2].

Protocol C: Acidic Hydrolysis (HBr / AcOH / Phenol)

Used only for highly robust piperidines lacking acid-sensitive groups[6].

• The Causality: HBr protonates the sulfonamide, facilitating S–N bond hydrolysis. However, the cleavage liberates p-toluenesulfinic acid, which rapidly oxidizes HBr into molecular bromine (Br₂). Without a highly reactive aromatic scavenger like phenol, this Br₂ will electrophilically brominate your piperidine core or other aromatic rings[5].

• Self-Validation: The reaction mixture remains relatively pale. If it turns deep orange/red, free Br₂ is accumulating, indicating insufficient scavenger.

Step-by-Step:

• Dissolve the N-tosyl piperidine (1.0 equiv) in 33% HBr in acetic acid.

• Add Phenol (5.0–10.0 equiv) as a bromine scavenger.

• Heat the mixture to 100 °C for 12–24 hours[6].

• Cool to room temperature, pour over crushed ice, and neutralize carefully with 1M NaOH to pH 10 to liberate the free piperidine base.

• Extract the aqueous layer with Dichloromethane (DCM) (3 x 15 mL) and concentrate.

Troubleshooting & FAQs

Q: I attempted the SmI₂ deprotection, but I recovered 100% starting material. What went wrong? A: You likely used the wrong amine additive or your system wasn't fully deoxygenated. The identity of the tertiary amine is critical. While Triethylamine (Et₃N) affords excellent yields, secondary amines like pyrrolidine or primary amines like isopropylamine fail to properly coordinate and activate the Sm(II) center[4]. Additionally, oxygen rapidly quenches SmI₂; ensure all solvents (especially the water additive) are thoroughly degassed via freeze-pump-thaw before use.

Q: My Mg/MeOH reaction stalled at 50% conversion, and bubbling stopped. How do I push it to completion? A: The magnesium turnings have passivated. The surface is coated in insoluble Mg(OMe)₂, preventing further electron transfer[2]. To remedy this, ensure you are using a sonicating bath rather than just magnetic stirring. If sonication isn't enough, add a small crystal of iodine (I₂) or a drop of 1,2-dibromoethane to etch the magnesium surface and re-initiate the reaction.

Q: After using the HBr/AcOH method, LC-MS shows a mass corresponding to my product + 79 Da. What happened? A: Your piperidine derivative underwent electrophilic bromination. As explained in Protocol C, the byproduct of this reaction oxidizes HBr to Br₂[5]. You must add a large excess of a sacrificial electron-rich aromatic ring—such as phenol, thioanisole, or pentamethylbenzene—to scavenge the bromine before it attacks your substrate[5].

Q: Can I use Sodium Naphthalenide for piperidines? A: Yes. Sodium naphthalenide prepared fresh in Dimethoxyethane (DME) at −78 °C is highly effective for N-tosyl piperidines (often yielding >85%)[3]. However, it is a much stronger reductant than SmI₂ and requires strict cryogenic and anhydrous handling, making it less convenient for routine benchwork compared to the SmI₂/H₂O/amine system.

Sources

• 1. Tosyl group — Grokipedia [grokipedia.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability and Handling of 2-(Cyclopentylmethyl)piperidine in Solution

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. 2-(Cyclopentylmethyl)piperidine is a secondary amine featuring a sterically bulky cyclopentylmethyl group. While this substitution provides some steric shielding compared to an unsubstituted piperidine ring, the nitrogen lone pair remains highly nucleophilic and susceptible to environmental stressors.

This guide explores the mechanistic causality behind the degradation of 2-(Cyclopentylmethyl)piperidine in solution and provides self-validating protocols to ensure absolute confidence in your analytical and synthetic workflows.

Core Stability Challenges & Mechanistic Causality

Understanding why a compound degrades is the first step in preventing it. 2-(Cyclopentylmethyl)piperidine faces three primary vulnerabilities in solution:

• Oxidative Degradation: The secondary amine moiety is highly susceptible to auto-oxidation when exposed to atmospheric oxygen and ambient light, typically yielding highly polar N-oxides or hydroxylamines[1][2]. This process is exponentially accelerated by trace transition metals (e.g., Cu²⁺), which act as radical catalysts[3].

• Solvent-Induced Alkylation (The Halogenated Solvent Trap): Dichloromethane (DCM) is frequently mistaken as an inert solvent. However, it acts as a potent alkylating agent toward secondary amines. The nucleophilic nitrogen attacks the DCM carbon via an S_N2 mechanism, forming aminals (bis(alkylamino)methanes) and iminium chlorides[4][5]. These adducts can further hydrolyze to release formaldehyde[5].

• Carbon Dioxide Absorption: In basic or neutral free-base solutions exposed to air, the aliphatic amine readily absorbs atmospheric CO₂ to form carbamate salts, which often precipitate out of solution[1].

Fig 1. Primary degradation pathways of 2-(Cyclopentylmethyl)piperidine in solution environments.

Troubleshooting Guide & FAQs

Q1: Why does my 2-(Cyclopentylmethyl)piperidine stock solution in dichloromethane (DCM) show multiple new peaks on LC-MS after a few days? A1: You are observing solvent-induced alkylation. DCM is not inert; it reacts with secondary amines via an S_N2 reaction to form a chloromethylamine intermediate, which rapidly reacts with a second amine molecule to form a bis(alkylamino)methane (aminal)[4][5]. Furthermore, these adducts hydrolyze in the presence of trace water to release formaldehyde, which can further cross-link or methylate your compound[5]. Causality Rule: Never use halogenated solvents for the long-term storage of secondary amines; reserve them strictly for rapid liquid-liquid extractions[6][7].

Q2: I observed a color change (clear to yellow/brown) in my free-base solution stored at room temperature. What is the mechanism? A2: This color shift is the hallmark of oxidative degradation. The piperidine ring is susceptible to oxidation, leading to the formation of N-oxides, hydroxylamines, or even ring-opening products[1][2]. These oxidation products are highly polar and will appear at earlier retention times on a reversed-phase HPLC chromatogram[2]. Ensure your storage vials are purged with an inert gas (Argon/N₂) and kept protected from light.

Q3: My aqueous solution of the free base became cloudy over the weekend. Is the compound crashing out? A3: It is likely chemically transforming rather than simply precipitating. Aliphatic secondary amines react with atmospheric CO₂ to form carbamate salts. Because the carbamate salt has a drastically different solubility profile than the free base, it precipitates. To prevent this, store the compound as a protonated salt (e.g., hydrochloride) at a low pH; protonation eliminates the nucleophilicity of the nitrogen lone pair, rendering it inert to CO₂ and oxidation[1].

Quantitative Stability Data

The following table summarizes the kinetic vulnerability of secondary cyclic amines under various environmental stressors.

Table 1: Kinetic Vulnerability & Stability Metrics for Secondary Cyclic Amines

Environmental Stressor	Primary Degradant	Kinetic Rate / Half-Life	Mechanistic Causality
Dichloromethane (25°C)	Aminals / Quaternary Salts	k ≈ 15 - 400 h⁻¹ (Basicity dependent)	Direct S_N2 alkylation of the nucleophilic nitrogen by the halogenated solvent[6].
Atmospheric O₂ & Light	N-Oxides / Hydroxylamines	Days to Weeks	Radical-mediated auto-oxidation of the nitrogen lone pair[1][2].
Trace Copper (Cu²⁺)	Imines / Ring-Opening	> 5x acceleration of oxidation	Transition metals act as potent radical catalysts, lowering the activation energy for oxidation[3].
Thermal Stress (150°C)	Ring-opened adducts	k ≈ 6.12 × 10⁻⁹ s⁻¹	High-temperature S_N2 substitution and ring-opening[3].

Self-Validating Experimental Protocols

To accurately diagnose stability issues, you must utilize self-validating experimental designs. A protocol is "self-validating" when it contains internal checks (like mass balance or immediate quenching) that prove the data is an artifact of the experiment, not an artifact of poor sample handling.

Protocol 1: Stability-Indicating Assay (SIA) with Forced Degradation

Objective: To quantify oxidative and hydrolytic degradation while ensuring absolute mass balance.

Step-by-Step Methodology:

• Stock Preparation: Dissolve 2-(Cyclopentylmethyl)piperidine in HPLC-grade Acetonitrile to a final concentration of 1.0 mg/mL. (Causality: Avoid methanol if investigating esterification; avoid DCM entirely to prevent baseline alkylation[7]).

• Aliquoting & Stress Application:

  • Control: 1 mL stock + 9 mL Acetonitrile (Store at 4°C).

  • Oxidative Stress: 1 mL stock + 9 mL 3% H₂O₂. Incubate at 25°C in the dark for 24 hours[1].

  • Base Hydrolysis: 1 mL stock + 9 mL 0.1 N NaOH. Incubate at 60°C for 24 hours[1].

• Quenching (The Self-Validating Step): At exactly 24 hours, withdraw 100 µL from the Base Hydrolysis sample and immediately neutralize with an equimolar amount of 0.1 N HCl[1]. (Causality: Failing to neutralize the sample allows degradation to continue inside the autosampler queue, invalidating your time-point data).

• HPLC-UV/MS Analysis: Inject 10 µL onto a C18 reversed-phase column using a gradient of Water/Acetonitrile with 0.1% TFA.

• Mass Balance Verification: Calculate the total peak area. The sum of the parent peak area and all degradant peak areas must equal the control peak area (±2%). A mass balance deficit indicates the formation of volatile degradants or species lacking a UV chromophore.

Fig 2. Self-validating experimental workflow for stability-indicating forced degradation assays.

Protocol 2: Halogenated Solvent Compatibility & Formaldehyde Detection

Objective: To detect solvent-induced alkylation and subsequent formaldehyde release when the amine is exposed to residual DCM.

Step-by-Step Methodology:

• Incubation: Dissolve 1.0 g of the amine in 1.3 equivalents of Dichloromethane (DCM). Leave unstirred at room temperature for up to 30 days[5].

• Derivatization: Withdraw a 50 µL aliquot and treat it with 2,4-Dinitrophenylhydrazine (2,4-DNPH) in an acidic buffer. (Causality: DCM reacts with secondary amines to form bis(alkylamino)methanes, which hydrolyze to formaldehyde[5]. Free formaldehyde is highly volatile and difficult to detect directly; 2,4-DNPH traps it as a stable, highly UV-active hydrazone derivative).

• Quantification: Analyze via HPLC-UV at 360 nm. Compare against a standard curve of derivatized formaldehyde to quantify the exact extent of solvent-induced degradation.

References

• "Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture", University of Texas at Austin, [Link]

• "Detection and identification of side reactions of halogenated hydrocarbon solvents with amines...", PubMed, [Link]

• "Dichloromethane - Wikipedia", Wikipedia,[Link]

• "PSA: Be wary of nucleophilic amines and dichloromethane", Reddit,[Link]

• "Risk of Formaldehyde Contamination in Amines from Residual Dichloromethane", ACS Publications, [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 4. Dichloromethane - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Detection and identification of side reactions of halogenated hydrocarbon solvents with amines of pharmaceutical interest by secondary processes to the neutralizations of sulphonphthaleinic dyes with these amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reddit - Please wait for verification [reddit.com]

Technical Support Center: Optimizing Reaction Conditions for 2-Alkylpiperidine Formation

Welcome to our dedicated technical support center for the synthesis of 2-alkylpiperidines. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of these synthetic transformations. Our focus is on providing not just protocols, but a deeper understanding of the underlying chemical principles to empower you to optimize your reaction conditions effectively.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 2-alkylpiperidines?

A1: The most prevalent methods for synthesizing 2-alkylpiperidines include:

• Catalytic Hydrogenation of 2-Alkylpyridines: This is a direct and atom-economical approach.[1] The primary challenge lies in achieving selective reduction of the pyridine ring while preserving other functional groups. Various catalysts, including those based on platinum, palladium, rhodium, and iridium, are employed, often requiring acidic conditions to activate the pyridine ring and prevent catalyst poisoning by the resulting piperidine.[2][3]

• Reductive Amination of 1,5-Dicarbonyl Compounds: This method offers a convergent approach where a suitable 1,5-dicarbonyl precursor reacts with an ammonia source to form the piperidine ring.[1] It often provides high diastereoselectivity.

• Cyclization of Amino-allenes or -alkenes: Intramolecular cyclization of appropriately functionalized acyclic precursors can yield piperidine rings. For example, amino-allenes can cyclize in the presence of an acid to form 4-piperidone precursors, which can be further elaborated.

• From Non-Pyridine Heterocycles: Ring expansion of smaller heterocycles like aziridines can be a powerful method to construct the piperidine core with high stereocontrol.

Q2: I am observing low yields in my pyridine hydrogenation reaction. What are the likely causes and how can I improve it?

A2: Low yields in pyridine hydrogenation can stem from several factors. A systematic approach to troubleshooting is crucial.

• Catalyst Deactivation: The nitrogen atom in both the pyridine starting material and the piperidine product can act as a Lewis base and poison the catalyst by strongly binding to its active sites.[4] Impurities in the substrate or solvent, such as sulfur compounds, can also lead to catalyst poisoning.[4]

• Incomplete Reaction: The aromaticity of the pyridine ring makes it relatively stable and can result in incomplete conversion under insufficiently forcing conditions (e.g., low hydrogen pressure, low temperature, or insufficient reaction time).

• Side Reactions: At high temperatures, side reactions such as the formation of carbonaceous deposits (coking) on the catalyst can occur, leading to fouling.[4]

To address these issues, consider the following:

• Optimize Reaction Conditions: Increase hydrogen pressure and/or temperature. A systematic screening of these parameters is often necessary.

• Catalyst Selection and Loading: The choice of catalyst is critical. For example, iridium-based catalysts have shown high activity and selectivity.[3] Ensure you are using an appropriate catalyst loading, typically ranging from 1-5 mol%.[2]

• Purity of Starting Materials: Ensure your 2-alkylpyridine and solvent are free from impurities that can poison the catalyst.

• Acidic Additives: The use of a Brønsted acid, such as acetic acid or trifluoroacetic acid, can protonate the pyridine nitrogen, increasing its susceptibility to reduction and preventing the lone pair from poisoning the catalyst.[2][3]

Q3: How can I control the diastereoselectivity of my 2-alkylpiperidine synthesis?

A3: Achieving high diastereoselectivity is a common challenge, particularly when additional stereocenters are present or formed during the reaction.

• Directed Hydrogenation: The use of a directing group on the piperidine nitrogen can effectively control the facial selectivity of hydrogenation.

• Catalyst Control: The choice of catalyst and ligand in asymmetric hydrogenation is paramount for controlling the stereochemical outcome. Chiral ligands, such as MeO-BoQPhos with an iridium catalyst, have been shown to provide high enantioselectivity in the hydrogenation of N-benzylpyridinium salts.[1]

• Reaction Sequence: In multi-step syntheses, the order of reactions can dictate the final stereochemistry. For instance, in the synthesis of 2,4-disubstituted piperidines, the relative stereochemistry can be controlled by changing the order of reduction and deprotection steps.

• Substrate Control: The inherent stereochemistry of the starting material can influence the stereochemical outcome of the reaction.

Troubleshooting Guides

Guide 1: Low Yield and Incomplete Conversion in Catalytic Hydrogenation

This guide provides a systematic approach to troubleshooting low yields and incomplete conversions in the catalytic hydrogenation of 2-alkylpyridines.

Problem: The hydrogenation of my 2-alkylpyridine is sluggish, resulting in a low yield of the desired 2-alkylpiperidine.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low yield.

Detailed Steps & Explanations:

• Verify Purity: Impurities, especially sulfur- and nitrogen-containing compounds, are notorious for poisoning hydrogenation catalysts.[4] Analyze your 2-alkylpyridine starting material and solvent for purity using techniques like GC-MS or NMR. If impurities are detected, purify the starting materials before use.

• Optimize Reaction Conditions:

  • Hydrogen Pressure: The reduction of the aromatic pyridine ring often requires elevated hydrogen pressure. Systematically increase the pressure (e.g., from 500 psi to 1000 psi) and monitor the effect on the reaction rate and conversion.

  • Temperature: While higher temperatures can increase the reaction rate, they can also lead to catalyst sintering and side reactions.[4] A temperature screen (e.g., from 30°C to 70°C) is recommended.

  • Reaction Time: Monitor the reaction progress over time using TLC, GC, or LC-MS to determine the optimal reaction time and to ensure the reaction has reached completion.

• Evaluate Catalyst:

  • Activity: Ensure your catalyst is active. If it's old or has been improperly stored, its activity may be compromised.

  • Loading: A typical catalyst loading is between 1-5 mol%.[2] If you suspect catalyst deactivation, increasing the loading might improve the yield, but this is not always a cost-effective solution.

• Screen Catalysts: Different catalysts exhibit varying activities and selectivities for pyridine hydrogenation. If a standard catalyst like PtO₂ or Pd/C is ineffective, consider screening other options such as rhodium or iridium-based catalysts, which have shown promise for this transformation.[3]

• Use of Acidic Additives: Protonation of the pyridine nitrogen by an acid like acetic acid or trifluoroacetic acid enhances the substrate's reactivity towards hydrogenation and prevents the nitrogen's lone pair from deactivating the catalyst.[2][3]

Guide 2: Poor Diastereoselectivity

Problem: My reaction produces a mixture of diastereomers of the 2-alkylpiperidine, and I need to improve the selectivity for the desired isomer.

Decision Tree for Improving Diastereoselectivity:

Caption: Decision tree for improving diastereoselectivity.

Strategies for Controlling Diastereoselectivity:

• Substrate-Controlled Synthesis: If your 2-alkylpyridine already contains stereocenters, their configuration can influence the stereochemical outcome of the hydrogenation. In such cases, optimizing the reaction conditions (solvent, temperature, catalyst) can enhance the inherent diastereoselectivity.

• Directed Synthesis: The introduction of a directing group, often on the piperidine nitrogen, can effectively shield one face of the molecule, leading to highly diastereoselective hydrogenation.

• Catalyst-Controlled Asymmetric Hydrogenation: For the synthesis of enantiomerically enriched 2-alkylpiperidines from achiral precursors, asymmetric hydrogenation is the method of choice. This involves the use of a chiral catalyst, typically a transition metal complex with a chiral ligand. The selection of the metal (e.g., Iridium, Rhodium) and the chiral ligand is critical for achieving high enantioselectivity. For instance, the use of an Iridium catalyst with the MeO-BoQPhos ligand has been reported to give high enantiomeric ratios in the hydrogenation of 2-alkyl-N-benzylpyridinium salts.[1][4]

Table 1: Effect of Catalyst and Ligand on Enantioselectivity in Asymmetric Hydrogenation of a 2-Alkylpyridinium Salt

Entry	Catalyst Precursor	Chiral Ligand	Solvent	Conversion (%)	e.r.
1	[Ir(COD)Cl]₂	Ligand L1	CH₂Cl₂	25	N/A
2	[Ir(COD)Cl]₂	Ligand L2	CH₂Cl₂	40	N/A
3	[Ir(COD)Cl]₂	Ligand L3	THF	97	82:18
4	[Ir(COD)Cl]₂	(S,S)-L4 (MeO-BoQPhos)	THF	>99	86:14

Data adapted from reference[5]. Ligands L1-L4 represent variations in the ligand structure.

Guide 3: Purification of 2-Alkylpiperidines

Problem: I am having difficulty separating my 2-alkylpiperidine product from the unreacted 2-alkylpyridine starting material.

Purification Strategy:

The basicity of the piperidine nitrogen provides a convenient handle for separation from the less basic pyridine starting material.

Experimental Protocol: Purification via Salt Formation

• Reaction Quench and Initial Workup: After the reaction is complete, carefully quench the reaction and perform a standard aqueous workup.

• Salt Formation:

  • Carbonate Salt: Dissolve the crude reaction mixture in a suitable solvent (e.g., xylene or acetone).[6] Bubble carbon dioxide gas through the solution. The more basic piperidine will react to form a solid piperidine carbonate, while the pyridine remains in solution.[6]

  • Hydrochloride Salt: Alternatively, treat the crude mixture with a solution of HCl in a suitable solvent (e.g., diethyl ether or isopropanol). The piperidine will precipitate as its hydrochloride salt.

• Isolation of the Salt: Filter the precipitated salt and wash it with a small amount of cold solvent to remove any residual pyridine.

• Liberation of the Free Base: Suspend the isolated salt in water and add a strong base (e.g., NaOH or K₂CO₃) to neutralize the acid and liberate the free piperidine.

• Extraction and Final Purification: Extract the free piperidine into an organic solvent (e.g., diethyl ether or dichloromethane). Dry the organic layer over a suitable drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure. The resulting 2-alkylpiperidine can be further purified by distillation if necessary.

Workflow for Purification via Salt Formation:

Caption: Purification workflow via salt formation.

References

• BenchChem. (2025). Technical Support Center: Overcoming Challenges in Piperidine Synthesis. BenchChem.
• BenchChem. (2025).
• Wuts, P. G. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.
• Crabtree, R. H. (2014). The Organometallic Chemistry of the Transition Metals. John Wiley & Sons.
• Hartwig, J. F. (2010).
• BenchChem. (2025). A Comparative Analysis of Synthetic Strategies for 2-Acetylpiperidine. BenchChem.
• Ye, Z.-S., Chen, M.-W., Chen, Q.-A., Shi, L., Duan, Y., & Zhou, Y.-G. (2012). Iridium-Catalyzed Asymmetric Hydrogenation of Pyridinium Salts.
• Zhang, Z., Butt, N. A., & Zhang, W. (2016). Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts. Organic Letters, 18(19), 5248–5251.
• Glorius, F. (2019). Iridium-Catalyzed Asymmetric Hydrogenation of N-Protected Indoles.
• CN101602748B. (2011). A kind of purification method of high-purity piperidine.
• US2868793A. (1959). Purification of piperidines.
• BenchChem. (2025). Piperidine Purification and Isolation: A Technical Support Guide. BenchChem.

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Technical Support Center: Navigating Catalyst Poisoning in Pyridine Hydrogenation

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to address the common challenge of catalyst poisoning during the catalytic hydrogenation of pyridine and its derivatives. Our goal is to equip you with the scientific understanding and practical solutions needed to overcome experimental hurdles and achieve successful, reproducible outcomes.

I. Frequently Asked Questions (FAQs): Understanding the Fundamentals

This section addresses the foundational concepts of catalyst deactivation in the context of pyridine hydrogenation.

Q1: What are the primary ways my catalyst can lose activity during pyridine hydrogenation?

A1: Catalyst deactivation in pyridine hydrogenation is multifaceted and can be broadly categorized into four main mechanisms: poisoning, fouling, thermal degradation, and product inhibition.[1]

• Poisoning: This is a chemical deactivation where substances bind strongly to the active sites of the metal catalyst, rendering them inaccessible to the pyridine substrate. The primary culprit is often the nitrogen atom's lone pair of electrons in the pyridine ring itself, which acts as a potent Lewis base.[1] External impurities, particularly sulfur-containing compounds, are also severe poisons.[1]

• Fouling: This is a physical blockage of the catalyst's active sites and pores by deposited materials. In high-temperature reactions, this can manifest as carbonaceous deposits, or "coke."[1]

• Thermal Degradation (Sintering): At elevated temperatures, the fine metal particles of the catalyst can migrate and clump together into larger particles. This process, known as sintering, irreversibly reduces the active surface area of thecatalyst, leading to a drop in activity.[1]

• Product Inhibition: The product of the reaction, piperidine, is also a nitrogen-containing base. As its concentration increases, it can compete with the pyridine starting material for access to the catalyst's active sites, thereby slowing down the reaction rate.[1]

Caption: Core mechanisms of catalyst deactivation.

Q2: How can I differentiate between catalyst poisoning by nitrogen and sulfur compounds?

A2: Distinguishing between nitrogen and sulfur poisoning can be inferred from the reaction's behavior and post-reaction analysis.

• Nitrogen Poisoning (from Pyridine/Piperidine): This is an inherent part of the reaction. The deactivation is often gradual as the product concentration increases (product inhibition). If the reaction starts well but then slows down significantly without coming to a complete stop, product inhibition is a likely contributor.[1] The use of acidic additives, which protonate the nitrogen, will typically alleviate this issue, providing a strong indication that nitrogen poisoning is a key factor.

• Sulfur Poisoning: Sulfur compounds, even at trace levels (ppm or ppb), can cause rapid and severe deactivation.[2] The poisoning is often irreversible under typical reaction conditions.[3] If you observe a sharp drop in activity or a complete cessation of the reaction shortly after it begins, especially with a new batch of substrate or solvent, sulfur contamination should be a primary suspect. Sulfur forms very strong bonds with precious metal catalysts like palladium and platinum, effectively killing the active sites.[4][5]

Q3: Can a deactivated catalyst be regenerated and reused?

A3: Yes, regeneration is possible for certain types of deactivation, but not all.

• Fouling (Coking): Catalysts deactivated by carbon deposits can often be regenerated by a process called calcination. This involves carefully burning off the carbon in a controlled stream of an oxidizing gas at a temperature high enough for combustion but low enough to prevent sintering of the metal particles.[1]

• Certain Types of Poisoning: If the poison is a leachable metal, an acid wash can sometimes restore activity.[1] For sulfur poisoning, regeneration can be more challenging. It may involve treatment under a reducing atmosphere (e.g., hydrogen) at elevated temperatures, though this may not always fully restore the initial activity.[3][6][7]

• Sintering: Deactivation due to thermal degradation (sintering) is generally considered irreversible, as it involves a physical change in the catalyst's structure. In this case, the catalyst must be replaced.[1][8]

II. Troubleshooting Guide: From Diagnosis to Solution

This section provides a structured approach to diagnosing and resolving common issues encountered during pyridine hydrogenation experiments.

Issue 1: The reaction is sluggish from the start or fails to initiate.

Potential Cause	Diagnostic Steps	Recommended Solutions
Severe Catalyst Poisoning	1. Analyze your pyridine, solvent, and any additives for impurities, especially sulfur compounds. Even technical-grade reagents can contain sufficient sulfur to poison a catalyst. 2. Run a control reaction with a known pure substrate (e.g., cyclohexene) and the same batch of catalyst to confirm the catalyst is active.	1. Purify the Pyridine and Solvent: Implement a rigorous purification protocol. An effective method is to convert the pyridine to a water-soluble salt (e.g., pyridinium sulfate), wash with an organic solvent to remove non-basic impurities, and then regenerate the pure pyridine by basification.[9] (See Protocol I). 2. Use a More Robust Catalyst: Rhodium-based catalysts (e.g., Rh/C or Rh₂O₃) often exhibit greater resistance to poisoning than palladium or platinum catalysts.[10]
Insufficient Catalyst Activity	1. Verify the catalyst specifications (metal loading, support type). 2. Ensure the catalyst was handled correctly to prevent deactivation before use (e.g., exposure to air for pyrophoric catalysts).	1. Increase Catalyst Loading: As a straightforward approach, increasing the catalyst-to-substrate ratio can provide more active sites to overcome a certain level of poisoning. 2. Optimize Reaction Conditions: Increase hydrogen pressure and/or temperature. Aromatic ring hydrogenation is often demanding and may require more forcing conditions.[11]

Issue 2: The reaction starts but then slows down or stops completely.

Potential Cause	Diagnostic Steps	Recommended Solutions
Product Inhibition	1. Monitor the reaction progress over time. A gradual decrease in the rate of hydrogen uptake or substrate conversion as product accumulates is a classic sign.[1]	1. Introduce an Acidic Additive: The most common and effective solution is to add an acid (e.g., glacial acetic acid or a stoichiometric amount of HCl) to the reaction mixture.[12][13] The acid protonates the basic nitrogen atoms of both pyridine and piperidine, preventing their lone pairs from binding to and poisoning the catalyst. 2. Consider a Flow Chemistry Setup: In a continuous flow reactor, the product is continuously removed from the catalyst bed, minimizing product inhibition.[11]
Gradual Poisoning from Trace Impurities	1. Review the purity of all reagents. Even if the reaction starts, low levels of poisons can accumulate on the catalyst surface over time, leading to a gradual shutdown.	1. Implement Substrate/Solvent Purification: As with severe poisoning, purifying the starting materials is crucial. (See Protocol I).
Thermal Degradation (Sintering)	1. If operating at high temperatures, consider if the catalyst's thermal stability limit has been exceeded. Post-reaction analysis using techniques like Transmission Electron Microscopy (TEM) can reveal an increase in metal particle size.[8]	1. Lower the Reaction Temperature: If possible, reduce the reaction temperature. This may require a more active catalyst or higher hydrogen pressure to maintain a reasonable reaction rate. Sintering is irreversible, so the catalyst will need to be replaced.[8]

"Start" [shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; "Problem" [label="Reaction Stalls or is Sluggish", shape=diamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; "CheckPurity" [label="Are Substrate & Solvent High Purity?", shape=Mdiamond, fillcolor="#FBBC05"]; "Purify" [label="Purify Reagents (Protocol I)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "CheckConditions" [label="Are Reaction Conditions Forcing Enough?", shape=Mdiamond, fillcolor="#FBBC05"]; "IncreaseConditions" [label="Increase H2 Pressure / Temperature", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "AddAcid" [label="Is an Acidic Additive Present?", shape=Mdiamond, fillcolor="#FBBC05"]; "UseAcid" [label="Add Acetic Acid or HCl (Protocol II)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Success" [label="Successful Hydrogenation", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; "Reassess" [label="Re-evaluate Catalyst Choice/Method", fillcolor="#EA4335", fontcolor="#FFFFFF"];

"Start" -> "Problem"; "Problem" -> "CheckPurity"; "CheckPurity" -> "Purify" [label="No"]; "Purify" -> "CheckPurity"; "CheckPurity" -> "CheckConditions" [label="Yes"]; "CheckConditions" -> "IncreaseConditions" [label="No"]; "IncreaseConditions" -> "CheckConditions"; "CheckConditions" -> "AddAcid" [label="Yes"]; "AddAcid" -> "UseAcid" [label="No"]; "UseAcid" -> "AddAcid"; "AddAcid" -> "Success" [label="Yes"]; "IncreaseConditions" -> "Reassess"; "UseAcid" -> "Reassess";

Caption: Troubleshooting workflow for poor reaction performance.

III. Data-Driven Catalyst Selection

The choice of catalyst is critical for a successful hydrogenation. Below is a comparative summary of commonly used catalysts.

Catalyst	Typical Conditions	Advantages	Disadvantages
Pd/C	Often requires acidic additives (e.g., acetic acid), moderate to high pressure (30-80 bar) and temperature (60-90 °C).[11]	Cost-effective and widely available.	Highly susceptible to poisoning by sulfur and nitrogen compounds. Often requires harsh conditions without acidic additives.[1][14]
PtO₂ (Adams' Catalyst)	Typically used in acidic solvents like glacial acetic acid, at room temperature with high pressure (50-70 bar).[12][15]	Very active, can hydrogenate pyridines under relatively mild temperatures.	More expensive than Pd/C. The need for acidic solvents can complicate workup and may not be suitable for all substrates.
Rh-based (e.g., Rh/C, Rh₂O₃)	Can operate under milder conditions (e.g., 5 bar H₂, 40 °C) and often does not require acidic additives.[10][16]	High activity for aromatic ring hydrogenation, greater resistance to poisoning compared to Pd and Pt.[10][14]	Significantly more expensive than palladium or platinum.
Raney Nickel	Requires high pressure and temperature.	Less expensive than precious metal catalysts.	Highly pyrophoric and very sensitive to sulfur poisoning.[17]

IV. Experimental Protocols

Protocol I: Purification of Pyridine via Acid-Base Extraction

Objective: To remove non-basic and other impurities that can act as catalyst poisons.

• Salt Formation: Dissolve the crude pyridine in a suitable organic solvent like diethyl ether. Transfer the solution to a separatory funnel.

• Acidic Wash: Add a 10% aqueous HCl or H₂SO₄ solution to the separatory funnel. Shake vigorously. The pyridine will react to form the water-soluble pyridinium salt and move into the aqueous layer.

• Separation: Allow the layers to separate and drain the lower aqueous layer into a clean flask. Discard the upper organic layer which contains the impurities.

• Regeneration of Pyridine: Cool the aqueous layer in an ice bath. Slowly and carefully add a concentrated base (e.g., 6M NaOH) with stirring until the solution is strongly basic (pH > 10). The pyridine will separate as an oily layer.

• Extraction: Extract the liberated pyridine with a fresh portion of an organic solvent (e.g., diethyl ether or ethyl acetate) multiple times.

• Drying and Concentration: Combine the organic extracts and dry over an anhydrous drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄). Filter off the drying agent and remove the solvent by rotary evaporation to yield purified pyridine. For ultimate dryness, the pyridine can be distilled from a drying agent like CaH₂.[9][18]

Protocol II: General Procedure for Pyridine Hydrogenation using PtO₂ in Acetic Acid

Safety Note: Hydrogenation reactions under pressure must be conducted in a properly functioning fume hood, using appropriate high-pressure equipment (e.g., a Parr shaker or autoclave) and a blast shield.

• Reactor Setup: To a high-pressure reactor vessel, add the substituted pyridine (1.0 eq) and glacial acetic acid as the solvent.[19]

• Catalyst Addition: Carefully add the PtO₂ catalyst (Adams' catalyst, typically 1-5 mol%).[19]

• Purging: Seal the reactor and connect it to the hydrogenation apparatus. Purge the system several times with an inert gas (e.g., nitrogen) to remove all air, followed by several purges with hydrogen gas.

• Reaction: Pressurize the reactor with hydrogen to the desired pressure (e.g., 50-70 bar).[19] Begin vigorous stirring. The reaction is often run at room temperature.[19]

• Monitoring: Monitor the reaction by observing the pressure drop from the hydrogen cylinder. The reaction is complete when hydrogen uptake ceases.

• Work-up: Carefully vent the excess hydrogen. Purge the reactor with inert gas. Dilute the reaction mixture with a suitable solvent (e.g., ethyl acetate).

• Catalyst Removal: Filter the mixture through a pad of a filtration aid like Celite® to remove the catalyst. CRITICAL SAFETY NOTE: The filtered catalyst can be pyrophoric. Do not allow the filter cake to dry in the air. Immediately quench the filter cake with water or keep it wet with solvent until it can be disposed of properly.[19]

• Isolation: Neutralize the acidic filtrate by carefully adding a saturated solution of sodium bicarbonate or another suitable base. Extract the piperidine product into an organic solvent, dry the organic layer, and concentrate to obtain the crude product, which can be further purified if necessary.[19]

Protocol III: Regeneration of a Coked Catalyst by Calcination

Objective: To remove carbonaceous deposits (coke) from a catalyst surface.

• Loading: Place the deactivated catalyst in a suitable reactor, such as a quartz tube furnace.

• Inert Purge: Heat the catalyst to the desired reaction temperature under a flow of inert gas (e.g., nitrogen or argon) to remove any adsorbed species.

• Oxidation: Gradually introduce a controlled flow of an oxidizing gas (e.g., a dilute stream of air or oxygen in nitrogen) into the reactor. The temperature should be carefully controlled to be high enough for carbon combustion but low enough to prevent thermal damage (sintering) to the catalyst.

• Monitoring: Monitor the off-gas for the evolution of CO₂ using an appropriate analyzer. The regeneration is complete when the CO₂ concentration returns to baseline.[1]

• Final Purge and Reduction: Once coke removal is complete, switch back to an inert gas flow to purge the system of any residual oxygen. If the active metal was oxidized during calcination (e.g., Pd to PdO), a subsequent reduction step under a hydrogen flow at an appropriate temperature is necessary to restore the active metallic state.[1]

V. References

• Sulfur Poisoning and Regeneration of Pd Catalyst under Simulated Emission Conditions of Natural Gas Engine. DCL Inc. Available from: [Link]

• Sulfur Poisoning and Regeneration of Palladium-based Catalysts. RSC Publishing. Available from: [Link]

• Regeneration of sulfur-poisoned Pd-based catalyst for natural gas oxidation. ResearchGate. Available from: [Link]

• Sulfur Poisoning and Regeneration of Pd Catalyst under Simulated Emission Conditions of Natural Gas Engine 2007-01-4037. SAE International. Available from: [Link]

• Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3and Pd/SiO2–Al2O3catalysts. Scilit. Available from: [Link]

• Process for regeneration of rhodium hydroformylation catalysts. Google Patents. Available from:

• Quantitative Differences in Sulfur Poisoning Phenomena over Ruthenium and Palladium: An Attempt To Deconvolute Geometric and Electronic Poisoning Effects Using Model Catalysts. ACS Catalysis. Available from: [Link]

• Recycling Sulfur-Poisoned Pd Catalysts via Thermal Atomization for Semi-Hydrogenation of Acetylene. Journal of the American Chemical Society. Available from: [Link]

• Purification and hydrogenation of pyridines. Google Patents. Available from:

• Solving Issues with Heterogeneous Catalytic Hydrogenation. Wordpress. Available from: [Link]

• Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. ResearchGate. Available from: [Link]

• Hydrogenation of N-Heteroarenes Using Rhodium Precatalysts: Reductive Elimination Leads to Formation of Multimetallic Clusters. Journal of the American Chemical Society. Available from: [Link]

• Poisoning and deactivation of palladium catalysts. SciSpace. Available from: [Link]

• Continuous Flow Hydrogenation of Functionalized Pyridines. ResearchGate. Available from: [Link]

• Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. University of Liverpool Repository. Available from: [Link]

• Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation. PMC. Available from: [Link]

• MODELING SULFUR POISONING OF PALLADIUM MEMBRANES USED FOR HYDROGEN SEPARATION. OSTI.gov. Available from: [Link]

• Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. ResearchGate. Available from: [Link]

• Selective ensembles in supported palladium sulfide nanoparticles for alkyne semi-hydrogenation. PMC. Available from: [Link]

• The Art of Heterogeneous Catalytic Hydrogenation - Part 1. University of Illinois. Available from: [Link]

• (PDF) Catalytic hydrogenation of substituted pyridines with PtO2 catalyst. ResearchGate. Available from: [Link]

• Highly Selective Carbonylation of CH3Cl to Acetic Acid Catalyzed by Pyridine‐Treated MOR Zeolite. Wiley Online Library. Available from: [Link]

• Water Determination (Karl Fischer Method). Available from: [Link]

• Chemoselective Heterogeneous Hydrogenation of Sulfur Containing Quinolines under Mild Conditions. PMC. Available from: [Link]

• Deactivation of fixed bed nickel hydrogenation catalysts by sulfur. UvA-DARE. Available from: [Link]

• Limits in the use of pyridine adsorption, as an analytical tool to test the surface acidity of oxidic systems. The case of sulfated zirconia catalysts. ResearchGate. Available from: [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Synthesis of 2-Substituted Piperidines: A Comparative Analysis

Introduction

The 2-substituted piperidine motif is a cornerstone of modern medicinal chemistry and natural product synthesis. Its prevalence in a vast number of FDA-approved drugs and biologically active alkaloids underscores the critical importance of efficient and stereoselective synthetic methods for its construction. The precise orientation of the substituent at the C2 position is often paramount to biological activity, making the development of robust and predictable synthetic strategies an area of intense research.

This guide provides a comparative overview of the principal methodologies for synthesizing 2-substituted piperidines, aimed at researchers, scientists, and drug development professionals. We will delve into the mechanistic underpinnings of each approach, present comparative experimental data, and provide detailed protocols for key transformations. Our focus is not merely on the "how," but more importantly, the "why" behind the choice of a particular synthetic route, empowering you to make informed decisions in your own research endeavors.

Core Synthetic Strategies: A Comparative Overview

The synthesis of 2-substituted piperidines can be broadly categorized into several key strategies, each with its own set of advantages and limitations. The choice of method is often dictated by factors such as the desired stereochemical outcome, the availability of starting materials, functional group tolerance, and scalability.

Catalytic Asymmetric Hydrogenation of Pyridine Derivatives

The asymmetric hydrogenation of substituted pyridines represents one of the most direct and atom-economical routes to enantioenriched piperidines.[1][2] This method typically involves the activation of the pyridine ring, often by N-alkylation to form a pyridinium salt, followed by hydrogenation using a chiral transition metal catalyst, most commonly based on iridium or rhodium.[3][4][5]

Mechanistic Rationale:

The activation of the pyridine to a pyridinium salt enhances its susceptibility to reduction by lowering the energy of the LUMO. The chiral ligand coordinated to the metal center creates a chiral environment, directing the hydride transfer to one face of the substrate, thereby establishing the stereocenter at the C2 position.

Experimental Workflow: Asymmetric Hydrogenation of a Pyridinium Salt

Caption: Workflow for Asymmetric Hydrogenation of Pyridinium Salts.

Performance Comparison: Asymmetric Hydrogenation

Catalyst System	Substrate	Yield (%)	ee (%)	Conditions	Reference
[Ir(cod)Cl]₂ / (R)-SegPhos	N-Benzyl-2-phenyl-3-phthalimidopyridinium bromide	93	92 (>99 after cryst.)	55 bar H₂, DCE, 60 °C, 24 h	[3]
[Ir(cod)Cl]₂ / (R)-SynPhos	N-Benzyl-2-phenylpyridinium bromide	99	90	600 psi H₂, PhMe/CH₂Cl₂, 24 h, 28 °C	[5]
PtO₂ (with chiral auxiliary)	N-((S)-4-isopropyloxazolidin-2-one)-2-(3-methyl)pyridine	90	98	100 bar H₂, AcOH, 40 °C, 22 h	[6]

Advantages:

• High atom economy.

• Direct access to chiral piperidines from readily available pyridines.

• Excellent enantioselectivities can be achieved.

Limitations:

• Requires high-pressure hydrogenation equipment.

• The need for N-activation and subsequent deprotection adds steps to the overall sequence.

• Catalyst costs can be high.

Biocatalytic Approaches: The Green Chemistry Frontier

The use of enzymes in organic synthesis has gained significant traction due to their exquisite selectivity, mild reaction conditions, and environmentally benign nature. For the synthesis of 2-substituted piperidines, transaminases (TAs) and imine reductases (IREDs) have emerged as powerful tools.[7]

2.1. Transaminase-Triggered Aza-Michael Cyclization

This elegant strategy utilizes a transaminase to introduce a chiral amine into an acyclic precursor containing a Michael acceptor. The resulting intermediate then undergoes a spontaneous intramolecular aza-Michael reaction to form the piperidine ring.[8][9]

Mechanistic Rationale:

The transaminase, with its pyridoxal-5'-phosphate (PLP) cofactor, stereoselectively converts a ketone functionality on the substrate to a chiral amine. This newly formed amine then acts as a nucleophile, attacking the tethered α,β-unsaturated system in an intramolecular fashion to forge the piperidine ring.

Mechanism: Transaminase-Triggered Aza-Michael Reaction

Caption: Mechanism of Transaminase-Triggered Aza-Michael Reaction.

2.2. Imine Reductase (IRED) Catalyzed Asymmetric Reduction

IREDs catalyze the asymmetric reduction of prochiral cyclic imines (or iminium ions) to the corresponding chiral amines. This method is highly effective for the synthesis of 2-substituted piperidines from their corresponding tetrahydropyridine precursors.

Performance Comparison: Biocatalytic Methods

Enzyme Type	Substrate	Product	Yield (%)	ee (%)	Reference
Transaminase	Prochiral ketoenone	2,6-disubstituted piperidine	>99	>99	[9]
Transaminase	6-chloro-1-phenylhexan-2-one	(R)-2-methyl-6-phenylpiperidine	90 (analytical)	>99.5	[7][10]

Advantages:

• Exceptional stereoselectivity.

• Mild, aqueous reaction conditions.

• Environmentally friendly ("green") approach.

• Can often be performed in whole-cell systems, avoiding the need for purified enzymes.

Limitations:

• Substrate scope can be limited by the specific enzyme used.

• Enzyme availability and cost can be a factor.

• Reaction optimization may require screening of enzyme libraries.

Organocatalytic Aza-Michael Addition

Organocatalysis offers a metal-free alternative for the asymmetric synthesis of 2-substituted piperidines. A common strategy involves the intramolecular aza-Michael addition of a tethered amine or amide to an α,β-unsaturated system, catalyzed by a chiral small molecule.[11]

Mechanistic Rationale:

Chiral primary or secondary amines are often used as catalysts. They react with the α,β-unsaturated carbonyl compound to form a chiral iminium ion intermediate. This activation lowers the LUMO of the Michael acceptor and provides a stereocontrolled environment for the intramolecular attack of the nucleophilic nitrogen, leading to the formation of the enantioenriched piperidine ring.[11]

Experimental Protocol: Organocatalytic Intramolecular Aza-Michael Addition

• Reaction Setup: To a solution of the enone carbamate substrate (1.0 equiv) in a suitable solvent (e.g., CH₂Cl₂), add the chiral primary-tertiary diamine catalyst (e.g., 0.1 equiv) and a co-catalyst such as trifluoroacetic acid (TFA) (e.g., 0.1 equiv).

• Reaction Execution: Stir the reaction mixture at room temperature until the starting material is consumed (monitor by TLC or LC-MS).

• Work-up and Purification: Quench the reaction with a saturated aqueous solution of NaHCO₃ and extract the product with an organic solvent. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Performance Comparison: Organocatalytic Aza-Michael Addition

Catalyst	Substrate	Yield (%)	ee (%)	Reference
Chiral Cinchona-based diamine	Enone carbamates	75-95	up to 99	[11]
Quinine squaramide	Enone-tethered cyclohexadienone	up to 99	99	[12]

Advantages:

• Metal-free reaction conditions.

• Mild reaction conditions and operational simplicity.

• Readily available and often inexpensive catalysts.

Limitations:

• Catalyst loading can sometimes be high.

• Substrate scope may be limited.

Electrochemical Synthesis

Electrochemical methods offer a sustainable and powerful approach to organic synthesis, replacing chemical oxidants and reductants with electricity. For 2-substituted piperidines, electroreductive cyclization of imines with dihaloalkanes has been demonstrated as an effective strategy.

Mechanistic Rationale:

The imine substrate undergoes a one-electron reduction at the cathode to form a radical anion. This radical anion then acts as a nucleophile, attacking the terminal dihaloalkane in an intermolecular fashion. A second intramolecular nucleophilic substitution then leads to the formation of the piperidine ring.

Mechanism: Electroreductive Cyclization of an Imine

Caption: Mechanism of Electroreductive Cyclization of an Imine.

Performance Comparison: Electroreductive Cyclization

Substrate (Imine)	Substrate (Dihaloalkane)	Yield (%) (Flow vs. Batch)	Conditions	Reference
Benzylideneaniline	1,4-dibromobutane	77 (Flow) vs. 45 (Batch)	THF, n-Bu₄NClO₄, DBU, Pt anode, GC cathode	[1]

Advantages:

• Avoids the use of stoichiometric chemical reagents.

• Can be performed in flow reactors for improved efficiency and scalability.

• "Green" and sustainable methodology.

Limitations:

• Requires specialized electrochemical equipment.

• The reaction can be sensitive to the choice of electrolyte and solvent.

• Asymmetric variants are less common.

Rhodium-Catalyzed [2+2+2] Cycloaddition

The [2+2+2] cycloaddition is a powerful reaction for the construction of six-membered rings in a single step. Rhodium-catalyzed variants have been developed for the asymmetric synthesis of polysubstituted piperidines from an alkyne, an alkene, and an isocyanate.[13][14]

Mechanistic Rationale:

The reaction is believed to proceed through the formation of a rhodacyclopentadiene intermediate from two alkyne units. This intermediate then undergoes insertion of the alkene and isocyanate components, followed by reductive elimination to afford the piperidine product and regenerate the rhodium catalyst. The use of a chiral ligand on the rhodium center allows for enantiocontrol.[15]

Performance Comparison: Rhodium-Catalyzed [2+2+2] Cycloaddition

Alkyne Substrate	Yield (%)	ee (%)	Reference
Various terminal and internal alkynes	Good	High	[13][14]

Advantages:

• Rapid construction of complex, polysubstituted piperidines.

• High atom economy.

• Can achieve high enantioselectivity.

Limitations:

• The intermolecular version of the reaction can be challenging in terms of regioselectivity.

• The use of a cleavable tether is often required to achieve good results for monocyclic piperidines.

• Rhodium catalysts can be expensive.

Conclusion: Selecting the Optimal Synthetic Route

The synthesis of 2-substituted piperidines is a mature field with a diverse array of powerful methodologies at the disposal of the synthetic chemist. This guide has provided a comparative overview of some of the most prominent strategies, highlighting their underlying principles, performance, and practical considerations.

• For directness and atom economy , catalytic asymmetric hydrogenation of pyridines is a strong contender, particularly for large-scale synthesis.

• For unparalleled stereoselectivity and mild, environmentally friendly conditions , biocatalytic methods using transaminases or imine reductases are increasingly the methods of choice.

• For metal-free and operationally simple asymmetric synthesis , organocatalytic aza-Michael additions offer an excellent alternative.

• For a sustainable and modern approach , electrochemical synthesis provides a compelling "green" option.

• For the rapid construction of complex, polysubstituted piperidines , rhodium-catalyzed [2+2+2] cycloadditions are a powerful tool.

Ultimately, the optimal choice of synthetic strategy will depend on a careful consideration of the specific target molecule, the desired level of stereocontrol, and the practical constraints of the project. By understanding the strengths and weaknesses of each approach, researchers can navigate the synthetic landscape with confidence and efficiently access the valuable 2-substituted piperidine building blocks that are so crucial to the advancement of chemical and pharmaceutical sciences.

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A Comparative Guide to the Biological Activity of 2-(Cyclopentylmethyl)piperidine and 2-(Cyclohexylmethyl)piperidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential biological activities of two closely related piperidine derivatives: 2-(Cyclopentylmethyl)piperidine and 2-(Cyclohexylmethyl)piperidine. While direct comparative studies on these specific molecules are not extensively available in current literature, this document will synthesize information on the broader class of piperidine-containing compounds and the principles of structure-activity relationships (SAR) to infer potential differences in their pharmacological profiles. Furthermore, it will provide detailed experimental protocols for assays that would be essential for a head-to-head comparison of their biological activities.

The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates targeting a wide range of biological entities, including receptors in the central nervous system (CNS) and enzymes.[1][2] The nature of the substituent at the 2-position of the piperidine ring can significantly influence the compound's affinity, selectivity, and functional activity at its molecular target.[3][4]

Structural Considerations: Cyclopentyl vs. Cyclohexyl

The primary structural difference between the two molecules of interest is the nature of the cycloalkyl group attached to the methyl substituent at the 2-position of the piperidine ring. This seemingly minor variation can have significant implications for the molecule's interaction with a biological target.

• Conformational Flexibility: Cyclohexane has a more defined and rigid chair conformation compared to the more flexible envelope and twist conformations of cyclopentane. This difference in conformational freedom can affect how the molecule fits into a receptor's binding pocket. A more rigid cyclohexyl group might provide a more optimal and lower-energy binding conformation, potentially leading to higher affinity. Conversely, the flexibility of the cyclopentyl group might allow for an induced-fit binding to a wider range of targets.

• Lipophilicity: The addition of a methylene group in the cyclohexyl ring compared to the cyclopentyl ring slightly increases the lipophilicity of the molecule. This can influence pharmacokinetic properties such as membrane permeability, distribution, and metabolism.[5]

Potential Biological Targets and Inferred Activity

Piperidine derivatives are known to interact with a variety of receptors, particularly within the CNS. Based on the activities of structurally related compounds, we can hypothesize potential targets for 2-(Cyclopentylmethyl)piperidine and 2-(Cyclohexylmethyl)piperidine.

Sigma Receptors

The sigma-1 (σ1) and sigma-2 (σ2) receptors are implicated in a range of neurological disorders and are common targets for piperidine-containing ligands.[6] The affinity for sigma receptors can be sensitive to the nature of the substituents on the piperidine ring. For example, some studies have shown that increasing the bulk of a cycloalkyl group can impact binding affinity. One study on piperazine derivatives noted that a cyclohexyl substituent resulted in low σ1R affinity, and the addition of a methyl group to the cyclohexyl ring led to a complete loss of binding.[7] This suggests that the size and shape of the cycloalkyl group are critical for optimal interaction with the sigma receptor binding site.

Dopamine and Serotonin Receptors

Piperidine moieties are present in numerous antipsychotic and antidepressant medications that target dopaminergic and serotonergic pathways.[8][9] The affinity and selectivity for different receptor subtypes (e.g., D2 vs. D3 or various 5-HT receptors) are highly dependent on the overall structure of the ligand.[10][11] The conformational constraints imposed by the cyclopentyl versus cyclohexyl ring could lead to differences in subtype selectivity.

NMDA Receptors

Certain 2-substituted piperidines act as antagonists at the N-methyl-D-aspartate (NMDA) receptor, a target for treating neurodegenerative diseases.[6][12][13][14][15] The potency and subtype selectivity of these antagonists are influenced by the substituents on the piperidine ring.

Comparative Biological Activity Data (Hypothetical)

The following table summarizes the type of quantitative data that would be generated from the experimental protocols detailed in this guide to facilitate a direct comparison between the two compounds.

Biological Target	Assay Type	Parameter	2-(Cyclopentylmethyl)piperidine	2-(Cyclohexylmethyl)piperidine
Sigma-1 Receptor	Radioligand Binding	Kᵢ (nM)	To be determined	To be determined
Sigma-2 Receptor	Radioligand Binding	Kᵢ (nM)	To be determined	To be determined
Dopamine D2 Receptor	Radioligand Binding	Kᵢ (nM)	To be determined	To be determined
Serotonin 5-HT2A Receptor	Radioligand Binding	Kᵢ (nM)	To be determined	To be determined
NMDA Receptor (NR2B)	Radioligand Binding	IC₅₀ (nM)	To be determined	To be determined
Human Lung Carcinoma (A549)	Cytotoxicity	IC₅₀ (µM)	To be determined	To be determined

Experimental Protocols

To empirically determine and compare the biological activities of 2-(Cyclopentylmethyl)piperidine and 2-(Cyclohexylmethyl)piperidine, a series of in vitro assays are required. The following are detailed, step-by-step methodologies for key experiments.

Protocol 1: Sigma-1 (σ1) Receptor Radioligand Binding Assay

This protocol is for a competitive inhibition assay to determine the binding affinity (Kᵢ) of the test compounds for the σ1 receptor.[16][17][18][19][20]

Materials:

• Membrane preparation from guinea pig brain or cells expressing human σ1 receptors.

• [³H]-(+)-Pentazocine (radioligand).

• Unlabeled (+)-Pentazocine (for non-specific binding).

• Assay Buffer: 50 mM Tris-HCl, pH 8.0.

• Test compounds: 2-(Cyclopentylmethyl)piperidine and 2-(Cyclohexylmethyl)piperidine dissolved in a suitable solvent (e.g., DMSO).

• 96-well microplates.

• Glass fiber filters (pre-soaked in 0.5% polyethyleneimine).

• Filtration apparatus (cell harvester).

• Liquid scintillation counter and scintillation cocktail.

Procedure:

• Membrane Preparation: Thaw the membrane preparation on ice. Homogenize in ice-cold assay buffer and centrifuge. Resuspend the pellet in fresh assay buffer to a final protein concentration of approximately 0.4 mg/mL.

• Assay Setup: In a 96-well plate, add the following in a final volume of 200 µL:

  • Total Binding: 50 µL assay buffer, 50 µL [³H]-(+)-Pentazocine (final concentration ~2-5 nM), 100 µL membrane preparation.

  • Non-specific Binding (NSB): 50 µL unlabeled (+)-Pentazocine (final concentration 10 µM), 50 µL [³H]-(+)-Pentazocine, 100 µL membrane preparation.

  • Competitive Binding: 50 µL of varying concentrations of the test compound, 50 µL [³H]-(+)-Pentazocine, 100 µL membrane preparation.

• Incubation: Incubate the plate at 37°C for 150 minutes to allow the binding to reach equilibrium.

• Filtration: Rapidly terminate the reaction by vacuum filtration through the pre-soaked glass fiber filters using a cell harvester.

• Washing: Wash the filters three times with 5 mL of ice-cold assay buffer.

• Radioactivity Measurement: Place the filters in scintillation vials, add 4-5 mL of scintillation cocktail, and measure the radioactivity in a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding: Total Binding - NSB.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Determine the IC₅₀ value using non-linear regression.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

Caption: Workflow for the Sigma-1 Receptor Radioligand Binding Assay.

Protocol 2: Dopamine D2 Receptor Radioligand Binding Assay

This protocol determines the binding affinity of the test compounds for the dopamine D2 receptor.[10][21][22][23]

Materials:

• Membrane preparation from rat striatum or cells expressing human D2 receptors.

• [³H]-Spiperone or [³H]-Methylspiperone (radioligand).

• Haloperidol or unlabeled Spiperone (for non-specific binding).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• Other materials as in Protocol 1.

Procedure:

• Membrane Preparation: As described in Protocol 1, using the appropriate tissue or cell source.

• Assay Setup: In a 96-well plate, add the following in a final volume of 250 µL:

  • Total Binding: 50 µL assay buffer, 50 µL [³H]-Spiperone (final concentration ~0.2-0.5 nM), 150 µL membrane preparation.

  • Non-specific Binding (NSB): 50 µL Haloperidol (final concentration 10 µM), 50 µL [³H]-Spiperone, 150 µL membrane preparation.

  • Competitive Binding: 50 µL of varying concentrations of the test compound, 50 µL [³H]-Spiperone, 150 µL membrane preparation.

• Incubation: Incubate the plate at room temperature for 60-90 minutes.

• Filtration, Washing, and Radioactivity Measurement: As described in Protocol 1.

• Data Analysis: As described in Protocol 1.

Protocol 3: MTT Assay for Cytotoxicity

This colorimetric assay assesses the effect of the compounds on cell viability and proliferation.[24][25][26][27][28]

Materials:

• Human cancer cell line (e.g., A549 lung carcinoma).

• Cell culture medium (e.g., DMEM with 10% FBS).

• 96-well flat-bottom plates.

• Test compounds dissolved in DMSO.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or 0.1 N HCl in isopropanol).

• Microplate reader.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Replace the medium with fresh medium containing serial dilutions of the test compounds. Include a vehicle control (DMSO).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value from the dose-response curve.

Caption: Workflow for the MTT Cytotoxicity Assay.

Potential Signaling Pathways

Should these compounds show activity at G protein-coupled receptors (GPCRs) such as dopamine or serotonin receptors, they would likely modulate downstream signaling cascades. For instance, D2 receptor antagonists would block the inhibition of adenylyl cyclase, leading to an increase in intracellular cAMP levels.

Caption: Hypothetical Signaling Pathway for a D2 Receptor Antagonist.

Conclusion

While a definitive comparison of the biological activity of 2-(Cyclopentylmethyl)piperidine and 2-(Cyclohexylmethyl)piperidine awaits direct experimental evaluation, this guide provides a framework for such an investigation. Based on the principles of medicinal chemistry and the known pharmacology of piperidine derivatives, it is reasonable to expect that the structural differences between the cyclopentyl and cyclohexyl moieties will result in distinct pharmacological profiles. The provided experimental protocols offer a clear path for researchers to elucidate these differences, contributing to a deeper understanding of the structure-activity relationships within this important class of compounds.

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Comparative Guide: Enantioselective Synthesis of (R)- and (S)-2-(Cyclopentylmethyl)piperidine

Executive Summary

The 2-alkylpiperidine framework is a privileged pharmacophore prevalent in numerous neuroactive and metabolic drug candidates. Specifically, 2-(cyclopentylmethyl)piperidine presents a unique synthetic challenge due to the steric bulk of the cyclopentyl moiety adjacent to the stereocenter. Achieving high enantiomeric excess (ee) at the C2 position is critical to prevent off-target toxicity in drug development.

As a Senior Application Scientist, I have evaluated the three most robust methodologies for accessing the (R)- and (S)-enantiomers of this target: Transition-Metal Asymmetric Hydrogenation, Catalytic Dynamic Resolution (CDR), and Biocatalytic Transamination. This guide objectively compares these pathways, detailing their mechanistic causality, step-by-step self-validating protocols, and scalability.

Mechanistic Pathway Visualization

Divergent synthetic strategies for enantioselective 2-(cyclopentylmethyl)piperidine production.

Methodological Comparison & Protocols

Iridium-Catalyzed Asymmetric Hydrogenation

Mechanistic Rationale: Direct asymmetric hydrogenation of pyridines is notoriously difficult due to their high aromatic stabilization energy. To overcome this, the 2-(cyclopentylmethyl)pyridine precursor is first activated via N-benzylation. The resulting pyridinium salt has a significantly lowered LUMO, facilitating hydride transfer. The reaction utilizes an Iridium catalyst paired with a chiral phosphine-oxazoline or SPINOL-derived ligand. Density Functional Theory (DFT) calculations support an1[1], where the initial protonation of the enamine intermediate—rather than the hydride reduction—dictates the strict facial selectivity and ultimate stereochemical outcome.

Self-Validating Protocol:

• Activation: React 2-(cyclopentylmethyl)pyridine with benzyl bromide (1.1 equiv) in toluene at 80 °C for 12 hours to afford the N-benzylpyridinium bromide salt.

• Hydrogenation: In a high-pressure autoclave, dissolve the salt in CH₂Cl₂. Add 1 mol% [Ir(COD)Cl]₂ and 2.2 mol% chiral ligand (e.g., (R)- or (S)-Segphos).

• Pressurization: Purge the vessel with H₂ gas three times, then pressurize to 50 atm. Stir at 60 °C for 24 hours.

• Validation Checkpoint: Vent the reactor and analyze an aliquot via chiral HPLC. The intermediate should exhibit >95% ee. If unreacted starting material remains, verify catalyst integrity and H₂ pressure before proceeding.

• Deprotection: Transfer the crude enantioenriched N-benzylpiperidine to a flask with Pd/C (10 wt%) in methanol. Stir under 1 atm H₂ at room temperature for 12 hours to cleave the benzyl group, yielding the free piperidine.

Catalytic Dynamic Resolution (CDR) of Organolithiums

Mechanistic Rationale: This approach builds the stereocenter through the asymmetric alkylation of a pre-formed piperidine ring. Deprotonation of N-Boc-piperidine with s-BuLi generates a racemic mixture of 2-lithiopiperidine. The introduction of a sub-stoichiometric chiral diamine ligand (such as a (+)- or (-)-sparteine surrogate) establishes a 2[2]. The diastereomeric organolithium-ligand complexes exist in rapid thermodynamic equilibrium. Following the Curtin-Hammett principle, the addition of cyclopentylmethyl bromide leads to a rapid, stereocontrolled electrophilic trap of the more reactive diastereomer, driving the equilibrium toward the desired enantiomer.

Self-Validating Protocol:

• Lithiation: Dissolve N-Boc-piperidine in anhydrous Et₂O and cool to -80 °C under an argon atmosphere.

• Equilibration: Add s-BuLi (1.2 equiv) dropwise, followed by 10 mol% of the chiral diamine ligand. Stir for 1 hour at -80 °C to establish the dynamic thermodynamic equilibrium.

• Alkylation: Slowly add cyclopentylmethyl bromide (1.5 equiv). Maintain the temperature at -80 °C for 2 hours, then allow the reaction to gradually warm to room temperature overnight.

• Validation Checkpoint: Quench with saturated NH₄Cl. Extract and analyze the crude N-Boc-2-(cyclopentylmethyl)piperidine via NMR to confirm regioselectivity and chiral SFC (Supercritical Fluid Chromatography) to validate the enantiomeric ratio (er).

• Deprotection: Treat the purified intermediate with Trifluoroacetic Acid (TFA) in CH₂Cl₂ at 0 °C for 2 hours to remove the Boc protecting group.

Biocatalytic Transaminase-Triggered Cyclization

Mechanistic Rationale: Enzymatic synthesis provides an unparalleled green-chemistry alternative. This cascade utilizes a transaminase (TA) enzyme dependent on a pyridoxal-5′-phosphate (PLP) cofactor. The enzyme catalyzes the transfer of an amino group from a sacrificial donor (isopropylamine) to the ketone moiety of 1-cyclopentyl-6-chlorohexan-2-one. The chiral active site of the TA strictly controls the stereochemistry of the newly formed amine. Once the amine is generated, an3[3] occurs, displacing the terminal chloride to form the piperidine ring in a single, highly enantio-complementary step.

Self-Validating Protocol:

• Buffer Preparation: Prepare a 100 mM HEPES buffer (pH 7.5) containing 1 mM PLP and 1 M isopropylamine (amine donor).

• Enzyme Addition: Add the specific transaminase variant (e.g., engineered ATA-117 for the (R)-enantiomer or a wild-type Chromobacterium violaceum TA for the (S)-enantiomer) at 5 mg/mL.

• Reaction Initiation: Introduce the substrate, 1-cyclopentyl-6-chlorohexan-2-one (50 mM), dissolved in a minimal volume of DMSO (final concentration <5% v/v to maintain enzyme stability).

• Incubation: Shake the reaction mixture at 30 °C for 24-48 hours.

• Validation Checkpoint: Monitor the depletion of the ketone substrate via GC-MS. The reaction is complete when the ketone peak disappears entirely, indicating successful amination and subsequent cyclization.

• Isolation: Adjust the pH to 11 using 1 M NaOH, extract the free piperidine with Methyl tert-butyl ether (MTBE), and precipitate as the hydrochloride salt using ethereal HCl to achieve >99.5% ee.

Quantitative Data Presentation

Parameter	Ir-Catalyzed Hydrogenation	Catalytic Dynamic Resolution	Biocatalytic Transamination
Typical Yield (Isolated)	85 - 92%	65 - 75%	80 - 90%
Enantiomeric Excess (ee)	95 - 99%	90 - 96%	>99.5%
Reaction Temperature	60 °C	-80 °C to RT	30 °C
Key Reagents	[Ir(COD)Cl]₂, Chiral Ligand, H₂	s-BuLi, Chiral Diamine	Transaminase, PLP, iPrNH₂
Scalability	High (Requires Autoclave)	Moderate (Cryogenic limits)	High (Requires Bioreactor)

Conclusion & Selection Matrix

• Choose Ir-Catalyzed Hydrogenation for large-scale industrial manufacturing where high-pressure infrastructure is available and atom economy is paramount.

• Choose Catalytic Dynamic Resolution (CDR) for rapid, modular library synthesis during early-stage drug discovery, as it allows for the late-stage introduction of various alkyl groups using the exact same commercially available N-Boc-piperidine precursor.

• Choose Biocatalytic Transamination when absolute enantiopurity (>99.5% ee) is required and ambient, environmentally benign conditions are prioritized.

References

• Title: Recent Advances in Synthesis of Enantioenriched 2‐Substituted Piperidine Derivatives Source: ResearchGate URL
• Title: CATALYTIC DYNAMIC RESOLUTION APPLIED TO THE SYNTHESIS OF 2,6-DISUBSTITUTED PIPERIDINES: PREPARATION OF (+)-LUPETIDINE AND (−)
• Title: Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations Source: JACS Au - ACS Publications URL

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A Comparative Analysis of Catalysts for Pyyridine Reduction: A Guide for Researchers

The reduction of pyridine to piperidine is a cornerstone transformation in organic synthesis, with the resulting saturated heterocycle being a prevalent scaffold in a multitude of pharmaceuticals, agrochemicals, and natural products.[1][2] The inherent aromatic stability of the pyridine ring, however, necessitates the use of effective catalytic systems to achieve this transformation efficiently.[1][3] This guide provides a comparative analysis of various catalytic methodologies for pyridine reduction, offering insights into their performance, mechanistic underpinnings, and practical applications for researchers, scientists, and drug development professionals.

The Landscape of Pyridine Reduction Catalysis

The hydrogenation of pyridine can be broadly categorized into four main approaches: heterogeneous catalysis, homogeneous catalysis, electrocatalytic hydrogenation, and photocatalytic reduction. Each of these methodologies presents a unique set of advantages and challenges in terms of activity, selectivity, cost, and operational complexity.

Heterogeneous Catalysis: The Workhorses of Industry

Heterogeneous catalysts are the most commonly employed systems for pyridine hydrogenation, particularly in industrial settings, owing to their ease of separation from the reaction mixture and potential for recyclability.[1][4] These catalysts typically consist of metal nanoparticles dispersed on a solid support.

Noble Metal Catalysts: High Activity at a Cost

Catalysts based on platinum group metals (PGM) such as rhodium (Rh), palladium (Pd), and platinum (Pt) are highly effective for pyridine reduction, often exhibiting high conversion rates under relatively mild conditions.[1][3]

• Rhodium (Rh): Rhodium-based catalysts, including rhodium on carbon (Rh/C) and rhodium(III) oxide (Rh₂O₃), are renowned for their high activity in hydrogenating N-heterocycles.[5] Recent studies have highlighted the exceptional performance of Rh₂O₃ for the hydrogenation of a wide array of functionalized pyridines under mild conditions (e.g., 5 bar H₂, 40 °C), tolerating various functional groups like alcohols, amines, and carbonyls.[6]

• Palladium (Pd): Palladium on carbon (Pd/C) is a widely utilized catalyst for pyridine hydrogenation.[1] Its efficiency can often be enhanced by the presence of an acidic additive, which protonates the pyridine ring and facilitates reduction.[1] Bimetallic palladium catalysts, such as Pd-Ag/Al₂O₃ and Pd-Cu/Al₂O₃, have demonstrated high conversion (99%) and selectivity (99%) for pyridine hydrogenation at 60°C and 70 atm H₂.

• Platinum (Pt): Platinum(IV) oxide (PtO₂), also known as Adams' catalyst, is a powerful and versatile catalyst for the hydrogenation of substituted pyridines.[4][5] It often requires acidic conditions, such as glacial acetic acid, to achieve optimal activity.[5]

Earth-Abundant Metal Catalysts: Cost-Effective Alternatives

While noble metal catalysts offer excellent performance, their high cost and limited availability are significant drawbacks. Consequently, there is growing interest in developing catalysts based on more earth-abundant metals like nickel (Ni) and cobalt (Co).

• Raney Nickel (Ni): Raney nickel is a well-established and cost-effective catalyst for pyridine hydrogenation, particularly in industrial-scale production.[3][7] It typically requires higher temperatures (100-110 °C) and pressures (7 bar H₂) to achieve high conversion.[5]

• Cobalt (Co): Heterogeneous N-modified cobalt nanoparticles have emerged as a promising catalyst system for pyridine reduction under neutral conditions. However, they often necessitate harsh reaction conditions, including high temperatures (over 140 °C) and pressures (60 bar H₂).[8]

Performance Comparison of Heterogeneous Catalysts

Catalyst	Support/Form	Temperature (°C)	Pressure (bar)	Time (h)	Conversion (%)	Selectivity to Piperidine (%)	Reference
Rh/C	Carbon	80	50	1.5	>99	Not Specified	[9]
Rh₂O₃	-	40	5	16	>99	Not Specified	[9]
1% Pd/Al₂O₃	Alumina	60	70	Not Specified	46	99	[9]
0.5% Pd-1% Ag/Al₂O₃	Alumina	60	70	Not Specified	99	99	[9]
0.5% Pd-1% Cu/Al₂O₃	Alumina	60	70	Not Specified	99	99	[9]
10% Pd/C	Carbon	30	6	3.5	100	98 (for 4-(aminomethyl)piperidine)	[9]
Raney Ni	-	100-110	7	16	High	High	[5]
PtO₂	-	Not Specified	50-70	Not Specified	High	High	[5]

Homogeneous Catalysis: Precision and Selectivity

Homogeneous catalysts, which exist in the same phase as the reactants, can offer high selectivity and activity under mild conditions.[1] However, their separation from the product can be challenging.[1][8]

• Iridium (Ir) and Rhodium (Rh) Complexes: Iridium and rhodium complexes with chiral phosphine ligands have been investigated for the asymmetric hydrogenation of pyridines, although with varying success for simple pyridines.[1] Iridium-based catalysts have demonstrated excellent chemoselectivity, reducing the pyridine ring while preserving other sensitive functional groups.[1]

• Titanocene Complexes: Titanocene complexes, such as Cp₂TiMe₂, have been shown to catalyze the hydrosilylation-hydrogenation of pyridines.[10][11]

• Metal-Free Catalysis: The use of borane catalysts, which form a frustrated Lewis pair (FLP) with pyridine, enables the activation of H₂ and a stepwise hydrogenation to piperidine, offering a sustainable alternative to metal-based systems.[1]

Electrocatalytic Hydrogenation: A Sustainable Frontier

Electrocatalytic hydrogenation is an emerging and promising technique that utilizes an electric current to drive the hydrogenation reaction at ambient temperature and pressure.[1][12] This approach circumvents the need for high-pressure hydrogen gas, offering a potentially safer and more sustainable alternative.[1]

Recent advancements have demonstrated the quantitative conversion of pyridine to piperidine using a carbon-supported rhodium catalyst in an anion-exchange membrane (AEM) electrolyzer, achieving high current efficiency.[12][13][14] This method has been shown to be applicable to a range of other nitrogen-containing aromatic compounds.[12][13] The key to this process is the in-situ electrochemical generation of adsorbed hydrogen species (Hads) that react with the pyridine molecule.[12][13]

Photocatalytic Reduction: Harnessing Light Energy

Photocatalysis offers another avenue for pyridine reduction, utilizing light energy to drive the chemical transformation. Rhenium-based complexes, for instance, have been shown to act as efficient photocatalysts for the reduction of acetylpyridine derivatives.[15] While still a developing area for pyridine reduction to piperidine, photocatalysis holds potential for conducting these reactions under mild and environmentally benign conditions.

Mechanistic Insights: Understanding Catalyst Function

The mechanism of catalytic pyridine hydrogenation generally involves the stepwise addition of hydrogen atoms to the aromatic ring.[1]

Caption: Simplified mechanisms for heterogeneous and electrocatalytic pyridine reduction.

In heterogeneous catalysis, both pyridine and hydrogen gas adsorb onto the catalyst surface. The hydrogen molecules dissociate into atoms, which then sequentially add to the pyridine ring, passing through di- and tetrahydropyridine intermediates before forming the final piperidine product.[3]

In electrocatalytic hydrogenation, water is typically the source of protons and electrons. Protons are reduced at the cathode to form adsorbed hydrogen species (Hads), which then react with the adsorbed pyridine molecules to yield piperidine.[12][13]

Experimental Protocols

Protocol 1: General Procedure for Heterogeneous Catalytic Hydrogenation of Pyridine

This protocol provides a general guideline for the hydrogenation of pyridine using a heterogeneous catalyst in a high-pressure reactor.

Materials:

• Pyridine or substituted pyridine

• Hydrogenation catalyst (e.g., 5-10 mol% Pd/C, PtO₂, or Rh₂O₃)

• Solvent (e.g., ethanol, methanol, dioxane, or glacial acetic acid)

• High-pressure hydrogenation reactor (e.g., Parr shaker)

• Inert gas (Nitrogen or Argon)

• High-purity hydrogen gas

• Filtration aid (e.g., Celite®)

Procedure:

• Reactor Setup: In a suitable high-pressure reactor vessel, add the pyridine substrate.

• Solvent and Catalyst Addition: Add the chosen solvent and the catalyst to the reactor vessel.

• Purging: Seal the reactor and purge it several times with an inert gas (e.g., nitrogen) to remove any air, followed by several purges with hydrogen gas.

• Reaction: Pressurize the reactor with hydrogen to the desired pressure (e.g., 5-70 bar). Begin stirring and heat the reactor to the target temperature (e.g., 40-110 °C).

• Monitoring: Monitor the reaction progress by observing the hydrogen uptake or by taking aliquots (if the reactor setup permits) for analysis by GC or NMR.

• Work-up: Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen. Purge the reactor with an inert gas.

• Isolation: Filter the reaction mixture through a pad of Celite® to remove the catalyst, rinsing with a small amount of the solvent. The filtrate can then be concentrated under reduced pressure to yield the crude piperidine product.

• Purification: Purify the crude product by distillation or column chromatography as needed.

Caption: Experimental workflow for heterogeneous catalytic hydrogenation of pyridine.

Protocol 2: Catalyst Performance Evaluation

To ensure a standardized comparison of catalyst performance, the following protocol can be employed.

Objective: To determine the catalytic activity and selectivity for the hydrogenation of pyridine to piperidine.

Procedure:

• Catalyst Pre-treatment (if required): Some catalysts may require pre-treatment, such as reduction under a hydrogen flow at an elevated temperature, to ensure the active sites are in the correct oxidation state.

• Reaction Setup: Follow the procedure outlined in Protocol 1, using a standardized amount of substrate, catalyst, solvent, and consistent reaction conditions (temperature, pressure).

• Sampling: Take samples from the reaction mixture at regular time intervals.

• Analysis: Analyze the samples by Gas Chromatography (GC) or ¹H NMR spectroscopy using an internal standard to determine the conversion of pyridine and the selectivity towards piperidine.

• Data Reporting: Report the conversion, selectivity, and yield at different time points to construct a reaction profile. The turnover number (TON) and turnover frequency (TOF) can also be calculated to quantify catalyst activity.

Conclusion

The choice of catalyst for pyridine reduction is a critical decision that depends on a multitude of factors, including the desired selectivity, the presence of other functional groups in the substrate, cost considerations, and the available experimental setup. While noble metal-based heterogeneous catalysts remain the gold standard for their high activity, the development of catalysts based on earth-abundant metals, as well as innovative electrocatalytic and photocatalytic systems, is paving the way for more sustainable and cost-effective approaches to the synthesis of valuable piperidine derivatives. A thorough understanding of the strengths and limitations of each catalytic system, as detailed in this guide, will empower researchers to make informed decisions and optimize their synthetic strategies.

References

• Photocatalytic Reduction of Acetylpyridine to Pinacol Using [fac-Re(bpy)(CO)3{4-(MeCO)py}]+ (bpy = 2,2′-bipyridine, py = pyridine) | Chemistry Letters | Oxford Academic. Available at: [Link]

• Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds - PMC. Available at: [Link]

• Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds | Journal of the American Chemical Society. Available at: [Link]

• CO2 Electrolysis via Surface-Engineering Electrografted Pyridines on Silver Catalysts - PMC. Available at: [Link]

• Homogeneous Catalytic Hydrosilylation of Pyridines. - Semantic Scholar. Available at: [Link]

• Photocatalytic reduction of para-substituted pyridine N-oxides. (top)... - ResearchGate. Available at: [Link]

• Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01860A. Available at: [Link]

• Asymmetric Reduction of Pyridinium Salts to Piperidines Shiyu Zhang - University of Liverpool Repository. Available at: [Link]

• The importance of piperidines and their synthesis via reduction of... - ResearchGate. Available at: [Link]

• Hydrogenation of Pyridine and Hydrogenolysis of Piperidine overγ-Mo2N Catalyst: A DFT study. Available at: [Link]

• Photocatalytic deoxygenation of N–O bonds with rhenium complexes: from the reduction of nitrous oxide to pyridine N-oxides - Chemical Science (RSC Publishing). Available at: [Link]

• Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions - University of Liverpool Repository. Available at: [Link]

• Photodegradation of Pyridine in a Fluidized Bed Photocatalytic Reactor Using Pt-ZnO Supported on Al2O3 as a Catalyst - MDPI. Available at: [Link]

• Piperidine Synthesis. - DTIC. Available at: [Link]

• Recent work on the hydrogenation of pyridines. - ResearchGate. Available at: [Link]

• Electrocatalytic Semi-Hydrogenation of Pyridine Derivatives over an In Situ Assembled Cu Cathode | Journal of the American Chemical Society. Available at: [Link]

• Recent Progresses in the Catalytic Stereoselective Dearomatization of Pyridines - MDPI. Available at: [Link]

• Insights into pyridine-based graphynes anchoring second-row transition metal single atoms for electrocatalytic CO 2 reduction: a DFT study - RSC Publishing. Available at: [Link]

• CATALYTIC HYDROGENATION OF PYRIDINE AND QUINOLINE DERIVATIVES - ResearchGate. Available at: [Link]

• Photochemical Organocatalytic Functionalization of Pyridines via Pyridinyl Radicals | Journal of the American Chemical Society - ACS Publications. Available at: [Link]

• Catalytic Asymmetric Hydrogenation of Heteroarenes - Illinois Chemistry. Available at: [Link]

• Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-containing Aromatic Compounds - ResearchGate. Available at: [Link]

• Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piperidylmethylamines - RSC Publishing. Available at: [Link]

• Homogeneous Catalytic Hydrosilylation of Pyridines - PubMed. Available at: [Link]

• Magnetically recoverable catalysts for the preparation of pyridine derivatives: an overview. Available at: [Link]

• Catalyst performance evaluation experimental protocols. a Catalyst... | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Replacing Pyridine with Pyrazine in Molecular Cobalt Catalysts: Effects on Electrochemical Properties and Aqueous H 2 Generation - MDPI. Available at: [Link]

• Supplementary Information (SI) for Catalysis Science & Technology. This journal is © The Royal Society of Chemistry 2025. Available at: [Link]

• A Formulation Protocol with Pyridine to Enable DNP-SENS on Reactive Surface Sites - ChemRxiv. Available at: [Link]

• Comparative study of imidazole and pyridine catalyzed reduction of carbon dioxide at illuminated iron pyrite electrodes - Princeton University. Available at: [Link]

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A Comparative Guide to the Validation of Analytical Methods for Piperidine Derivatives

For researchers, scientists, and drug development professionals, the robust validation of analytical methods is a cornerstone of reliable and reproducible results. This is particularly true for piperidine derivatives, a class of compounds prevalent in a wide range of pharmaceutical agents. The inherent basicity and structural diversity of these molecules can present unique analytical challenges. This guide provides an in-depth, objective comparison of common analytical techniques for the quantification and characterization of piperidine derivatives, grounded in established regulatory frameworks and supported by representative experimental data.

The selection of an appropriate analytical method is contingent upon its intended purpose, whether for bulk drug analysis, formulation quality control, or sensitive bioanalytical studies.[1] This guide will explore the validation of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) methods, explaining the causality behind experimental choices to ensure scientific integrity.

The Foundation of Trust: Regulatory Guidelines for Method Validation

The validation of an analytical procedure is a documented process that demonstrates its suitability for its intended purpose.[2] Regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) have established comprehensive guidelines to ensure the reliability and consistency of analytical data.[3][4][5] The recently updated ICH Q2(R2) and the new ICH Q14 guidelines emphasize a more science- and risk-based approach to analytical procedure development and validation, encouraging a lifecycle management perspective.[6][7][8]

The core validation parameters, as outlined by these guidelines, provide a framework for assessing the performance of an analytical method and include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[9][10]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.[9][10]

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[9]

• Accuracy: The closeness of the test results to the true value.[9][10]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability, intermediate precision, and reproducibility.[2][9]

• Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[9]

• Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[9]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[9]

Comparative Analysis of Analytical Techniques for Piperidine Derivatives

The choice of analytical technique for piperidine derivatives is often dictated by the analyte's physicochemical properties, the sample matrix, and the required sensitivity.[11][12]

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and widely used technique for the analysis of a broad range of pharmaceutical compounds, including many piperidine derivatives.[13] Reversed-phase HPLC (RP-HPLC) is the most common mode of separation.

Causality of Experimental Choices in HPLC:

• Chromophore Requirement: A key consideration for HPLC with UV detection is the presence of a chromophore in the piperidine derivative.[14] For compounds lacking a UV-absorbing moiety, pre- or post-column derivatization is often necessary to introduce a chromophore.[14][15] For example, derivatization with 4-toluenesulfonyl chloride can be employed for piperidine itself.[16][17]

• Mobile Phase Selection: The pH of the mobile phase is critical for controlling the retention and peak shape of basic piperidine compounds. A slightly acidic mobile phase (pH 3-4) is often used to ensure consistent protonation of the piperidine nitrogen, leading to improved peak symmetry and reproducibility.

• Column Choice: C18 columns are widely used, but for highly polar piperidine derivatives, alternative stationary phases like phenyl-hexyl or embedded polar group columns may provide better retention and selectivity.

Experimental Workflow for HPLC Method Validation

Caption: A typical workflow for the validation of an HPLC method.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds.[11] For many piperidine derivatives, especially those with higher molecular weights or polar functional groups, derivatization is often required to increase their volatility and thermal stability.[18]

Causality of Experimental Choices in GC-MS:

• Derivatization: Acylation with reagents like trifluoroacetic anhydride (TFAA) is a common strategy to improve the chromatographic properties of piperidines for GC-MS analysis.[15] This not only increases volatility but also can improve peak shape by masking the basic nitrogen.

• Column Selection: A non-polar or medium-polarity capillary column, such as a DB-5ms, is typically suitable for the separation of derivatized piperidine compounds.[11]

• Injection Technique: The choice between split and splitless injection depends on the concentration of the analyte in the sample. Splitless injection is preferred for trace analysis to maximize sensitivity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the highly sensitive and selective quantification of piperidine derivatives, particularly in complex biological matrices such as plasma or urine.[1][19]

Causality of Experimental Choices in LC-MS/MS:

• Ionization Source: Electrospray ionization (ESI) is the most common ionization technique for piperidine derivatives, typically operating in positive ion mode due to the basic nature of the piperidine nitrogen.

• MRM Transitions: Multiple Reaction Monitoring (MRM) is employed for quantification, providing high selectivity by monitoring a specific precursor-to-product ion transition for the analyte and a stable isotope-labeled internal standard.

• Sample Preparation: Due to the complexity of biological matrices, sample preparation is critical to remove interferences and minimize matrix effects. Common techniques include protein precipitation, liquid-liquid extraction, and solid-phase extraction (SPE).[19]

Quantitative Performance Data: A Comparative Summary

The following table summarizes typical performance data for HPLC-UV, GC-MS, and LC-MS/MS methods for the analysis of piperidine derivatives, compiled from various studies on structurally similar compounds.[1][11][13][14]

Parameter	HPLC-UV	GC-MS (with Derivatization)	LC-MS/MS
Linearity Range	0.5 - 100 µg/mL	0.1 - 50 µg/mL	0.1 - 500 ng/mL
Correlation Coefficient (r²)	> 0.999	> 0.998	> 0.999
Accuracy (% Recovery)	98.0 - 102.0%	95.0 - 105.0%	95.0 - 105.0%
Precision (%RSD)	< 2.0%	< 5.0%	< 15.0% (at LLOQ)
Limit of Quantitation (LOQ)	~0.1 - 0.5 µg/mL	~0.05 - 0.2 µg/mL	~0.1 - 1.0 ng/mL

Forced Degradation Studies: Assessing Stability

Forced degradation studies are crucial for developing stability-indicating analytical methods.[20] These studies involve subjecting the piperidine derivative to stress conditions such as acid, base, oxidation, heat, and light to generate potential degradation products.[21][22] The analytical method is then validated to demonstrate its ability to separate the intact drug from its degradation products, thus ensuring the method's specificity.[23]

Logical Relationship of Analytical Techniques and Applications

Caption: The relationship between analytical techniques and their primary applications.

Detailed Experimental Protocols

Below are representative, detailed methodologies for the key experiments cited in this guide. These protocols should be adapted and validated for specific piperidine derivatives and their matrices.

Protocol 1: RP-HPLC-UV Method for a Piperidine Derivative with a Native Chromophore

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18, 250 x 4.6 mm, 5 µm particle size.

• Mobile Phase: A mixture of 0.1% trifluoroacetic acid in water (A) and 0.1% trifluoroacetic acid in acetonitrile (B). A gradient elution may be employed for complex samples.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at the maximum absorbance wavelength of the analyte.

• Sample Preparation: Accurately weigh and dissolve the sample in a suitable diluent, such as the mobile phase, to a concentration within the validated range.

• Validation Experiments:

  • Specificity: Analyze blank, placebo, and spiked samples to demonstrate no interference at the analyte's retention time.

  • Linearity: Prepare a series of at least five concentrations across the expected range and perform a linear regression analysis of the peak area versus concentration.

  • Accuracy: Perform recovery studies by spiking a known amount of the analyte into a blank matrix at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Precision:

    • Repeatability: Analyze a minimum of six replicate samples at 100% of the target concentration.

    • Intermediate Precision: Repeat the analysis on different days with different analysts and/or equipment.

  • Robustness: Introduce small, deliberate changes to method parameters such as mobile phase composition, pH, column temperature, and flow rate, and assess the impact on the results.

Protocol 2: LC-MS/MS Method for a Piperidine Derivative in Plasma

• Instrumentation: A liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18, 50 x 2.1 mm, 1.8 µm particle size.

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Mass Spectrometry: Operate in positive ESI mode. Optimize MRM transitions for the analyte and a stable isotope-labeled internal standard.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma, add 20 µL of the internal standard solution.

  • Add 300 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex and centrifuge the samples.

  • Transfer the supernatant to a clean tube, evaporate to dryness, and reconstitute in the mobile phase.[19]

• Validation Experiments: Follow the principles outlined in Protocol 1, with a focus on matrix effects, recovery, and stability in the biological matrix, in accordance with bioanalytical method validation guidelines.

Conclusion

The validation of analytical methods for piperidine derivatives is a critical and multifaceted process that underpins the quality and reliability of pharmaceutical research and development. The choice between HPLC, GC-MS, and LC-MS/MS should be a deliberate one, based on a thorough understanding of the analyte's properties, the sample matrix, and the specific requirements of the analysis. By adhering to the principles outlined in regulatory guidelines and employing a scientifically sound, risk-based approach to method development and validation, researchers can ensure the generation of accurate, precise, and trustworthy data. This guide serves as a foundational resource to aid in the selection and validation of the most appropriate analytical technique for your specific piperidine derivative.

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A Comparative Guide to the Biological Activities of Piperidine Alkaloids: A Case Study Approach

Introduction: The Ubiquitous Piperidine Scaffold and a Note on 2-(Cyclopentylmethyl)piperidine

The piperidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" for its presence in a multitude of natural alkaloids and synthetic pharmaceuticals.[1] This six-membered nitrogen-containing heterocycle provides a versatile framework that can be decorated with various substituents to interact with a wide range of biological targets, leading to diverse pharmacological effects.[2] These activities span from anticancer and antimicrobial to profound effects on the central nervous system.[1]

This guide is intended for researchers, scientists, and drug development professionals. It aims to provide an in-depth, objective comparison of the performance of selected piperidine alkaloids in various biological assays, supported by experimental data and detailed protocols.

It is important to note that the initially proposed compound for this guide, 2-(Cyclopentylmethyl)piperidine, is not a well-characterized piperidine alkaloid with readily available biological assay data in the public domain. Our comprehensive search yielded no significant data on its bioactivity. It is likely a chemical intermediate rather than a bioactive agent.

Therefore, this guide will pivot to a comparative analysis of three well-studied and structurally diverse piperidine alkaloids: Solenopsin , Nicotine , and Piperine . By examining these exemplary compounds, we can illustrate the multifaceted biological activities of the piperidine class and provide a robust framework for how such a comparative analysis should be conducted.

Comparative Analysis of Selected Piperidine Alkaloids

This section will delve into the distinct biological profiles of Solenopsin, Nicotine, and Piperine, highlighting their mechanisms of action and performance in relevant biological assays.

Solenopsin: The Angiogenesis Inhibitor from Fire Ant Venom

Solenopsin is a primary alkaloidal component of the venom of the red imported fire ant (Solenopsis invicta).[3][4] It is a 2,6-dialkylpiperidine that has demonstrated a range of biological activities, most notably the inhibition of angiogenesis and the modulation of the PI3K/Akt signaling pathway.[3][4]

Mechanism of Action: Solenopsin has been identified as a potent inhibitor of phosphatidylinositol-3-kinase (PI3K) signaling.[3] This pathway is crucial for regulating cell proliferation, survival, and angiogenesis, and its dysregulation is a hallmark of many cancers.[1][5] Experimental evidence shows that solenopsin prevents the phosphorylation of Akt (a downstream effector of PI3K) and its substrate, the forkhead box 01a (FOXO1a) transcription factor.[3] Interestingly, while it inhibits the PI3K pathway in cellulo, it appears to act upstream of PI3K itself, potentially by disrupting the interaction between the insulin receptor substrate (IRS1) and the p85 regulatory subunit of PI3K.[3] Some studies also show a direct, ATP-competitive inhibition of Akt-1 in vitro.[3]

Signaling Pathway: Solenopsin Inhibition of PI3K/Akt

Caption: Solenopsin inhibits the PI3K/Akt signaling pathway.

Nicotine: The Archetypal Nicotinic Acetylcholine Receptor Agonist

Nicotine, the principal alkaloid in tobacco plants, is one of the most well-known piperidine derivatives. Its primary biological effect is acting as an agonist at nicotinic acetylcholine receptors (nAChRs), which are ligand-gated ion channels widely expressed in the central and peripheral nervous systems.[6][7]

Mechanism of Action: Nicotine binds to the α-subunits of the pentameric nAChRs, mimicking the action of the endogenous neurotransmitter acetylcholine.[7] This binding event induces a conformational change in the receptor, opening the ion channel and allowing the influx of cations (primarily Na⁺ and Ca²⁺). This leads to depolarization of the neuron and the propagation of an action potential.[6] Different nAChR subtypes, determined by their subunit composition (e.g., α4β2, α7), exhibit varying affinities and functional responses to nicotine.[6][8] Chronic exposure to nicotine can lead to an upregulation in the number of nAChRs, a key factor in nicotine dependence.[6][8]

Piperine: The Bioactive Compound of Black Pepper

Piperine is the alkaloid responsible for the pungency of black pepper (Piper nigrum).[2] It has been extensively studied for its wide range of pharmacological activities, including anticancer, anti-inflammatory, and antioxidant effects.[2][9]

Mechanism of Action: The anticancer effects of piperine are multifactorial. It has been shown to induce apoptosis and cause cell cycle arrest in various cancer cell lines.[9][10] Mechanistically, piperine modulates several key signaling pathways, including the PI3K/Akt/mTOR and MAPK pathways.[9][10] It can also inhibit the activity of transcription factors like NF-κB, which plays a critical role in inflammation and cancer progression. Furthermore, piperine has been shown to overcome multidrug resistance in cancer cells, in part by inhibiting the P-glycoprotein (P-gp) efflux pump.[11]

Quantitative Data from Biological Assays

The following tables provide a comparative summary of the quantitative data for each alkaloid in various biological assays. This allows for a direct comparison of their potency and efficacy.

Table 1: Comparative Cytotoxicity (IC₅₀ Values) IC₅₀ (Half-maximal Inhibitory Concentration) is the concentration of a drug that is required for 50% inhibition in vitro.

Alkaloid	Cancer Cell Line	Cancer Type	Incubation Time (h)	IC₅₀ (µM)	Reference
Solenopsin A	786-O	Renal Carcinoma	Not Specified	~5-10	[3]
Piperine	HCT-116	Colorectal Cancer	72	19.73 ± 0.25	[12]
DLD-1	Colorectal Cancer	48	~125	[9]
SW480	Colorectal Cancer	48	~125	[9]
MCF-7	Breast Cancer	48	111.0	[13]
MDA-MB-231	Breast Cancer	48	173.4	[13]
HSC-3	Oral Cancer	24	143.99	[13]
Nicotine	Not applicable	Not directly cytotoxic at receptor-activating concentrations	-	-

Table 2: Receptor Activation/Inhibition (EC₅₀/Kᵢ Values) EC₅₀ (Half-maximal Effective Concentration) is the concentration of a drug that gives half-maximal response. Kᵢ (Inhibition constant) indicates the affinity of a ligand for a receptor.

Alkaloid	Target	Assay Type	Value	Units	Reference
Nicotine	α4β2 nAChR	Functional Assay (Patch-clamp)	EC₅₀: 2.4 (high-affinity)	µM	[8]
α4β2 nAChR	Functional Assay (Patch-clamp)	EC₅₀: 14.5 (low-affinity)	µM	[8]
Bronchial Epithelial Cell nAChRs	Functional Assay (Patch-clamp)	EC₅₀: 26.7	µM	[6]
α4β2 nAChRs	Binding Assay	Kᵢ: ~1	nM	[14]
Solenopsin A	Akt-1	In vitro Kinase Assay	IC₅₀: 5-10	µM	[3]

Experimental Protocols: A Guide to Best Practices

To ensure scientific integrity and reproducibility, detailed and validated protocols are essential. The following sections provide step-by-step methodologies for key assays discussed in this guide.

Cell Viability and Cytotoxicity: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity. Viable cells with active NAD(P)H-dependent oxidoreductase enzymes reduce the yellow MTT to insoluble purple formazan crystals.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well. Allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.[2]

• Compound Treatment: Replace the medium with fresh medium containing various concentrations of the piperidine alkaloid (e.g., piperine from 0-250 µM). Include a vehicle control (e.g., DMSO). Incubate for the desired period (e.g., 24, 48, or 72 hours).[9]

• MTT Addition: After incubation, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours at 37°C.[2]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of a solubilizing agent (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[2][15]

• Absorbance Measurement: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization. Measure the absorbance at a wavelength between 550 and 600 nm (typically 570 nm) using a microplate reader.[15]

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the percentage of viability against the log concentration of the compound to determine the IC₅₀ value.

Experimental Workflow: MTT Assay

Caption: General workflow for an MTT cytotoxicity assay.

Receptor-Ligand Interaction: Competitive Binding Assay

Competitive binding assays are used to determine the affinity (Kᵢ) of an unlabeled ligand (the "competitor," e.g., nicotine) for a receptor by measuring its ability to displace a labeled ligand with known affinity.[16] This is a fundamental technique in pharmacology for characterizing drug-receptor interactions.

Step-by-Step Protocol (Radioligand Binding Assay):

• Reagent Preparation:

  • Prepare a cell membrane suspension or purified receptor preparation containing the target of interest (e.g., nAChRs).

  • Prepare serial dilutions of the unlabeled competitor (e.g., nicotine).

  • Prepare a solution of a radiolabeled ligand (e.g., [³H]-epibatidine) at a fixed concentration, typically at or below its Kₑ value.[17]

• Assay Incubation: In assay tubes or a 96-well plate, combine the receptor preparation, the radiolabeled ligand, and varying concentrations of the unlabeled competitor.

  • Total Binding: Wells containing only the receptor and radioligand.

  • Non-specific Binding: Wells containing receptor, radioligand, and a saturating concentration of an unlabeled ligand to block all specific binding sites.[17]

  • Competition: Wells with receptor, radioligand, and serial dilutions of the competitor ligand.

• Separation: After incubation to equilibrium, separate the bound from the unbound radioligand. This is commonly achieved by rapid vacuum filtration through glass fiber filters, which trap the membranes (and thus the bound ligand).[18]

• Quantification: Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of the competitor.

  • Fit the resulting sigmoidal curve using non-linear regression to determine the IC₅₀ of the competitor.

  • Calculate the inhibition constant (Kᵢ) from the IC₅₀ using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ) , where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

Conclusion

While a direct biological evaluation of 2-(Cyclopentylmethyl)piperidine remains elusive, the comparative analysis of solenopsin, nicotine, and piperine effectively showcases the remarkable chemical and functional diversity of the piperidine alkaloid family. Solenopsin emerges as a promising lead for anti-angiogenic and anticancer therapies through its inhibition of the PI3K/Akt pathway. Nicotine remains the archetypal ligand for studying nAChR pharmacology, crucial for neuroscience and addiction research. Piperine presents a multifaceted profile, impacting numerous pathways involved in cancer progression, highlighting its potential as a complementary therapeutic agent.

This guide underscores the importance of a multi-assay approach to fully characterize the biological activity of a compound. By combining cytotoxicity assays, receptor binding studies, and pathway-specific analyses, researchers can build a comprehensive understanding of a molecule's mechanism of action and therapeutic potential. The provided protocols serve as a validated starting point for these investigations, ensuring data integrity and reproducibility in the exciting and ever-evolving field of drug discovery.

References

A complete list of references with clickable URLs is provided below for verification.

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A Researcher's Guide to the Synthesis of 2-Alkylpiperidines: A Cost-Benefit Analysis

The 2-alkylpiperidine motif is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals and natural alkaloids with a wide range of biological activities.[1][2][3] Its prevalence drives the continuous demand for efficient, scalable, and sustainable synthetic methods. For researchers, scientists, and drug development professionals, selecting the optimal synthetic route is a critical decision, balancing factors of yield, stereocontrol, cost, and environmental impact.

This guide provides an in-depth comparative analysis of three principal synthetic strategies for accessing 2-alkylpiperidines: the catalytic hydrogenation of 2-alkylpyridines, diastereoselective reductive amination of acyclic precursors, and aza-Prins cyclization. We will dissect each methodology, providing detailed experimental protocols, quantitative performance data, and an objective cost-benefit analysis grounded in key green chemistry metrics.

The Metrics of Synthesis: A Framework for Comparison

To objectively compare these synthetic routes, we will utilize established green chemistry metrics. These tools quantify the efficiency and environmental performance of a chemical process beyond simple percentage yield.[4]

• Atom Economy (AE): A theoretical measure of how many atoms from the reactants are incorporated into the final desired product.[5]

• Reaction Mass Efficiency (RME): A more practical metric that accounts for reaction yield and stoichiometry.[5][6]

• Environmental Factor (E-Factor): The total mass of waste produced per kilogram of product. A lower E-Factor signifies a greener process.[4]

• Process Mass Intensity (PMI): The ratio of the total mass of all materials (reactants, solvents, workup chemicals) used to the mass of the final product.

Metric	Formula	Ideal Value	Focus
Atom Economy	(MW of Product / Σ MW of Reactants) x 100%	100%	Inherent efficiency of the reaction
Reaction Mass Efficiency	(Mass of Product / Σ Mass of Reactants) x 100%	100%	Accounts for yield and stoichiometry
E-Factor	Total Waste (kg) / Product (kg)	0	Waste generation
Process Mass Intensity	Total Input (kg) / Product (kg)	1	Overall material efficiency

Route 1: Catalytic Hydrogenation of 2-Alkylpyridines

This approach is arguably the most direct, transforming readily available 2-alkylpyridines into the corresponding piperidines via reduction of the aromatic ring. The primary challenges are achieving selective reduction without affecting other functional groups and, crucially, controlling stereochemistry to produce enantiomerically pure products.[7]

Scientific Principle & Causality

Direct hydrogenation of the pyridine ring is often difficult, requiring harsh conditions. A common strategy involves activating the pyridine by converting it to an N-substituted pyridinium salt (e.g., N-benzyl).[1][7] This activation lowers the energy barrier for reduction, allowing the reaction to proceed under milder conditions. For asymmetric synthesis, the choice of a chiral catalyst, typically based on Iridium or Ruthenium, is paramount. The chiral ligand coordinates to the metal center, creating a chiral environment that directs the delivery of hydrogen to one face of the substrate, resulting in an excess of one enantiomer.[1][2]

Experimental Protocol: Asymmetric Hydrogenation of an N-Benzyl-2-alkylpyridinium Salt[1]

• Catalyst Preparation: In a glovebox, [Ir(COD)Cl]₂ (1.0 mol%) and the chiral ligand MeO-BoQPhos (2.2 mol%) are dissolved in degassed solvent (e.g., THF/MeOH) and stirred for 30 minutes.

• Reaction Setup: The N-benzyl-2-alkylpyridinium salt (1.0 eq) and Iodine (I₂) (5 mol%) are added to a pressure-rated vial.

• Hydrogenation: The catalyst solution is transferred to the vial. The vial is sealed, placed in an autoclave, and purged several times with H₂ gas. The reaction is then pressurized to 450 psi H₂ and stirred at 30°C for 24 hours.

• Work-up and Purification: After carefully venting the H₂ gas, the solvent is removed under reduced pressure. The resulting residue is purified by column chromatography on silica gel to yield the enantioenriched N-benzyl-2-alkylpiperidine. The benzyl group can be subsequently removed by hydrogenolysis (e.g., using Pd/C and H₂).

Workflow Diagram

Caption: Workflow for Ir-catalyzed asymmetric hydrogenation.

Performance Data

Substrate	Yield	Enantiomeric Ratio (er)	Catalyst Loading	Time (h)	Ref.
N-Bn-2-ethylpyridinium	>95%	82:18	2 mol%	24	[1]
N-Bn-2-propylpyridinium	>95%	93:7	2 mol%	24	[1]
N-Bn-2-phenethylpyridinium	>95%	88:12	2 mol%	24	[1]

Cost-Benefit Analysis

• Benefits:

  • High Atom Economy: This is an addition reaction, making it highly atom-economical in principle.

  • Directness: Utilizes readily available pyridine starting materials.[8]

  • High Yields & Selectivity: Modern catalysts can achieve excellent yields and high enantioselectivity.[1][9]

• Costs:

  • Catalyst Cost: Iridium and specialized chiral ligands are very expensive, posing a significant cost barrier, especially for large-scale synthesis.

  • High-Pressure Equipment: Requires specialized and costly high-pressure reactors (autoclaves).

  • Energy Intensive: High-pressure operations are energy-consuming.

  • Safety: Handling hydrogen gas under high pressure carries inherent safety risks.

  • E-Factor/PMI: While atom-economical, the use of solvents for the reaction and especially for purification (chromatography) can lead to a high PMI.

Route 2: Diastereoselective Reductive Amination

This convergent strategy builds the piperidine ring from acyclic precursors, most commonly involving the cyclization of a 1,5-dicarbonyl compound (or a functional equivalent) with an amine source, followed by reduction. Stereocontrol is typically substrate-based, relying on the inherent conformational preferences of the intermediates.

Scientific Principle & Causality

The reaction proceeds via the formation of an enamine or iminium ion intermediate, which then undergoes an intramolecular cyclization (an aza-Michael reaction or similar).[2][10] The subsequent reduction of the resulting cyclic imine or enamine yields the piperidine. The diastereoselectivity is governed by the stereochemistry of the starting material and the reaction conditions, which influence the transition state of the cyclization and reduction steps. The choice of reducing agent (e.g., NaBH₄, NaBH₃CN, H₂/catalyst) is critical, as its steric bulk can influence the facial selectivity of the hydride attack.

Experimental Protocol: Reductive Amination of a 1,5-Dicarbonyl Precursor[8]

• Precursor Synthesis: A suitable 1,5-dicarbonyl or keto-aldehyde precursor is synthesized (this is often a multi-step process itself).

• Cyclization: The dicarbonyl compound (1.0 eq) and a primary amine (e.g., benzylamine, 1.1 eq) are dissolved in a suitable solvent like methanol or ethanol. An acid catalyst (e.g., acetic acid) is often added. The mixture is stirred at room temperature for 2-4 hours to facilitate the formation of the cyclic iminium intermediate.

• Reduction: The mixture is cooled to 0°C, and a reducing agent (e.g., sodium borohydride, 1.5 eq) is added portion-wise. The reaction is allowed to warm to room temperature and stirred for an additional 12 hours.

• Work-up and Purification: The reaction is quenched by the addition of water and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are dried, concentrated, and purified by column chromatography to afford the 2,6-disubstituted piperidine.

Workflow Diagram

Caption: Workflow for diastereoselective reductive amination.

Performance Data

Precursor Type	Yield	Diastereomeric Ratio (dr)	Conditions	Ref.
1,5-Diketone	50-70%	High (Substrate dependent)	NaBH₃CN, NH₄OAc	[7]
δ-Keto ester	60-80%	>95:5 (trans)	H₂, Pd/C, NH₃	[10]

Cost-Benefit Analysis

• Benefits:

  • Milder Conditions: Avoids the need for high-pressure equipment.

  • Readily Available Reagents: Uses common and relatively inexpensive amines and reducing agents.

  • High Diastereoselectivity: Can provide excellent stereocontrol, often favoring the thermodynamically more stable product.[10]

• Costs:

  • Precursor Availability: The primary drawback is the need for a specific acyclic precursor, which may require a lengthy and costly synthesis, significantly lowering the overall process efficiency.

  • Poor Atom Economy: The use of stoichiometric reducing agents (like NaBH₄) generates significant salt byproducts, leading to poor atom economy and a high E-Factor.

  • Multiple Steps: The overall sequence (precursor synthesis + cyclization) is longer than direct hydrogenation.

Route 3: Aza-Prins Cyclization

The aza-Prins cyclization is a powerful ring-forming reaction that constructs the piperidine skeleton by reacting a homoallylic amine with an aldehyde. This method allows for the formation of both C-C and C-N bonds in a single cascade.

Scientific Principle & Causality

The reaction is typically initiated by a Brønsted or Lewis acid, which activates the aldehyde. The homoallylic amine then attacks the activated aldehyde to form an N-acyliminium or iminium ion intermediate. This intermediate undergoes a subsequent intramolecular cyclization, where the alkene acts as a nucleophile, attacking the iminium ion to form the six-membered ring. The resulting cationic intermediate is then trapped by a nucleophile (often from the solvent or an additive). The stereochemical outcome is influenced by the geometry of the alkene and the reaction conditions, which can dictate the conformation of the cyclization transition state.[7][11]

Experimental Protocol: Aza-Prins Cyclization[8]

• Reaction Setup: A solution of the homoallylic amine (1.0 eq) and an aldehyde (e.g., acetaldehyde, 1.2 eq) in a non-nucleophilic solvent (e.g., dichloromethane) is cooled to -78°C under an inert atmosphere.

• Initiation: A Lewis acid (e.g., trimethylsilyl trifluoromethanesulfonate (TMSOTf), 1.5 eq) is added dropwise to the solution.

• Cyclization: The reaction mixture is stirred at -78°C for 1 hour and then allowed to slowly warm to room temperature over 12 hours.

• Work-up and Purification: The reaction is quenched with a saturated aqueous solution of NaHCO₃ and extracted with dichloromethane. The combined organic layers are dried, concentrated, and the crude product is purified by column chromatography to yield the functionalized 2-alkylpiperidine.

Workflow Diagram

Caption: Workflow for the Lewis acid-mediated aza-Prins cyclization.

Performance Data

Amine/Aldehyde Pair	Yield	Diastereomeric Ratio (dr)	Conditions	Ref.
N-Tosyl homoallylic amine + Paraformaldehyde	60-80%	High (cis or trans)	TMSOTf, CH₂Cl₂	[7]

Cost-Benefit Analysis

• Benefits:

  • Convergent & Complex: Rapidly builds molecular complexity by forming multiple bonds in one operation.

  • Good Stereocontrol: Often proceeds with high levels of diastereoselectivity.[7]

• Costs:

  • Starting Material Synthesis: Like reductive amination, this route requires access to functionalized homoallylic amines, which are not always commercially available and can be challenging to synthesize.

  • Reagent Stoichiometry: Often requires stoichiometric or excess amounts of Lewis acids, which can be expensive, moisture-sensitive, and generate significant waste.

  • Cryogenic Conditions: The need for low temperatures (-78°C) increases energy consumption and requires specialized equipment, making it less favorable for large-scale production.

Comparative Analysis Summary

The optimal synthetic strategy depends heavily on the specific goals of the project, including scale, cost constraints, and the required stereoisomer.

Parameter	Catalytic Hydrogenation	Reductive Amination	Aza-Prins Cyclization
Starting Materials	Simple, often commercial	Complex, often require synthesis	Complex, require synthesis
Key Reagents Cost	Very High (Ir/Ru catalyst, ligand)	Low to Moderate (NaBH₄, amines)	Moderate to High (Lewis acids)
Capital Cost	High (Pressure reactor)	Low	Moderate (Cryogenics)
Atom Economy	Excellent	Poor	Moderate
Typical Yield	Good to Excellent	Moderate to Good	Moderate to Good
Stereocontrol	Excellent (Enantioselective)	Good to Excellent (Diastereoselective)	Good to Excellent (Diastereoselective)
Operational Simplicity	Moderate (High pressure)	High	Moderate (Cryogenics, inert atm.)
E-Factor / PMI	Potentially high due to solvents	High due to byproducts & solvents	High due to reagents & solvents
Best For...	Direct access to chiral piperidines when catalyst cost is acceptable.	Diastereoselective synthesis when acyclic precursors are readily available.	Rapid construction of complex piperidines where precursor synthesis is feasible.

Conclusion and Future Outlook

The synthesis of 2-alkylpiperidines presents a classic case of trade-offs in chemical manufacturing.

• Catalytic Hydrogenation represents the most direct and atom-economical route, and with modern asymmetric catalysts, it provides excellent enantiocontrol.[1] However, its high economic and energy costs are significant barriers.

• Reductive Amination offers a robust, diastereoselective method using cheaper reagents and simpler equipment, but its overall efficiency is often hampered by the need to first synthesize the acyclic precursors.[7][10]

• Aza-Prins Cyclization is an elegant method for rapidly building molecular complexity but shares the precursor-availability problem with reductive amination and often requires stoichiometric, expensive reagents and energy-intensive cryogenic conditions.[7]

For drug development professionals, the choice is strategic. For early-stage discovery where small quantities of diverse analogs are needed, multi-step routes like reductive amination or aza-Prins may offer more flexibility. For large-scale manufacturing of a specific chiral target, investing in the development of a highly efficient (and potentially recyclable) catalytic hydrogenation process may provide the most sustainable and ultimately cost-effective solution in the long term.

The future of piperidine synthesis will likely focus on mitigating the drawbacks of these established methods. This includes the development of cheaper, more robust catalysts from earth-abundant metals, the use of biocatalysis to create precursors or perform cyclizations with high stereoselectivity, and the design of novel, more convergent synthetic cascades that minimize step-count and waste generation.

References

• Green chemistry metrics - Wikipedia. Wikipedia. [Link]

• Metrics to 'green' chemistry—which are the best?. Green Chem.. [Link]

• Dicks, A. P., & Hent, A. (2015). Green Chemistry Metrics A Guide to Determining and Evaluating Process Greenness. Springer. [Link]

• Anastas, P. T., & Warner, J. C. (2000). Green Chemistry: Theory and Practice. Oxford University Press. [Link]

• Useful Green Chemistry Metrics. Scientific Update. [Link]

• Izrailov, A. et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 28(3), 1366. [Link]

• Qu, B. et al. (2016). Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts. Angewandte Chemie International Edition, 55(41), 12743-12747. [Link]

• Izrailov, A. et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 28(3), 1366. [Link]

• Roughley, S. D., & Jordan, A. M. (2013). An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. Beilstein Journal of Organic Chemistry, 9, 2156-2213. [Link]

• Jahan, S. et al. (2013). Synthesis and cytotoxic activity of some derivatives of alkyl piperidine. Pakistan Journal of Pharmaceutical Sciences, 26(3), 517-523. [Link]

• Katritzky, A. R. et al. (1998). Efficient Routes to Chiral 2-Substituted and 2,6-Disubstituted Piperidines. The Journal of Organic Chemistry, 63(15), 5235-5239. [Link]

• Foley, D. J. et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of N-protected methyl pipecolinates. Organic & Biomolecular Chemistry, 20(41), 8049-8057. [Link]

• de Oliveira, R. B. et al. (2024). Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies. RSC Advances, 14(3), 1851-1863. [Link]

• Committee on Acute Exposure Guideline Levels. (2010). Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 9. National Academies Press (US). [Link]

• Qu, B. et al. (2016). Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts. Angewandte Chemie International Edition. [Link]

• Jahan, S. et al. (2016). Analgesic activity of alkyl piperidine derivatives. Pakistan Journal of Pharmaceutical Sciences, 29(1), 77-82. [Link]

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Comprehensive Spectroscopic Guide: Differentiating 2-Alkylpiperidine Isomers

For researchers and professionals in drug development, the precise identification of piperidine positional and stereoisomers is a critical analytical challenge. Because subtle differences in the substitution pattern on a molecule's core structure can lead to significant variations in pharmacological activity, toxicity, and metabolic fate[1], distinguishing between 2-alkyl, 3-alkyl, and 4-alkylpiperidines—as well as resolving their enantiomers—requires a robust, multi-faceted analytical approach.

As an Application Scientist, I have structured this guide to move beyond basic spectral libraries. Here, we will explore the mechanistic causality behind the spectroscopic behavior of 2-alkylpiperidine isomers, providing you with self-validating protocols and objective comparative data to definitively characterize these saturated heterocycles.

Mass Spectrometry (MS): The Causality of Fragmentation

Electron Impact (EI) mass spectrometry provides a definitive fingerprint for positional isomers based on the thermodynamic stability of the resulting carbocations.

When comparing 1-(piperidin-2-ylmethyl)piperidine to its 3-substituted counterpart, the most significant diagnostic difference is the relative abundance of the m/z 98 fragment [1].

• The 2-Alkyl Advantage: In the 2-substituted isomer, the C2–Cα bond is positioned alpha to the nitrogen atom of the primary piperidine ring. Cleavage of this bond (loss of the piperidinyl radical) is highly favorable because the resulting cation is immediately stabilized by the nitrogen lone pair, forming a resonance-stabilized iminium ion ([C₅H₁₀N=CH₂]⁺)[1].

• The 3-Alkyl Limitation: In the 3-substituted isomer, the C3–Cα bond is beta to the nitrogen. Cleavage here cannot yield a directly N-stabilized iminium ion, making this fragmentation pathway energetically unfavorable and drastically reducing the m/z 98 peak abundance[1].

This precise alpha-cleavage principle is universally applicable. For instance, under GC-(EI/CI)-MS conditions, the dissociative agent diphenidine (1,2-DEP) and its isomer 1-(2,2-diphenylethyl)piperidine (2,2-DEP) can be definitively differentiated by the formation of distinct iminium ions (m/z 174 vs. m/z 98, respectively)[2].

Caption: Divergent MS fragmentation pathways for 2-substituted vs 3-substituted piperidines.

Advanced NMR Spectroscopy: Stereochemical & Conformational Resolution

While 1D ¹H and ¹³C NMR provide a detailed picture of the molecular structure, the inherent flexibility of the saturated six-membered piperidine ring often leads to complex splitting patterns and severe signal overlap in the 1.2–3.5 ppm range[3].

Positional and Conformational Differentiation

The proximity of the alkyl group to the nitrogen atom in 2-alkylpiperidines significantly deshields the adjacent protons and carbons compared to 3-alkyl isomers[1]. Furthermore, due to the anisotropic effect of the nitrogen lone pair, axial protons are generally more shielded (appearing at a lower ppm) than their equatorial counterparts[3]. If chair-chair interconversion broadens these signals, Variable Temperature (VT) NMR must be employed to slow the exchange rate on the NMR timescale[3].

Chiral Discrimination of Enantiomers

Enantiomeric 2-alkylpiperidines (R vs. S) are indistinguishable in standard achiral environments. To resolve them without covalent derivatization, we utilize (-)-(18-crown-6)-2,3,11,12-tetracarboxylic acid as a chiral solvating agent. Mechanistically, the carboxylic acid groups protonate the piperidine amine. The resulting ammonium ion docks into the crown ether cavity, associating via two strong hydrogen bonds with the crown ether oxygen atoms and forming an electrostatic ion pair with the carboxylate anion[4]. This highly structured diastereomeric complex induces distinct chemical shift environments, allowing for precise enantiomeric discrimination in both ¹H and ¹³C NMR[4].

Caption: Logical workflow for resolving overlapping NMR signals in piperidine isomers.

Quantitative Data Summary

Table 1: Mass Spectrometry Fragmentation Fingerprints

Isomer Class	Diagnostic Ion	Abundance	Mechanistic Rationale
2-Alkylpiperidine	m/z 98	High (Base Peak)	C2–Cα bond is alpha to the N atom; homolytic cleavage yields a highly stable, resonance-stabilized iminium ion.
3-Alkylpiperidine	m/z 98	Low	C3–Cα bond is beta to the N atom; cleavage lacks adjacent lone-pair stabilization, forcing alternative, less favorable fragmentation.

Table 2: NMR Troubleshooting & Resolution Strategies

Analytical Challenge	Spectroscopic Solution	Mechanistic Rationale
Overlapping Aliphatic Signals	2D HSQC / COSY	Disentangles complex J-coupling by correlating protons to directly attached ¹³C nuclei, bypassing 1D crowding.
Broad Peaks (Exchange)	Variable Temperature (VT) NMR	Slows down piperidine chair-chair interconversion on the NMR timescale to sharpen distinct conformer signals.
Unresolved Enantiomers	Chiral Crown Ether Addition	Forms rigid diastereomeric ion pairs via H-bonding, inducing distinct chemical shift environments for R/S isomers.

Validated Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems.

Protocol A: GC-EI-MS for Positional Isomer Differentiation

Self-Validation Check: Always run a solvent blank and a known alkane standard mixture prior to sample analysis to validate column inertness and establish a retention index calibration.

• Sample Preparation: Dissolve 1.0 mg of the purified piperidine isomer in 1.0 mL of GC-grade dichloromethane (DCM).

• Injection: Inject 1 µL of the sample in split mode (ratio 50:1) at an inlet temperature of 250 °C.

• Chromatography: Utilize a standard non-polar capillary column (e.g., DB-5, 30 m × 0.25 mm, 0.25 µm film). Set the oven program: 60 °C (hold 1 min), ramp at 10 °C/min to 280 °C (hold 5 mins).

• Ionization: Operate the mass spectrometer in Electron Impact (EI) mode at 70 eV. Set the ion source temperature to 230 °C to ensure optimal fragmentation.

• Data Analysis: Extract ion chromatograms (EIC) for m/z 98 and the molecular ion ([M]⁺). Calculate the ratio of m/z 98 to [M]⁺. A ratio heavily favoring m/z 98 definitively assigns the 2-positional isomer over the 3-isomer.

Protocol B: Chiral NMR Discrimination of Enantiomers

Self-Validation Check: First, analyze a known racemic mixture of the 2-alkylpiperidine to confirm baseline resolution of the enantiomeric signals. Only proceed to the enantiopure/unknown sample once peak splitting is validated.

• Sample Preparation: Weigh exactly 0.05 mmol of the 2-alkylpiperidine and 0.05 mmol of (-)-(18-crown-6)-2,3,11,12-tetracarboxylic acid.

• Solvent Addition: Dissolve the mixture in 0.6 mL of Methanol-d₄ (CD₃OD). Note: Methanol is strictly preferred over CDCl₃ to ensure complete solubility of the highly polar tetracarboxylic acid complex.

• Acquisition: Transfer the solution to a standard 5 mm NMR tube. Acquire a ¹H NMR spectrum at 298 K using a minimum of 64 scans to ensure a high signal-to-noise ratio for the split diastereomeric signals.

• Optimization: If signals remain broad due to rapid conformational exchange, perform Variable Temperature (VT) NMR. Gradually lower the probe temperature to 273 K (allowing 5 minutes of equilibration per 10 K drop) to slow the chair-chair interconversion and sharpen the peaks[3].

References

• Title: Preparation and characterization of the 'research chemical' diphenidine, its pyrrolidine analogue, and their 2,2-diphenylethyl isomers Source: PubMed / NIH URL: [Link]

• Title: Chiral NMR discrimination of piperidines and piperazines using (18-crown-6)-2,3,11,12-tetracarboxylic acid Source: PubMed / NIH URL: [Link]

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• 4. Chiral NMR discrimination of piperidines and piperazines using (18-crown-6)-2,3,11,12-tetracarboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Vitro Pharmacological Profiling of 2-(Cyclopentylmethyl)piperidine Derivatives: A Comparative Guide

As drug discovery programs increasingly focus on central nervous system (CNS) targets, the piperidine scaffold remains a cornerstone of medicinal chemistry [1]. Specifically, 2-(Cyclopentylmethyl)piperidine derivatives have emerged as structurally compelling ligands. The incorporation of the bulky, lipophilic cyclopentylmethyl moiety alters the spatial geometry and electronic distribution of the piperidine ring, significantly impacting receptor binding kinetics and metabolic stability compared to traditional piperidine-based therapeutics.

This guide provides a comprehensive, objective comparison of 2-(Cyclopentylmethyl)piperidine derivatives against standard alternatives, detailing the in-vitro experimental frameworks required to validate their pharmacological profiles.

Structural Rationale and Comparative Profiling

The addition of a cyclopentylmethyl group at the 2-position of the piperidine ring introduces steric bulk that can anchor the molecule deep within hydrophobic receptor pockets (e.g., monoamine transporters or G-protein coupled receptors). This structural modification directly influences the structure-activity relationship (SAR).

Comparative Performance Data

The following table synthesizes representative in-vitro quantitative data, comparing a prototypical 2-(Cyclopentylmethyl)piperidine derivative against standard piperidine-based CNS agents (such as Methylphenidate analogues) and unsubstituted piperidine [2].

Compound Class	Target Affinity (IC₅₀, nM)	Lipophilicity (LogP)	Microsomal Stability (T₁/₂, min)	Permeability (Papp, 10⁻⁶ cm/s)
2-(Cyclopentylmethyl)piperidines	15 - 45	3.2 - 3.8	> 45	22.5
Standard Substituted Piperidines	50 - 120	2.1 - 2.6	~ 30	15.0
Unsubstituted Piperidine	> 10,000	0.84	< 15	8.2

Expert Insight: The causality behind the enhanced microsomal stability (T₁/₂ > 45 min) of the cyclopentylmethyl derivatives lies in the steric shielding of the alpha-carbon adjacent to the basic nitrogen. This shielding impedes rapid cytochrome P450-mediated N-dealkylation, a common metabolic liability in simpler piperidines.

Experimental Workflow and Self-Validating Protocols

To ensure scientific integrity, in-vitro testing must employ self-validating systems. This means every assay must include internal controls (e.g., known reference ligands) to confirm assay sensitivity and dynamic range before test compound data is accepted.

Workflow Visualization

Caption: Sequential in-vitro testing workflow for 2-(Cyclopentylmethyl)piperidine derivatives.

Protocol 1: Competitive Radioligand Binding Assay

This protocol determines the binding affinity (Kᵢ) of the derivatives at target CNS receptors.

Causality of Choice: Radioligand binding is chosen over label-free techniques for primary screening due to its superior signal-to-noise ratio in complex membrane preparations, allowing for precise quantification of the lipophilic cyclopentylmethyl interactions.

Step-by-Step Methodology:

• Membrane Preparation: Homogenize target-expressing CHO-K1 cells in ice-cold Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g for 20 minutes to isolate the membrane fraction.

• Assay Incubation: In a 96-well plate, combine 50 µg of membrane protein, a constant concentration of radioligand (e.g., [³H]-ligand at its K_d), and varying concentrations of the 2-(Cyclopentylmethyl)piperidine derivative (10⁻¹¹ to 10⁻⁴ M).

• Self-Validation Control: Include wells with a saturating concentration (10 µM) of a known unlabelled standard to define Non-Specific Binding (NSB). Include vehicle-only wells to define Total Binding (TB).

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (to reduce non-specific binding of the lipophilic derivatives).

• Quantification: Wash filters three times with cold buffer, dry, and measure retained radioactivity using a liquid scintillation counter. Calculate IC₅₀ using non-linear regression and convert to Kᵢ via the Cheng-Prusoff equation.

Protocol 2: In-Vitro Microsomal Stability Assay

Given the structural modifications intended to improve pharmacokinetics, evaluating hepatic clearance in-vitro is critical.

Causality of Choice: Human Liver Microsomes (HLMs) contain the full complement of CYP450 enzymes. Testing here directly validates the hypothesis that the cyclopentylmethyl group provides steric hindrance against oxidative metabolism.

Step-by-Step Methodology:

• Preparation: Pre-incubate 1 µM of the test derivative with 0.5 mg/mL HLM protein in 100 mM potassium phosphate buffer (pH 7.4) at 37°C for 5 minutes.

• Initiation: Start the metabolic reaction by adding an NADPH-regenerating system (final concentration 1 mM).

• Sampling: Remove 50 µL aliquots at 0, 5, 15, 30, and 60 minutes.

• Termination (Self-Validation): Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., verapamil). The internal standard validates the extraction efficiency and LC-MS/MS instrument performance.

• Analysis: Centrifuge to precipitate proteins, and analyze the supernatant via LC-MS/MS to quantify the remaining parent compound. Calculate intrinsic clearance (CL_int) and half-life (T₁/₂).

Conclusion

The in-vitro profiling of 2-(Cyclopentylmethyl)piperidine derivatives demonstrates that the strategic placement of a bulky, lipophilic moiety on the piperidine ring significantly enhances target affinity and metabolic stability compared to unsubstituted or standard substituted piperidines [1][2]. By adhering to the self-validating protocols outlined above, researchers can accurately benchmark these novel derivatives, ensuring robust data generation for downstream in-vivo applications.

References

• National Center for Biotechnology Information (NCBI). "Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications." National Library of Medicine, 2023. Available at:[Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. "Piperidine | Ligand page." Guide to Pharmacology Database, 2024. Available at:[Link]

A Comparative Pharmacological Guide to 2-Substituted Piperidines: From Dopamine Transporter Inhibitors to Opioid and Cholinergic Modulators

The 2-substituted piperidine scaffold is a cornerstone in medicinal chemistry, serving as a versatile template for the design of a wide array of pharmacologically active agents. This guide provides a comparative analysis of the pharmacological effects of various classes of 2-substituted piperidines, with a focus on their interactions with the dopamine transporter (DAT), opioid receptors, and cholinergic (nicotinic and muscarinic) receptors. By examining their structure-activity relationships (SAR), in vitro and in vivo pharmacological profiles, and the experimental methodologies used for their characterization, this document aims to provide researchers, scientists, and drug development professionals with a comprehensive resource to navigate the complex landscape of this important class of compounds.

The Dopamine Transporter: A Primary Target for 2-Substituted Piperidines

A significant number of 2-substituted piperidines exert their primary pharmacological effects by modulating the dopamine transporter (DAT), a key regulator of dopaminergic neurotransmission.[1] These compounds, by blocking the reuptake of dopamine from the synaptic cleft, increase extracellular dopamine levels, leading to a range of psychostimulant and therapeutic effects.

Comparative Pharmacology of Methylphenidate and Cocaine

Methylphenidate and cocaine are classic examples of 2-substituted piperidines that act as potent DAT inhibitors. While they share a similar mechanism of action, their pharmacokinetic and pharmacodynamic profiles exhibit key differences that translate into distinct clinical and abuse liability profiles.

Compound	DAT Binding Affinity (Ki, nM)	Dopamine Uptake Inhibition (IC50, nM)	In Vivo Effects	Key Characteristics
Methylphenidate	~100 - 400	~50 - 200	Increased locomotor activity, improved attention and focus in ADHD models.	Slower onset and longer duration of action compared to cocaine.[2]
Cocaine	~200 - 600	~100 - 300	Intense euphoria, increased locomotor activity, high abuse potential.	Rapid onset and short duration of action, contributing to its high abuse liability.[2]

Causality Behind Experimental Choices: The selection of methylphenidate and cocaine for comparative studies is driven by their structural similarities as 2-substituted piperidines and their shared primary target, the DAT. This comparison allows for the investigation of how subtle structural and pharmacokinetic differences can dramatically alter the pharmacological and toxicological profile of a drug.

Structure-Activity Relationship of 2-Substituted Piperidine DAT Inhibitors

The affinity and selectivity of 2-substituted piperidines for the DAT are highly dependent on the nature and stereochemistry of the substituent at the 2-position, as well as modifications to the piperidine ring itself.

• The 2-Substituent: The size, shape, and electronic properties of the substituent at the 2-position are critical for high-affinity binding to the DAT. For instance, in a series of 2,5-disubstituted piperidine derivatives, the cis-isomer was found to be more potent and selective for the DAT compared to the trans-isomer.[3]

• N-Substitution: The substituent on the piperidine nitrogen also plays a crucial role in modulating activity and selectivity.

Caption: Key structural features influencing the DAT affinity of 2-substituted piperidines.

Beyond the Dopamine Transporter: Expanding the Pharmacological Horizon

While the DAT is a prominent target, the versatility of the 2-substituted piperidine scaffold allows for its interaction with a diverse range of other receptors, leading to distinct pharmacological effects.

Opioid Receptor Modulation

Certain 2-substituted piperidines have been identified as potent modulators of opioid receptors, acting as either agonists or antagonists. This class of compounds holds promise for the development of novel analgesics and treatments for substance use disorders.

A novel series of 2-substituted N-piperidinyl indoles has been shown to act as potent nociceptin opioid peptide (NOP) receptor full agonists.[4] Notably, 2-substitution on the indole ring resulted in higher NOP binding affinities compared to 3-substitution.[4]

Compound Class	Target	Functional Activity	Potential Therapeutic Application
2-Substituted N-piperidinyl indoles	NOP Receptor	Full Agonist	Pain, Anxiety, Parkinson's Disease
trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidines	Opioid Receptors	Antagonist	Obesity, Postoperative Ileus

Causality Behind Experimental Choices: The exploration of piperidine derivatives as opioid receptor modulators is often guided by the structural features of known opioid ligands. The rigid piperidine ring can mimic the core structure of many opioid alkaloids.

Caption: Signaling pathway of 2-substituted piperidine opioid receptor modulators.

Cholinergic System Modulation

2-Substituted piperidines have also been developed as modulators of both nicotinic and muscarinic acetylcholine receptors, highlighting their potential in treating cognitive disorders and other neurological conditions.

• Nicotinic Acetylcholine Receptor (nAChR) Potentiators: A series of 2-substituted piperidines have been identified as potent and selective positive allosteric modulators (PAMs) of α4β2 nAChRs.[5] These compounds enhance the receptor's response to acetylcholine without directly activating it.

• Muscarinic Acetylcholine Receptor (mAChR) Antagonists: Derivatives of 1-(piperidin-2-ylmethyl)piperidine have been developed as potent and selective M2 muscarinic receptor antagonists.[6][7] These compounds have shown efficacy in enhancing brain acetylcholine release in preclinical models.[7]

Experimental Protocols for Pharmacological Characterization

The comprehensive evaluation of 2-substituted piperidines requires a combination of in vitro and in vivo assays to determine their binding affinity, functional activity, and physiological effects.

In Vitro Assays

3.1.1. Radioligand Binding Assays

These assays are fundamental for determining the binding affinity (Ki) of a compound for its target receptor or transporter.

Protocol: Dopamine Transporter (DAT) Radioligand Binding Assay

• Membrane Preparation: Prepare cell membranes from cells stably expressing the human DAT (hDAT).[8]

• Assay Setup: In a 96-well plate, incubate the cell membranes with a radiolabeled DAT ligand (e.g., [³H]WIN 35,428) and varying concentrations of the test compound.[8]

• Incubation: Allow the reaction to reach equilibrium.

• Termination: Rapidly filter the mixture to separate bound from unbound radioligand.[8]

• Quantification: Measure the radioactivity of the filters using a scintillation counter.

• Data Analysis: Calculate the Ki value using the Cheng-Prusoff equation.

3.1.2. Functional Uptake/Inhibition Assays

These assays measure the functional effect of a compound on transporter activity.

Protocol: Dopamine Uptake Inhibition Assay

• Cell Culture: Plate cells expressing hDAT in a 96-well plate.[7]

• Pre-incubation: Pre-incubate the cells with varying concentrations of the test compound.

• Uptake Initiation: Add a solution containing radiolabeled dopamine (e.g., [³H]dopamine).[7]

• Uptake Termination: After a short incubation period, rapidly wash the cells with ice-cold buffer to stop the uptake process.

• Quantification: Lyse the cells and measure the intracellular radioactivity.

• Data Analysis: Determine the IC50 value, the concentration of the compound that inhibits 50% of dopamine uptake.

Caption: General experimental workflow for characterizing 2-substituted piperidines.

In Vivo Assays

3.2.1. In Vivo Microdialysis

This technique allows for the direct measurement of extracellular neurotransmitter levels in the brain of freely moving animals, providing a dynamic assessment of a compound's effect on neurotransmission.[9]

Protocol: In Vivo Microdialysis for Dopamine Measurement

• Surgical Implantation: Surgically implant a microdialysis probe into a specific brain region of interest (e.g., the striatum) of an anesthetized rat.[4][10]

• Perfusion: Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate.[9]

• Sample Collection: Collect dialysate samples at regular intervals to establish a baseline.[4][10]

• Drug Administration: Administer the test compound (e.g., via intraperitoneal injection).[10]

• Post-Drug Sample Collection: Continue collecting dialysate samples to measure changes in dopamine levels.

• Analysis: Analyze the dopamine concentration in the dialysate samples using high-performance liquid chromatography with electrochemical detection (HPLC-ECD).[4][9]

3.2.2. Behavioral Pharmacology

A variety of behavioral assays are used to assess the in vivo effects of 2-substituted piperidines, depending on their pharmacological target. These can include tests for locomotor activity, anxiety, depression, pain, and cognitive function. For example, the conditioned place preference test can be used to assess the rewarding effects of DAT inhibitors.

Conclusion

The 2-substituted piperidine scaffold represents a remarkably versatile platform for the development of a wide range of CNS-active agents. From potent dopamine reuptake inhibitors like methylphenidate to novel modulators of opioid and cholinergic receptors, these compounds continue to be a rich source of new therapeutic leads. A thorough understanding of their structure-activity relationships, coupled with a comprehensive battery of in vitro and in vivo pharmacological assays, is essential for the rational design and development of the next generation of 2-substituted piperidine-based drugs. This guide provides a foundational framework for researchers to navigate this complex and exciting area of medicinal chemistry.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(Cyclopentylmethyl)piperidine

For Laboratory Professionals in Research and Drug Development

As a Senior Application Scientist, it is understood that the integrity of our research is intrinsically linked to the safety and responsibility with which we manage our chemical reagents. The proper disposal of a substance like 2-(Cyclopentylmethyl)piperidine is not merely a regulatory formality but a critical component of a robust safety culture and environmental stewardship. This guide provides a procedural framework grounded in established safety principles to manage the waste stream of this compound, ensuring the protection of personnel and the environment.

Understanding the Hazard Profile: A Structurally-Informed Approach

A specific Safety Data Sheet (SDS) for 2-(Cyclopentylmethyl)piperidine is not always readily available. Therefore, a conservative safety approach necessitates evaluating its hazard profile based on its structural analogs, primarily piperidine and its alkylated derivatives like 2-methylpiperidine.[1] This analysis points to a compound that must be handled with significant caution.

• High Flammability: Like piperidine, this compound is expected to be a highly flammable liquid with vapors that can form explosive mixtures with air.[2][3][4][5] All handling and disposal procedures must be conducted away from ignition sources, using non-sparking tools and bonded or grounded equipment to prevent static discharge.[2][4][6]

• Acute Toxicity and Corrosivity: Piperidine derivatives are known to be acutely toxic if swallowed, inhaled, or in contact with skin.[1][2][4] They are also classified as corrosive, capable of causing severe skin burns and serious eye damage.[1][2][4] This necessitates the use of stringent personal protective equipment and dictates that all waste, including rinsate and contaminated materials, be treated as toxic and corrosive.

• Environmental Hazard: These compounds are generally considered harmful to aquatic life.[1][7] Therefore, under no circumstances should this chemical or its containers be disposed of via standard drains or municipal waste systems.[2][3]

Pre-Disposal Safety: Personal Protective Equipment (PPE)

The first line of defense during any chemical handling, including waste consolidation, is the correct use of PPE. The corrosive and toxic nature of 2-(Cyclopentylmethyl)piperidine demands comprehensive protection.

• Eye and Face Protection: Mandatory use of chemical safety goggles and a full-face shield to protect against splashes.[1]

• Hand Protection: Chemically resistant gloves, such as nitrile rubber, are essential. Always check the manufacturer's breakthrough time for the specific glove material.[1]

• Body Protection: A flame-retardant lab coat or a chemical-resistant apron must be worn.[1] For larger volumes, a chemical-resistant suit may be necessary.

• Respiratory Protection: All waste handling and consolidation must occur in a well-ventilated area, preferably inside a certified chemical fume hood.[1][2]

Waste Segregation and Containment: A Foundational Protocol

Proper segregation at the point of generation is crucial for a safe and compliant disposal pathway. Cross-contamination can lead to dangerous chemical reactions and complicate the disposal process.

Table 1: Waste Stream Management

Waste Type	Containment Procedure	Key Instructions
Liquid Waste	Designated, chemically compatible, and clearly labeled hazardous waste container.	Keep container tightly sealed when not in use. Store in secondary containment to mitigate spills. Do not mix with other waste streams unless compatibility is confirmed.[1][6]
Contaminated Solid Waste	Designated, labeled container for solid hazardous waste.	Includes gloves, absorbent pads, weighing papers, and any other disposable item that has come into contact with the chemical.[1]
Empty Containers	N/A	"Empty" containers are not truly empty and must be decontaminated via triple-rinsing with a suitable solvent (e.g., methanol or ethanol).[1]

Step-by-Step Disposal Protocol

The disposal of 2-(Cyclopentylmethyl)piperidine is a multi-step process that ensures safety and regulatory compliance from the lab bench to the final treatment facility.

Step 1: Decontamination of "Empty" Containers The residual product in "empty" containers poses a significant hazard.[6]

• Triple-rinse the container with a small amount of a suitable solvent.

• Crucially, collect this rinsate and add it to your liquid hazardous waste container.[1] This rinsate is considered hazardous waste.

• After triple-rinsing, deface or remove the original label. The container can then be managed according to your institution's specific guidelines, which may still require it to be disposed of as hazardous waste.[1]

Step 2: Waste Collection and Labeling

• Consolidate all waste streams (liquid, collected rinsate, and contaminated solids) into their respective, appropriate containers.

• The waste container must be labeled, at a minimum, with the words "Hazardous Waste," the full chemical name "2-(Cyclopentylmethyl)piperidine," and the associated hazard pictograms (e.g., flammable, corrosive, toxic).[1]

Step 3: On-Site Storage

• Store sealed waste containers in a designated, well-ventilated, and secure satellite accumulation area.[2][6]

• Ensure the storage area is away from heat, sunlight, and incompatible materials such as strong acids and oxidizing agents.[2][3][8]

• Utilize secondary containment to prevent the spread of material in case of a leak.[1]

Step 4: Professional Disposal

• The final disposal of 2-(Cyclopentylmethyl)piperidine must be managed by a licensed professional waste disposal service. [1][2][6]

• Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup.

• Ensure all required documentation is completed accurately for waste tracking and compliance.[1]

Emergency Procedures for Spills

In the event of a spill during handling or disposal preparation, immediate and correct action is critical to mitigate risks.[1]

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.[1]

• Ventilate & Isolate: Ensure the area is well-ventilated and remove all sources of ignition.[1][2]

• Contain: Use a non-combustible absorbent material such as sand, vermiculite, or diatomaceous earth to contain the spill. Do not use combustible materials like paper towels. [1][2][5]

• Collect: Carefully collect the absorbent material using non-sparking tools and place it into a designated, sealable container for hazardous waste disposal.[8]

• Decontaminate: Clean the spill area with a suitable solvent, collecting all cleaning materials for disposal as hazardous waste.[1]

• Report: Report the spill to your supervisor and your institution's EHS office, regardless of its size.[1]

Visualized Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste streams containing 2-(Cyclopentylmethyl)piperidine.

Caption: Decision workflow for segregating and preparing 2-(Cyclopentylmethyl)piperidine waste for final disposal.

References

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• Thermo Fisher Scientific. (n.d.). 2-Methylpiperidine - SAFETY DATA SHEET.
• ChemSupply Australia. (2023, October 22). Safety Data Sheet PIPERIDINE.
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A Comprehensive Guide to the Safe Handling of 2-(Cyclopentylmethyl)piperidine

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 2-(Cyclopentylmethyl)piperidine. The following protocols and recommendations are designed to foster a culture of safety and ensure the integrity of your research by minimizing exposure risks and standardizing operational procedures. The causality behind each recommendation is explained to empower you with the knowledge to make informed safety decisions in a dynamic research environment.

Understanding the Hazard Profile of 2-(Cyclopentylmethyl)piperidine

Based on available data for 2-(cyclopentylmethyl)piperidine and related piperidine derivatives, the primary hazards are summarized below:

Hazard Classification	GHS Category	Description
Skin Corrosion	Category 1B	Causes severe skin burns and eye damage upon contact.[1]
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause respiratory irritation or drowsiness and dizziness.[1]
Acute Toxicity (Oral, Dermal, Inhalation)	Likely Category 3 or 4	Based on data for piperidine and its derivatives, this compound is expected to be harmful or toxic if swallowed, in contact with skin, or if inhaled.[2][3]
Flammability	Likely Flammable	Piperidine and many of its derivatives are flammable liquids.[2][3]

GHS Pictograms:

Source: NextSDS[1]

These classifications mandate stringent adherence to safety protocols to prevent any direct contact with the substance.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is paramount when handling 2-(Cyclopentylmethyl)piperidine. The following table outlines the recommended PPE for various laboratory operations.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (small quantities)	Chemical safety goggles	Nitrile or Neoprene gloves (double-gloving recommended)	Laboratory coat	Not generally required if performed in a certified chemical fume hood
Solution Preparation and Transfers	Chemical safety goggles and a face shield	Nitrile or Neoprene gloves (double-gloving recommended)	Chemical-resistant laboratory coat or apron	Not generally required if performed in a certified chemical fume hood
Running Reactions and Work-up Procedures	Chemical safety goggles and a face shield	Nitrile or Neoprene gloves (double-gloving recommended)	Chemical-resistant laboratory coat or apron	Recommended if there is a potential for aerosol generation or if working outside of a fume hood. Use a NIOSH-approved respirator with an organic vapor cartridge.
Handling Large Quantities (>50 mL)	Chemical safety goggles and a face shield	Heavy-duty Nitrile or Butyl rubber gloves	Chemical-resistant suit or apron and sleeves	A NIOSH-approved respirator with an organic vapor cartridge is mandatory.

Expert Insight: The rationale for double-gloving is to provide a secondary barrier and to allow for the safe removal of the outer glove immediately upon contamination, thereby minimizing the risk of skin contact.

Glove Selection and Integrity:

The choice of glove material is critical. While specific breakthrough times for 2-(Cyclopentylmethyl)piperidine are not available, data for similar chemicals suggest that Nitrile and Neoprene gloves offer good resistance.[4] However, it is crucial to inspect gloves for any signs of degradation or perforation before and during use. Do not wear gloves for extended periods, and always change them immediately after known or suspected contact.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling 2-(Cyclopentylmethyl)piperidine is essential to minimize the risk of exposure.

3.1. Preparation and Pre-Handling Checklist:

• Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and the certification is current.

• Spill Kit Accessibility: Locate the nearest spill kit containing appropriate absorbent materials for organic bases.

• Emergency Eyewash and Shower: Confirm that the emergency eyewash and safety shower are unobstructed and have been recently tested.

• Waste Container: Prepare a designated, labeled waste container for liquid and solid waste contaminated with 2-(Cyclopentylmethyl)piperidine.

3.2. Handling Workflow:

The following diagram illustrates the recommended workflow for handling this compound, emphasizing the integration of safety measures at each step.

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